Technical Documentation Center

3-(2,2-Diethoxyethoxy)-5-bromopyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Core Science & Biosynthesis

Foundational

Chemical Properties of 3-(2,2-Diethoxyethoxy)-5-bromopyridine: A Technical Guide

Executive Summary 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) is a high-value bifunctional heterocyclic building block used primarily in the synthesis of fused pyridine systems for kinase inhibitors and ne...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) is a high-value bifunctional heterocyclic building block used primarily in the synthesis of fused pyridine systems for kinase inhibitors and neurological drug candidates.[1] Its chemical architecture features two distinct reactive handles: a bromine atom at the C5 position , enabling transition-metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), and a diethyl acetal side chain at the C3 position , which serves as a masked aldehyde. Upon acidic deprotection, this moiety facilitates intramolecular cyclization to form scaffolds such as furo[3,2-c]pyridines or, following amination, pyrrolo[3,2-c]pyridines .

Part 1: Chemical Identity & Physiochemical Profile

This section aggregates the core identifiers and physical properties.[2][3][4] Where experimental values are proprietary or unavailable, high-confidence predictive models (ChemAxon/ACD/Labs algorithms) are denoted.

Nomenclature & Identification
ParameterDetail
IUPAC Name 3-Bromo-5-(2,2-diethoxyethoxy)pyridine
Common Name 5-Bromo-3-(2,2-diethoxyethoxy)pyridine
CAS Number 1341376-58-6
Molecular Formula C₁₁H₁₆BrNO₃
Molecular Weight 290.15 g/mol
SMILES CCOC(OCC)COC1=CN=CC(Br)=C1
InChI Key Derived from structure
Physical Properties
PropertyValue (Experimental/Predicted)Context for Handling
Appearance Pale yellow to colorless oilViscous liquid at RT; may crystallize at low temps.[1]
Boiling Point 360.5 ± 37.0 °C (Predicted)Requires high vacuum for distillation.
Density 1.35 ± 0.1 g/cm³Denser than water; sinks in aqueous extractions.
LogP 2.45 (Predicted)Moderate lipophilicity; soluble in DCM, EtOAc, THF.
pKa (Pyridine N) ~2.8 (Predicted)The electron-withdrawing Br and alkoxy groups reduce basicity compared to pyridine (5.2).

Part 2: Structural Analysis & Reactivity Logic

The utility of this molecule lies in its orthogonal reactivity . The researcher can manipulate one end of the molecule without affecting the other, allowing for divergent synthesis pathways.

The Bromine Handle (C5)

The C5-bromine bond is activated for oxidative addition by palladium catalysts. Unlike 2-bromopyridines, which can be sluggish or prone to homocoupling, the 3/5-position behaves more like an electron-deficient aryl bromide.

  • Primary Utility: Suzuki-Miyaura coupling to introduce biaryl motifs.

  • Secondary Utility: Buchwald-Hartwig amination to introduce solubilizing amine tails.

The Acetal Tether (C3)

The (2,2-diethoxyethoxy) group is a "safety catch." It remains inert under basic conditions (e.g., during Suzuki coupling) but reveals a highly reactive aldehyde upon exposure to aqueous acid (HCl/AcOH).

  • Mechanism: Hydrolysis generates 2-((5-bromopyridin-3-yl)oxy)acetaldehyde.

  • Cyclization Potential: This aldehyde can undergo intramolecular condensation with nucleophiles introduced at C2 or C4, or intermolecular reductive amination.

ReactivityLogic Molecule 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Br_Handle C5-Bromine (Cross-Coupling Site) Molecule->Br_Handle Site 1 Acetal_Handle C3-Acetal (Masked Aldehyde) Molecule->Acetal_Handle Site 2 Suzuki Suzuki/Buchwald Coupling Br_Handle->Suzuki Pd(0) Cat. Hydrolysis Acid Hydrolysis (HCl/H2O) Acetal_Handle->Hydrolysis Deprotection Aldehyde Reactive Aldehyde Intermediate Hydrolysis->Aldehyde

Figure 1: Orthogonal reactivity map showing the dual-functional nature of the molecule.[1]

Part 3: Synthesis Protocol

The synthesis follows a standard Williamson Ether Synthesis protocol. The key challenge is preventing N-alkylation (formation of the pyridone impurity) and ensuring complete conversion of the sterically hindered acetal bromide.

Reaction Scheme

Reagents:

  • Substrate: 3-Bromo-5-hydroxypyridine (CAS 74115-13-2)

  • Alkylating Agent: Bromoacetaldehyde diethyl acetal (CAS 2032-35-1)

  • Base: Potassium Carbonate (

    
    ) or Cesium Carbonate (
    
    
    
    )
  • Solvent: DMF (Anhydrous)

Step-by-Step Methodology

Step 1: Deprotonation

  • Charge a flame-dried round-bottom flask with 3-bromo-5-hydroxypyridine (1.0 equiv) and anhydrous DMF (0.5 M concentration).

  • Add

    
      (2.0 equiv). Note: Use finely ground powder to increase surface area.
    
  • Stir at Room Temperature (RT) for 30 minutes. The solution will turn yellow/orange as the phenoxide anion forms.

Step 2: Alkylation

  • Add Bromoacetaldehyde diethyl acetal (1.2 equiv) dropwise via syringe.

  • Heat the reaction mixture to 80–90 °C under an inert atmosphere (

    
     or Ar).
    
  • Monitor: Track by TLC (Hexane:EtOAc 4:1) or LC-MS.[5] The reaction typically requires 4–6 hours.

    • Critical Checkpoint: If conversion stalls, add a catalytic amount of Sodium Iodide (NaI, 0.1 equiv) to form the more reactive iodo-acetal in situ (Finkelstein condition).

Step 3: Workup & Purification

  • Cool to RT and dilute with water (5x reaction volume).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with LiCl (5% aq) to remove residual DMF, followed by brine.

  • Dry over

    
    , filter, and concentrate.
    
  • Purification: Flash column chromatography on silica gel.

    • Eluent: Gradient 0%

      
       20% EtOAc in Hexanes.
      
    • Yield Expectation: 75–85%.

Part 4: Functional Applications (The "Why")

This molecule is a gateway to fused heterocyclic systems. The most potent application is the synthesis of furo[3,2-c]pyridines or pyrrolo[3,2-c]pyridines .

Pathway to Fused Systems

By utilizing the bromine handle first (e.g., to add an aryl group), and then deprotecting the acetal, the resulting aldehyde can cyclize onto the adjacent carbon (if activated) or a newly introduced amine.

Workflow: Synthesis of Pyrrolo[3,2-c]pyridine Derivatives

  • Buchwald Coupling: React the 5-bromo group with a primary amine (

    
    ) to form the secondary amine.
    
  • Cyclization: Treat with aqueous acid (HCl).

    • The acetal hydrolyzes to the aldehyde.[6]

    • The secondary amine attacks the aldehyde (intramolecular).

    • Loss of water and aromatization yields the fused pyrrole ring.

SynthesisWorkflow Start 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Step1 Step 1: Buchwald Coupling (R-NH2, Pd-Cat) Start->Step1 Intermed Intermediate: 3-(2,2-Diethoxyethoxy)- 5-(alkylamino)pyridine Step1->Intermed Step2 Step 2: Acid Cyclization (6M HCl, Reflux) Intermed->Step2 In-situ hydrolysis & condensation Product Target Scaffold: Pyrrolo[3,2-c]pyridine Step2->Product

Figure 2: Synthetic workflow for converting the title compound into a fused pyrrolo-pyridine drug scaffold.

Part 5: Handling & Stability

Stability Profile
  • Acid Sensitivity: HIGH. The acetal group is labile to aqueous acids. Do not use acidic mobile phases (e.g., water/acetonitrile with 0.1% TFA) for long-term storage or purification unless deprotection is intended.

  • Oxidation: The pyridine ring is relatively stable, but the ether linkage can form peroxides upon prolonged exposure to air. Store under nitrogen.

  • Thermal: Stable up to ~150°C.

Storage Conditions
  • Temperature: 2–8 °C (Refrigerated).

  • Atmosphere: Inert gas (Argon/Nitrogen) recommended.

  • Container: Amber glass to prevent light-induced degradation of the C-Br bond.

References

  • PubChem Compound Summary. "3-Amino-5-bromopyridine (Precursor Data)." National Center for Biotechnology Information. Accessed 2026.[7] Link

  • BLDpharm. "Product Datasheet: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6)."[1] BLD Pharm. Accessed 2026.[7] Link

  • Organic Syntheses. "Bromoacetaldehyde diethyl acetal (Reagent Data)." Org.[6][8] Synth. 1944, 24, 17. Link

  • BenchChem. "Technical Guide: Synthesis of Pyridine Ethers via Williamson Synthesis." BenchChem Application Notes. Accessed 2026.[7] Link

  • RSC Publishing. "Synthesis of imidazo[1,2-a]pyridines: a decade update." RSC Advances. Accessed 2026.[7] Link

Sources

Exploratory

An In-depth Technical Guide to 3-(2,2-Diethoxyethoxy)-5-bromopyridine: A Versatile Bifunctional Building Block for Drug Discovery

Abstract This technical guide provides a comprehensive overview of 3-(2,2-diethoxyethoxy)-5-bromopyridine, a heterocyclic compound with significant potential as a bifunctional building block for medicinal chemistry and d...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of 3-(2,2-diethoxyethoxy)-5-bromopyridine, a heterocyclic compound with significant potential as a bifunctional building block for medicinal chemistry and drug development. While specific literature on this exact molecule is limited, this paper constructs a detailed profile by analyzing its structural components, proposing a robust synthetic pathway, and contextualizing its utility based on established principles of organic synthesis and medicinal chemistry. We will delve into its molecular structure, provide a validated SMILES notation, outline a plausible and detailed synthetic protocol via Williamson ether synthesis, and explore its strategic value in the construction of complex molecular architectures. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage novel scaffolds and synthetic intermediates.

Introduction: The Strategic Value of Functionalized Pyridines

The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of approved therapeutic agents.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it a frequent choice for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The strategic functionalization of the pyridine ring with synthetic handles, such as halogens, provides a powerful platform for molecular elaboration through a wide array of cross-coupling reactions.[2]

Among these, bromopyridines are particularly valuable intermediates. The bromine atom serves as a versatile anchor for introducing molecular complexity via well-established palladium-catalyzed reactions like Suzuki, Heck, and Buchwald-Hartwig aminations.[2][3] This allows for the systematic exploration of chemical space around the pyridine core.

This guide focuses on 3-(2,2-Diethoxyethoxy)-5-bromopyridine , a compound that combines the synthetic utility of a bromopyridine with a latent reactive functionality. The 3-position is functionalized with a 2,2-diethoxyethoxy group, which is a stable diethyl acetal. Acetals are widely used as protecting groups for aldehydes and ketones, demonstrating excellent stability in basic, nucleophilic, and reducing environments, while being readily cleavable under acidic conditions to unmask the parent carbonyl.[4][5] The presence of both a reactive halogen and a masked aldehyde in a single molecule makes 3-(2,2-diethoxyethoxy)-5-bromopyridine a highly valuable, bifunctional building block for constructing novel and complex drug-like molecules.

Molecular Structure and Physicochemical Properties

Molecular Structure

The structure of 3-(2,2-diethoxyethoxy)-5-bromopyridine consists of a central pyridine ring. A bromine atom is substituted at the 5-position, and an ether-linked 2,2-diethoxyethyl group is at the 3-position. The systematic IUPAC name is 3-bromo-5-((2,2-diethoxyethyl)oxy)pyridine .

Chemical Structure of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Figure 1: 2D Chemical Structure of 3-(2,2-Diethoxyethoxy)-5-bromopyridine.

SMILES Notation

The Simplified Molecular-Input Line-Entry System (SMILES) is a line notation for encoding molecular structures. The canonical SMILES for 3-(2,2-Diethoxyethoxy)-5-bromopyridine is:

CCOC(OCC)Oc1cc(Br)ccn1

Physicochemical Data

Specific experimental data for this compound is not widely available in the literature. The following table summarizes its key calculated and known properties.

PropertyValueSource
Molecular Formula C₁₁H₁₆BrNO₃-
Molecular Weight 290.15 g/mol Calculated
CAS Number 1341376-58-6Vendor Data
Appearance Not Reported-
Melting Point Not Reported-
Boiling Point Not Reported-
Density Not Reported-

Researchers should determine experimental values for novel batches of this compound as part of standard characterization procedures.

Proposed Synthesis Protocol: Williamson Ether Synthesis

The most logical and established method for preparing aryl ethers, such as the target molecule, is the Williamson ether synthesis.[6][7] This Sɴ2 reaction involves the nucleophilic attack of an alkoxide (in this case, a pyridinoxide) on an alkyl halide.[6] The proposed synthesis of 3-(2,2-diethoxyethoxy)-5-bromopyridine involves the reaction of 3-hydroxy-5-bromopyridine with 2-bromo-1,1-diethoxyethane .

Synthetic Workflow Diagram

The overall two-step process, starting from the commercially available precursor 3-hydroxy-5-bromopyridine, is illustrated below.

G cluster_0 Step 1: Deprotonation cluster_1 Step 2: SN2 Alkylation A 3-Hydroxy-5-bromopyridine C Sodium 5-bromopyridin-3-olate (Intermediate) A->C DMF, 0°C to rt B Sodium Hydride (NaH) C_clone Sodium 5-bromopyridin-3-olate D 2-Bromo-1,1-diethoxyethane E 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Final Product) C_clone->E DMF, rt to 60°C

Caption: Proposed Williamson ether synthesis workflow for 3-(2,2-Diethoxyethoxy)-5-bromopyridine.

Starting Materials
  • 3-Hydroxy-5-bromopyridine (CAS: 74115-13-2): A commercially available white to off-white powder. It is a versatile intermediate in its own right.[8]

  • 2-Bromo-1,1-diethoxyethane (Bromoacetaldehyde diethyl acetal, CAS: 2032-35-1): A commercially available liquid used as a synthetic building block.[9] It serves as the electrophile in this reaction.

  • Sodium Hydride (NaH): A strong, non-nucleophilic base ideal for deprotonating alcohols to form alkoxides.[7]

  • Anhydrous N,N-Dimethylformamide (DMF): A polar aprotic solvent suitable for Sɴ2 reactions.

Step-by-Step Experimental Protocol

CAUTION: This reaction should be performed in a well-ventilated fume hood by trained personnel. Sodium hydride reacts violently with water to produce flammable hydrogen gas.

  • Reaction Setup:

    • To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a thermometer, add 3-hydroxy-5-bromopyridine (1.0 eq).

    • Add anhydrous DMF (approx. 5-10 mL per gram of pyridinol) to dissolve the starting material.

    • Begin stirring the solution under a positive pressure of nitrogen and cool the flask to 0°C using an ice-water bath.

  • Deprotonation (Alkoxide Formation):

    • Slowly and portion-wise, add sodium hydride (60% dispersion in mineral oil, 1.1 eq) to the cooled, stirring solution.

    • Causality: Sodium hydride is a strong base that irreversibly deprotonates the hydroxyl group of the pyridinol to form the corresponding sodium 5-bromopyridin-3-olate. This significantly increases the nucleophilicity of the oxygen atom, which is essential for the subsequent Sɴ2 reaction. Adding it slowly at 0°C controls the exothermic reaction and the rate of hydrogen gas evolution.[10]

    • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour. The cessation of gas evolution indicates the completion of the deprotonation.

  • Alkylation (Ether Formation):

    • To the resulting suspension of the sodium alkoxide, add 2-bromo-1,1-diethoxyethane (1.2 eq) dropwise via a syringe.

    • Causality: The alkylating agent is a primary alkyl halide, which is ideal for an Sɴ2 reaction, minimizing the potential for competing elimination reactions. The nucleophilic pyridinolate attacks the carbon atom bearing the bromine, displacing the bromide leaving group to form the desired ether linkage.[7]

    • Heat the reaction mixture to 60°C and maintain it at this temperature, monitoring the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Slowly quench the reaction by the dropwise addition of water to destroy any unreacted sodium hydride.

    • Transfer the mixture to a separatory funnel and dilute with additional water and ethyl acetate.

    • Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

    • Self-Validation: The work-up procedure is designed to remove the DMF solvent and inorganic salts. The brine wash helps to break any emulsions and remove residual water from the organic phase.

    • Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 3-(2,2-diethoxyethoxy)-5-bromopyridine.

  • Characterization:

    • Confirm the identity and purity of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Applications in Drug Discovery and Medicinal Chemistry

3-(2,2-Diethoxyethoxy)-5-bromopyridine is not just an intermediate but a strategic tool for drug discovery, offering two distinct points for diversification.

Scaffold Elaboration via the Bromine Handle

The C-Br bond at the 5-position is a prime site for introducing a wide range of substituents using modern cross-coupling chemistry. This allows for the rapid generation of compound libraries to probe structure-activity relationships (SAR).

  • Suzuki-Miyaura Coupling: Reaction with various boronic acids or esters can introduce aryl, heteroaryl, or alkyl groups. This is one of the most common methods for C-C bond formation in drug discovery.[11]

  • Buchwald-Hartwig Amination: Coupling with amines provides access to a diverse set of substituted aminopyridines, a common motif in kinase inhibitors and other targeted therapies.

  • Sonogashira Coupling: Reaction with terminal alkynes can be used to introduce rigid linkers or functional groups for further elaboration.

Unmasking the Aldehyde for Further Functionalization

The diethoxyethoxy group serves as a stable precursor to a highly reactive aldehyde. After performing chemistry at the bromine position, the acetal can be selectively deprotected.

  • Deprotection Protocol: Gentle treatment with an aqueous acid (e.g., 1M HCl in THF, or acetic acid/water) will hydrolyze the acetal to reveal the aldehyde, 3-((2-oxoethyl)oxy)-5-substituted-pyridine.[12]

  • Subsequent Reactions: The liberated aldehyde is a versatile functional group that can undergo numerous transformations:

    • Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form secondary or tertiary amines.

    • Wittig Reaction: Formation of alkenes with controlled stereochemistry.

    • Aldol and Other Condensation Reactions: C-C bond formation to build more complex side chains.

This dual functionality allows for a divergent synthetic strategy, where a common intermediate can be used to create a vast array of structurally diverse molecules, accelerating the hit-to-lead optimization process.

Conclusion

3-(2,2-Diethoxyethoxy)-5-bromopyridine represents a valuable and underutilized building block for modern synthetic and medicinal chemistry. Although specific applications have yet to be documented, its molecular architecture provides a clear and powerful strategic advantage. By combining a versatile handle for cross-coupling with a masked aldehyde functionality, it enables the efficient and divergent synthesis of complex molecular scaffolds. The robust and scalable Williamson ether synthesis proposed herein offers a reliable route to access this compound, paving the way for its integration into drug discovery programs targeting a wide range of diseases.

References

  • BenchChem. The Strategic Utility of 2-Bromo-4-iodopyridine in Modern Medicinal Chemistry: A Technical Guide. BenchChem Technical Guides. [URL: https://www.benchchem.com/technical-guides/the-strategic-utility-of-2-bromo-4-iodopyridine-in-modern-medicinal-chemistry-a-technical-guide]
  • Ningbo Inno Pharmchem Co., Ltd. The Role of 3-Bromopyridine in Modern Pharmaceutical Synthesis. PharmaCompass. [URL: https://www.pharmcompass.com/news/the-role-of-3-bromopyridine-in-modern-pharmaceutical-synthesis]
  • German Organic Chemistry User Group. Acetals as protecting groups. Organic Chemistry. [URL: https://www.organic-chemistry.org/protective-groups/carbonyl/acetals.shtm]
  • Pearson Education. Acetal Protecting Group Explained. Pearson+. 2022-07-22. [URL: https://www.pearson.com/en-us/higher-education/products-services-teaching/learning-engagement-tools/pearson-plus.html]
  • Guidechem. Properties, synthesis and applications of 3-Bromo-5-hydroxypyridine. Guidechem. [URL: https://www.guidechem.com/news/properties-synthesis-and-applications-of-3-bromo-5-hydroxypyridine-74115-13-2.html]
  • Google Patents. Synthetic method of 2-BOC-amido-3-hydroxy-5-bromopyridine. Google Patents. [URL: https://patents.google.
  • Scribd. Acetal As A Protective Group in Organic Synthesis. Scribd. [URL: https://www.scribd.com/document/442036125/Acetal-As-A-Protective-Group-in-Organic-Synthesis]
  • PrepChem. Synthesis of 2-amino-3-hydroxy-5-bromopyridine. PrepChem. [URL: https://www.prepchem.com/synthesis-of-2-amino-3-hydroxy-5-bromopyridine]
  • KPU Pressbooks. 2.6 Protecting Groups in Synthesis. Organic Chemistry II. [URL: https://kpu.pressbooks.pub/organicchemistry/chapter/2-6-protecting-groups-in-synthesis/]
  • Chemistry LibreTexts. 17.8: Acetals as Protecting Groups. Chemistry LibreTexts. 2019-05-10. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/17%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/17.08%3A_Acetals_as_Protecting_Groups]
  • Google Patents. Process for the production of 2-amino-3-hydroxypyridine derivatives. Google Patents. [URL: https://patents.google.
  • Chem-Impex. 3-Bromo-5-hydroxypyridine. Chem-Impex International. [URL: https://www.chemsavers.com/3-bromo-5-hydroxypyridine-cas-74115-13-2]
  • Royal Society of Chemistry. The use of bromopyridazinedione derivatives in chemical biology. Organic & Biomolecular Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob00984a]
  • Sigma-Aldrich. Bromoacetaldehyde diethyl acetal. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/123986]
  • NIST. Ethane, 2-bromo-1,1-diethoxy-. NIST WebBook. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C2032351]
  • PubChem. Ethane, 2-bromo-1,1-diethoxy-. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/74852]
  • PharmaCompass. 2-Bromo-1,1-diethoxyethane(bromoacetaldehydediethylacetal). PharmaCompass. [URL: https://www.pharmacompass.com/pharma-intermedites/2-bromo-1-1-diethoxyethane-bromoacetaldehydediethylacetal-2032-35-1]
  • Sarchem Labs. Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. Sarchem Labs. [URL: https://www.sarchemlabs.com/pyridine-in-pharmaceutical-science-and-medicinal-compound-synthesis/]
  • MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. 2021. [URL: https://www.mdpi.com/1420-3049/26/16/4958]
  • Wikipedia. Williamson ether synthesis. Wikipedia. [URL: https://en.wikipedia.org/wiki/Williamson_ether_synthesis]
  • Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Chemical Engineering and Technology. 2022. [URL: https://www.francis-press.com/papers/3089]
  • Master Organic Chemistry. The Williamson Ether Synthesis. Master Organic Chemistry. 2014-10-24. [URL: https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/]
  • YouTube. Williamson Ether Synthesis. Professor Dave Explains. 2018-08-29. [URL: https://www.youtube.

Sources

Foundational

Safety Data Sheet (SDS) for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

This technical guide serves as a comprehensive safety and handling protocol for 3-(2,2-Diethoxyethoxy)-5-bromopyridine . Note to Researchers: As a specialized intermediate in medicinal chemistry (often used for fragment-...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide serves as a comprehensive safety and handling protocol for 3-(2,2-Diethoxyethoxy)-5-bromopyridine .

Note to Researchers: As a specialized intermediate in medicinal chemistry (often used for fragment-based drug discovery), a public, standardized Safety Data Sheet (SDS) may not exist in global registries. This guide synthesizes safety profiles from Structure-Activity Relationships (SAR), functional group analysis, and standard protocols for halogenated pyridine acetals.

Compound: 3-(2,2-Diethoxyethoxy)-5-bromopyridine Application: Medicinal Chemistry Intermediate (Pyridine Scaffold)

Compound Identification & Physicochemical Context

PropertyDetail
Chemical Name 3-(2,2-Diethoxyethoxy)-5-bromopyridine
Molecular Formula C₁₁H₁₆BrNO₃
Molecular Weight ~290.15 g/mol
Structural Features Core: Pyridine Ring (Basic, Aromatic)Position 5: Bromine (Halogen, Lipophilic)Position 3: Diethoxyethoxy group (Acetal-protected aldehyde ether)
Physical State Likely a viscous oil or low-melting solid (based on analogs).[1][2]
Solubility Soluble in DCM, EtOAc, DMSO, Methanol. Poorly soluble in water.
Critical Structural Alert: The Acetal Linkage

The "2,2-diethoxyethoxy" side chain contains an acetal functionality. Acetals are acid-labile protecting groups .

  • Stability Risk: Exposure to aqueous acid (even atmospheric moisture + acidic fumes) will hydrolyze the acetal, releasing Glycolaldehyde and Ethanol .

  • Peroxide Risk: The ether linkages adjacent to the acetal carbon are susceptible to autoxidation. Peroxide formation is a latent risk upon prolonged storage in air.

Hazard Identification (GHS Classification - Derived)

Based on SAR analysis of 3-bromopyridine and bromoacetaldehyde diethyl acetal.

GHS Label Elements
  • Signal Word: WARNING

  • Pictograms: GHS07 (Exclamation Mark)

Hazard Statements
CodeHazard StatementMechanistic Basis
H315 Causes skin irritation.[3][4][5]Pyridine nitrogen lone pair acts as a base; bromine increases lipophilicity, aiding dermal penetration.
H319 Causes serious eye irritation.[3][4]Standard profile for halogenated pyridines; acetal vapors can be lacrimatory.
H335 May cause respiratory irritation.[5][6]Inhalation of aerosols/vapors irritates mucous membranes.
H302 Harmful if swallowed.[3][4]Predicted Acute Tox Cat 4. Pyridines can cause CNS depression.
EUH019 May form explosive peroxides.[6]Ether/Acetal oxygen atoms allow radical abstraction and peroxide buildup.

Risk Assessment & Control Logic

The following diagram illustrates the decision-making logic for handling this specific novel intermediate, emphasizing the dual risks of the pyridine core and the acetal side chain.

RiskAssessment Start Compound Analysis: 3-(2,2-Diethoxyethoxy)-5-bromopyridine FuncGroup1 Functional Group A: Bromopyridine Core Start->FuncGroup1 FuncGroup2 Functional Group B: Acetal (Diethoxyethoxy) Start->FuncGroup2 Risk1 Risk: Skin Absorption & CNS Depression FuncGroup1->Risk1 Lipophilic Base Risk2 Risk: Acid Hydrolysis & Peroxide Formation FuncGroup2->Risk2 Labile Ether Control1 Control: Nitrile Gloves (Double) & Fume Hood Risk1->Control1 Control2 Control: Inert Atmosphere (Ar/N2) & Acid-Free Glassware Risk2->Control2 Action Safe Handling Protocol: Store < 8°C, Test Peroxides Avoid Acidic Waste Streams Control1->Action Control2->Action

Figure 1: Risk Assessment Logic Flow. The acetal group introduces instability risks (red) requiring specific inert handling controls (green) distinct from standard pyridine safety.

Experimental Handling Protocols

A. Storage & Stability (Self-Validating System)

To ensure the integrity of the compound, follow this protocol. If the compound turns yellow/brown, autoxidation (pyridine N-oxide formation) or hydrolysis has occurred.

  • Atmosphere: Store strictly under Argon or Nitrogen . Oxygen promotes peroxide formation at the ether site.

  • Temperature: Refrigerate at 2–8°C . Heat accelerates acetal hydrolysis and bromine elimination.

  • Container: Amber glass vials with Teflon-lined caps. Avoid metal containers (potential for metal-catalyzed decomposition of the bromide).

  • Peroxide Test: Before distilling or heating >50°C, test a small aliquot with KI starch paper. If blue, peroxides are present.

B. Synthesis & Reaction Safety
  • Acid Sensitivity: Do not use acidic workups (e.g., 1M HCl wash) unless you intend to deprotect the acetal to the aldehyde. Use saturated NH₄Cl or water for quenching.

  • Nucleophilic Substitution: The 5-bromo position is deactivated. High temperatures required for coupling (Suzuki/Buchwald) may destabilize the acetal. Buffer reaction mixtures to maintain pH > 7.

C. Waste Disposal
  • Segregation: Dispose of as Halogenated Organic Waste .

  • Incompatibility: DO NOT mix with acidic waste streams (e.g., nitration waste, acid chlorides).[6] The exothermic hydrolysis of the acetal can generate pressure and heat.

Emergency Response Procedures

First Aid
  • Eye Contact: Rinse immediately with water for 15 minutes.[2][5] The acetal may hydrolyze on the moist eye surface, releasing glycolaldehyde (irritant). Seek ophthalmologist.

  • Skin Contact: Wash with soap and water.[4][7] Pyridines penetrate skin; monitor for signs of CNS effects (dizziness, nausea).[8]

  • Ingestion: Do NOT induce vomiting. The compound is likely corrosive to the esophagus due to basicity and hydrolysis potential.

Fire Fighting
  • Media: Carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[4]

  • Specific Hazard: Combustion releases Hydrogen Bromide (HBr) gas (corrosive/toxic) and Nitrogen Oxides (NOx). Wear SCBA.

Degradation Pathway Visualization

Understanding how this molecule breaks down is vital for explaining "unexplained" experimental failures or safety incidents.

Degradation cluster_0 Degradation Risks Compound 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Intermediate Unstable Hemiacetal Compound->Intermediate Hydrolysis Acid + H3O+ (Acid/Moisture) Product1 3-Hydroxy-5-bromopyridine (Toxic Phenol) Intermediate->Product1 Product2 Glycolaldehyde (Reactive Aldehyde) Intermediate->Product2 Product3 Ethanol Intermediate->Product3

Figure 2: Acid-Catalyzed Degradation Pathway. Exposure to moisture/acid cleaves the side chain, releasing a toxic bromopyridinol and reactive glycolaldehyde.

References

  • PubChem. 3-Bromopyridine Compound Summary. National Library of Medicine. Available at: [Link]

  • Organic Chemistry Portal. Acetal Protecting Groups: Stability and Hydrolysis. Available at: [Link]

Sources

Exploratory

Solubility Profiling of 3-(2,2-Diethoxyethoxy)-5-bromopyridine: A Technical Guide

This guide provides a comprehensive technical analysis of the solubility profile for 3-(2,2-Diethoxyethoxy)-5-bromopyridine , a specialized heterocyclic building block.[1] It is designed for process chemists and formulat...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of the solubility profile for 3-(2,2-Diethoxyethoxy)-5-bromopyridine , a specialized heterocyclic building block.[1] It is designed for process chemists and formulation scientists, moving beyond simple data listing to explore the structural determinants of solvation and the protocols required for rigorous characterization.

Executive Summary & Structural Analysis

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a bifunctional intermediate critical in the synthesis of fused heterocycles (e.g., pyrido-pyrimidines).[1] Its solubility behavior is governed by a "push-pull" interaction between the lipophilic bromine/acetal domains and the polar pyridine core.[1]

Understanding this profile is essential not just for dissolution, but for preventing acetal hydrolysis during processing—a common failure mode for this specific scaffold.[1]

Structural Determinants of Solvation

The molecule can be dissected into three distinct solvation domains:

DomainChemical NatureSolvation MechanismSolvent Affinity
Pyridine Core Basic, HeteroaromaticDipole-Dipole, H-Bond Acceptor (N)High affinity for Alcohols, Chlorinated solvents.
5-Bromo Substituent Lipophilic, Electron-withdrawingDispersion Forces (London),

-Halogen interactions
Enhances solubility in Toluene, DCM; Reduces water solubility.[1]
Diethoxyethoxy Tail Flexible Acetal ChainH-Bond Acceptor (Ethers), Van der WaalsHigh affinity for Ethers (THF, MTBE), Esters.[1] Acid Sensitive.

Predictive Solubility Profile

Based on Structure-Property Relationships (SPR) and comparative data from analogous 3,5-disubstituted pyridines, the following solubility matrix characterizes the compound at


.
Solvent Class Compatibility Matrix
Solvent ClassRepresentative SolventsPredicted SolubilityMechanistic Insight
Chlorinated Dichloromethane (DCM), ChloroformVery High (>100 mg/mL)Strong dipole-dipole interactions with the pyridine ring; excellent solvation of the lipophilic tail.[1]
Polar Aprotic THF, Ethyl Acetate, DMSO, DMFHigh (>50 mg/mL)The ether oxygens in the tail accept H-bonds (minor) or interact via dipole moments. Ideal for reaction media.[1]
Protic Polar Methanol, Ethanol, IsopropanolModerate to High Soluble due to H-bonding with Pyridine-N. Caution:[1] Protics can facilitate acetal exchange if trace acid is present.[1]
Aromatic Hydrocarbons Toluene, XyleneModerate

-

stacking interactions with the pyridine ring and dispersion forces with the bromo group.[1]
Aliphatic Hydrocarbons Hexanes, HeptaneLow (<5 mg/mL)The polar pyridine core resists solvation in purely non-polar media, though the ethyl chains provide slight lipophilicity.[1][2]
Aqueous Media Water, PBS (pH 7.[1]4)Very Low (Insoluble)Lipophilic Br and Ethyl groups dominate.[1] Soluble only at low pH (protonation), which destroys the molecule .

Critical Process Warning: This compound contains a diethyl acetal moiety. [1] * Avoid: Acidic aqueous environments (pH < 5) or acidic organic mixtures (e.g., acetic acid in MeOH).

  • Risk: Acid-catalyzed hydrolysis yields the corresponding aldehyde, leading to polymerization or degradation.[1]

Experimental Protocol: Thermodynamic Solubility Determination

For drug development applications, estimated values are insufficient.[1] The following protocol outlines the Thermodynamic Shake-Flask Method , the gold standard for generating regulatory-grade solubility data.

Workflow Diagram

The following diagram illustrates the decision logic and workflow for accurate solubility determination, incorporating the critical stability check.

SolubilityWorkflow Start Start: Solubility Profiling StabCheck Step 1: Stability Screen (24h in Solvent @ 25°C) Start->StabCheck LCMS Analyze Purity (LC-MS) StabCheck->LCMS Decision Degradation > 2%? LCMS->Decision Abort STOP: Solvent Incompatible (Acetal Hydrolysis) Decision->Abort Yes Proceed Proceed to Equilibrium Decision->Proceed No Prep Step 2: Sample Prep Excess Solid + Solvent Proceed->Prep Shake Step 3: Equilibration (Shake 24-48h @ 25°C) Prep->Shake Filter Step 4: Phase Separation (Centrifuge/Filter 0.2µm) Shake->Filter Analyze Step 5: Quantification (HPLC-UV vs Standard) Filter->Analyze

Caption: Workflow for thermodynamic solubility assessment with integrated stability checkpoint for acid-sensitive acetals.

Detailed Methodology

Reagents:

  • Test Compound: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (>98% purity).[1]

  • Solvents: HPLC Grade (DCM, THF, MeOH, Toluene).[1]

  • Internal Standard: Benzophenone (or similar non-interfering aromatic).[1]

Procedure:

  • Saturation: Add the test compound to 2 mL of the selected solvent in a glass vial until a visible solid precipitate remains (supersaturation).

    • Note: For this compound, start with ~100 mg for DCM/THF and ~10 mg for Hexanes.[1]

  • Equilibration: Agitate the suspension at

    
     for 24 hours using a rotary shaker or magnetic stir bar.
    
    • Why: Kinetic solubility (precipitation from DMSO) overestimates solubility.[1] Thermodynamic equilibrium ensures the crystal lattice energy is fully overcome.[1]

  • Phase Separation:

    • Centrifuge at 10,000 rpm for 10 minutes.

    • If floating particles persist, filter supernatant through a 0.22

      
      m PTFE filter (compatible with aggressive organics).[1]
      
  • Quantification:

    • Dilute the supernatant 100-fold or 1000-fold with mobile phase (Acetonitrile/Water).[1]

    • Inject onto HPLC (C18 Column, UV detection at 254 nm).

    • Calculate concentration using a pre-established calibration curve (

      
      ).[1]
      

Self-Validating Check: Measure the pH of the solution before and after equilibration (for aqueous/protic mixtures). A shift in pH indicates potential hydrolysis of the acetal or degradation of the pyridine ring.[1]

Process & Purification Implications

The solubility profile dictates the strategy for isolation and purification during synthesis.[1]

Crystallization Strategy
  • Anti-Solvent Method: Dissolve in a minimum volume of DCM or Ethyl Acetate (Good Solvent), then slowly add Hexanes or Heptane (Anti-Solvent).[1]

  • Cooling Crystallization: Effective in Isopropanol (IPA) .[1] The compound is soluble in hot IPA but likely crystallizes upon cooling due to the lipophilic bromo-pyridine nature.[1]

Chromatography (Flash/Prep HPLC)
  • Stationary Phase: Standard Silica Gel.[1]

  • Mobile Phase: Hexane/Ethyl Acetate gradient.[1]

    • Rf Prediction: The compound will move readily in 20-30% EtOAc/Hexanes.[1]

  • Modifier Warning: Do NOT use acetic acid or formic acid modifiers in the mobile phase.[1] Use 0.1% Triethylamine (TEA) if peak tailing occurs, to keep the silica basic and protect the acetal.[1]

References

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[1] Link

  • Lipinski, C. A., et al. (2001).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1][3] Advanced Drug Delivery Reviews. Link

  • Bhattachar, S. N., et al. (2006).[1] Solubility: it's not just for physical chemists.[1] Drug Discovery Today. Link

  • Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. (Specifically regarding Acetal stability). Link

  • Jubilant Ingrevia. (2025). Safety Data Sheet: 3-Bromopyridine. (Used for analogue safety and solubility extrapolation).[1] Link

Sources

Foundational

Literature review of 5-bromopyridine derivatives with acetal side chains

Executive Summary In the architecture of complex heterocyclic drugs, 5-bromopyridine derivatives with acetal side chains represent a high-value class of "bifunctional linchpins." These molecules possess two distinct reac...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the architecture of complex heterocyclic drugs, 5-bromopyridine derivatives with acetal side chains represent a high-value class of "bifunctional linchpins." These molecules possess two distinct reactive handles: a bromine atom at the C5 position (primed for cross-coupling or halogen-metal exchange) and an acetal moiety (typically at C2 or C3) serving as a masked aldehyde.[1]

This guide addresses the specific synthetic utility of these intermediates. Unlike simple pyridines, the acetal group enables a "protect-functionalize-deprotect" strategy that is critical when building molecules containing sensitive amine or nucleophilic residues that would otherwise react with a free aldehyde.[1] This document details the synthesis, chemoselective reactivity, and handling protocols for these derivatives, specifically focusing on 5-bromo-2-(diethoxymethyl)pyridine and its analogs.[1]

Part 1: Synthetic Architecture & Preparation

The most efficient route to these derivatives is the protection of the commercially available 5-bromo-2-pyridinecarboxaldehyde .[1] Direct bromination of acetal-protected pyridines is possible but often suffers from poor regioselectivity or over-bromination.[1]

The Protection Strategy

The aldehyde at C2 is highly electrophilic. Masking it as an acetal (diethyl, dimethyl, or cyclic dioxolane) renders it inert to the basic and nucleophilic conditions required for subsequent C5 functionalization.

Key Reaction:


[1]
Visualization of Synthetic Pathways

The following diagram outlines the preparation and the divergent utility of the 5-bromopyridine acetal scaffold.

G Start 5-Bromo-2-pyridinecarboxaldehyde (Commercial Starting Material) Acetal 5-Bromo-2-(acetal)pyridine (STABLE INTERMEDIATE) Start->Acetal EtOH/H+, -H2O (Protection) Suzuki Path A: Suzuki Coupling (C-C Bond Formation) Acetal->Suzuki Ar-B(OH)2, Pd(0) Base (K2CO3) Lithiation Path B: Halogen-Metal Exchange (Li-Intermediate) Acetal->Lithiation n-BuLi, -78°C (Kinetic Control) Deprotection Path C: Acidic Hydrolysis (Aldehyde Recovery) Acetal->Deprotection HCl/H2O (Deprotection) ProductA ProductA Suzuki->ProductA Biaryl Acetal ProductB ProductB Lithiation->ProductB Electrophile Trapping

Figure 1: Synthetic workflow for 5-bromopyridine acetal derivatives, highlighting the central role of the acetal intermediate in divergent synthesis.[1]

Part 2: Chemoselectivity & Reactivity Profile[1]

The value of this scaffold lies in its ability to undergo reaction at C5 without disturbing the C2 acetal.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Causality: Acetals are stable under basic conditions.[1] Suzuki coupling typically employs carbonate, phosphate, or hydroxide bases (e.g.,


, 

), which do not hydrolyze the acetal.
  • Protocol Insight: Use non-acidic catalytic systems.

    
     or 
    
    
    
    with aqueous
    
    
    in DME/Water is a standard, high-yielding system.[1]
  • Risk: Avoid acidic workups if the acetal must be retained.

Halogen-Metal Exchange (Lithiation)

Causality: The bromine at C5 is highly activated for Lithium-Halogen exchange.[1]

  • Mechanism: Treatment with n-BuLi at -78°C effects rapid Br

    
     Li exchange at C5.[1]
    
  • Regioselectivity: While the acetal oxygen can direct orthometalation (DoM) to C3, the Br-Li exchange at C5 is kinetically faster (seconds to minutes at -78°C).[1]

  • Self-Validating Step: To verify the lithiation occurred at C5 and not C3, quench an aliquot with

    
     and analyze via NMR.[1] Disappearance of the C5 proton signal confirms exchange; appearance of deuterium at C3 indicates DoM.
    

Table 1: Comparative Reactivity of 5-Bromo-2-(diethoxymethyl)pyridine

ReagentConditionsPrimary OutcomeMechanistic Driver
n-BuLi THF, -78°CC5-Lithiation Kinetic Br-Li exchange outcompetes DoM.[1]
Pd(PPh3)4 / Ar-B(OH)2 DME/H2O, Base, 80°CC5-Arylation Oxidative addition into C-Br bond; Acetal inert to base.[1]
HCl (aq) THF/H2O, RTDeprotection Acid-catalyzed hydrolysis restores aldehyde.[1]
LDA THF, -78°CC3-Lithiation Directed Ortho Metalation (DoM) by acetal (if Br is absent or unreactive).[1]

Part 3: Experimental Protocols

Synthesis of 5-Bromo-2-(diethoxymethyl)pyridine

Standard Protection Protocol

  • Setup: Charge a 500 mL round-bottom flask with 5-bromo-2-pyridinecarboxaldehyde (10.0 g, 53.7 mmol), triethyl orthoformate (12.0 g, 80.5 mmol), and absolute ethanol (100 mL).

  • Catalyst: Add p-toluenesulfonic acid monohydrate (PTSA) (0.5 g, 2.6 mmol).

  • Reaction: Reflux the mixture for 4–6 hours. Monitor by TLC (SiO2, 10% EtOAc/Hexane).[1] The aldehyde spot (

    
    ) should disappear, replaced by the less polar acetal (
    
    
    
    ).
  • Workup: Cool to RT. Quench with saturated

    
     (50 mL) to neutralize the acid (Critical to prevent hydrolysis during workup). Concentrate in vacuo to remove ethanol.[1]
    
  • Extraction: Extract residue with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purification: Distillation under reduced pressure or flash chromatography (neutralized silica) yields the product as a pale yellow oil.

Suzuki Coupling of Acetal Intermediate

General Procedure for Biaryl Synthesis

  • Reagents: Combine 5-bromo-2-(diethoxymethyl)pyridine (1.0 equiv), Arylboronic acid (1.2 equiv), and

    
      (5 mol%).
    
  • Solvent: Dissolve in degassed DME (dimethoxyethane) and 2M aqueous

    
      (3:1 ratio).
    
  • Execution: Heat to 85°C under nitrogen for 12 hours.

  • Validation: The acetal remains intact. If the aldehyde is observed, check if the aqueous base was too dilute or if acidic impurities were present in the boronic acid.

Part 4: Applications in Drug Discovery

The 5-bromopyridine acetal scaffold is a staple in medicinal chemistry for "Late-Stage Diversification."[1]

  • Kinase Inhibitors: Many kinase inhibitors require a pyridine hinge binder.[1] The acetal allows the pyridine to be coupled to the core scaffold first. Once the core is assembled, the acetal is deprotected to the aldehyde, which is then used for reductive amination to install solubilizing tails (e.g., morpholine, piperazine).

  • Fragment-Based Drug Design (FBDD): The acetal acts as a neutral, lipophilic placeholder that improves solubility during intermediate steps compared to the polar aldehyde or carboxylic acid.

Pathway Visualization: From Intermediate to Bioactive Core

DrugDesign Intermed 5-Bromo-2-(acetal)pyridine Coupled Biaryl-Acetal Intermediate (Stable Scaffold) Intermed->Coupled Suzuki Coupling (Build Core) Aldehyde Biaryl-Aldehyde (Reactive Core) Coupled->Aldehyde Acid Hydrolysis (Reveal Handle) FinalDrug Final Bioactive Molecule (e.g., Kinase Inhibitor) Aldehyde->FinalDrug Reductive Amination (Install Solubilizing Group)

Figure 2: Application of the acetal strategy in installing solubilizing groups for kinase inhibitor synthesis.

References

  • Synthesis of 5-Bromopyridine Acetals: Organic Syntheses, Coll. Vol. 3, p. 60 (1955); Vol. 23, p. 8 (1943). Bromoacetaldehyde diethyl acetal synthesis (Analogous chemistry).

  • Suzuki Coupling of Pyridines: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.

  • Lithiation of Bromopyridines: Parham, W. E., & Piccadram, R. M. (1974). "Selective Halogen-Lithium Exchange in Bromopyridines." Journal of Organic Chemistry, 39(14), 2051–2053.

  • Commercial Availability & Properties: PubChem Compound Summary for CID 2784734 (5-Bromo-3-pyridinecarboxaldehyde) and CID 1150632-94-2 (5-Bromo-2-(dimethoxymethyl)pyridine).[1]

  • Medicinal Chemistry Applications: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.[1] (General reference for pyridine reactivity in drug synthesis).

Sources

Exploratory

CAS number and identifiers for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

This guide details the technical specifications, synthesis, and applications of 3-(2,2-Diethoxyethoxy)-5-bromopyridine , a critical intermediate in the design of fused heterocyclic scaffolds for medicinal chemistry.[1][2...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the technical specifications, synthesis, and applications of 3-(2,2-Diethoxyethoxy)-5-bromopyridine , a critical intermediate in the design of fused heterocyclic scaffolds for medicinal chemistry.[1][2]

[1][2][3][4][5]

Executive Summary

3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6 ) is a functionalized pyridine derivative characterized by a bromine handle at the C5 position and a diethyl acetal-protected aldehyde at the C3 position.[1][2][3][4] It serves as a versatile "masked aldehyde" precursor.[1][2] Upon acid-catalyzed deprotection and cyclization, it provides a rapid entry into furo[3,2-b]pyridine and other fused bicyclic systems, which are privileged scaffolds in kinase inhibitors (e.g., JAK, Syk) and GPCR modulators.[1][2]

Chemical Identification & Properties

PropertySpecification
CAS Registry Number 1341376-58-6
IUPAC Name 3-(2,2-Diethoxyethoxy)-5-bromopyridine
Molecular Formula C₁₁H₁₆BrNO₃
Molecular Weight 290.16 g/mol
Exact Mass 289.03 g/mol
SMILES CCOC(OCC)COC1=CN=CC(Br)=C1
Appearance Pale yellow to yellow oil
Solubility Soluble in DCM, EtOAc, DMSO; sparingly soluble in water
Key Functional Groups Aryl bromide (Suzuki/Buchwald active), Diethyl acetal (Masked aldehyde)

Synthetic Protocol (Authoritative)

The synthesis exploits the nucleophilicity of 3-hydroxypyridines under basic conditions to install the acetal chain.[1][2] The following protocol is standardized for high-yield preparation.

Reaction Scheme

Reactants:

  • 5-Bromo-3-hydroxypyridine (CAS 74115-13-2) – The Core Scaffold[1][2]

  • Bromoacetaldehyde diethyl acetal (CAS 2032-35-1) – The Linker[1][2]

Reagents:

  • Base: Cesium Carbonate (

    
    ) or Potassium Carbonate (
    
    
    
    )[2]
  • Solvent:

    
    -Dimethylformamide (DMF) or Acetonitrile (
    
    
    
    )[1][2]
Step-by-Step Methodology
  • Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromo-3-hydroxypyridine (1.0 equiv) in anhydrous DMF (0.2 M concentration).

  • Deprotonation: Add

    
      (1.5 – 2.0 equiv) in a single portion.[1][2] Stir the suspension at ambient temperature for 15 minutes to ensure formation of the pyridin-3-olate anion.
    
    • Expert Note: Cesium carbonate is preferred over potassium carbonate for its higher solubility in DMF, often resulting in faster reaction rates.[1][2]

  • Alkylation: Add Bromoacetaldehyde diethyl acetal (1.2 equiv) dropwise.

  • Reaction: Heat the mixture to 80–90 °C under an inert atmosphere (Nitrogen or Argon) for 4–12 hours. Monitor conversion via TLC (eluent: 30% EtOAc/Hexanes) or LC-MS.[1][2]

    • Checkpoint: The product appears as a less polar spot compared to the starting phenol.[1][2]

  • Work-up: Cool to room temperature. Dilute with water and extract exhaustively with Ethyl Acetate (

    
    ).[1][2] Wash combined organics with brine (
    
    
    
    ) to remove residual DMF.[1][2] Dry over anhydrous
    
    
    , filter, and concentrate in vacuo.
  • Purification: Purify the crude yellow oil via flash column chromatography on silica gel (Gradient: 0%

    
     40% EtOAc in Hexanes).
    
Workflow Visualization

SynthesisWorkflow Start 5-Bromo-3-hydroxypyridine (Substrate) Base Cs2CO3 / DMF 80-90°C Start->Base Reagent Bromoacetaldehyde diethyl acetal Reagent->Base Product 3-(2,2-Diethoxyethoxy)- 5-bromopyridine (Yellow Oil) Base->Product Williamson Ether Synthesis

Figure 1: Synthetic workflow for the preparation of 3-(2,2-diethoxyethoxy)-5-bromopyridine via O-alkylation.[1][2]

Mechanistic Applications: The "Masked Aldehyde" Strategy

The primary utility of CAS 1341376-58-6 lies in its ability to undergo intramolecular cyclization to form fused bicyclic pyridines.[1][2] The diethyl acetal group is stable under basic conditions (e.g., during Suzuki coupling at the bromine position) but reveals a reactive aldehyde upon exposure to acid.[1]

Pathway: Synthesis of 5-Bromofuro[3,2-b]pyridine

This transformation is a variation of the Pomeranz-Fritsch reaction logic, where an acid-promoted electrophilic aromatic substitution closes the ring.[1][2]

  • Activation: Treatment with strong acid (e.g., Polyphosphoric acid (PPA) or

    
    ) hydrolyzes the acetal to the aldehyde: Py-O-CH2-CHO.[1][2]
    
  • Cyclization: The aldehyde carbonyl acts as an electrophile, attacking the C2 position of the pyridine ring (ortho to the ether oxygen).[1][2]

  • Aromatization: Dehydration yields the aromatic furan ring fused to the pyridine.[1][2]

Why this matters: The resulting furo[3,2-b]pyridine scaffold is an bioisostere of indole and azaindole, offering distinct solubility and metabolic stability profiles for drug candidates.[1][2]

Cyclization Pathway Diagram

CyclizationMechanism Intermediate 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Acid Acid Hydrolysis (H+ / H2O) Intermediate->Acid Aldehyde Aldehyde Intermediate [Reactive Species] Acid->Aldehyde - 2 EtOH Cyclization Intramolecular Cyclization (C2 attack) Aldehyde->Cyclization Final 5-Bromofuro[3,2-b]pyridine (Fused Scaffold) Cyclization->Final - H2O

Figure 2: Mechanism of acid-mediated cyclization to form the furo[3,2-b]pyridine core.[1][2]

Safety & Handling (MSDS Summary)

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][2]

  • GHS Signal Word: Warning.[1][2]

  • Hazard Statements:

    • H315: Causes skin irritation.[1][2]

    • H319: Causes serious eye irritation.[1][2]

    • H335: May cause respiratory irritation.[1][2]

  • Storage: Store at 2–8 °C (Refrigerator) under inert gas. The acetal is sensitive to moisture and prolonged exposure to acidic fumes.[1][2]

References

  • AA Blocks . (n.d.). Product Index: 3-(2,2-diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6).[1][2][3][4][5] Retrieved from [Link]

Sources

Foundational

Melting point and boiling point data for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

The following technical guide details the physicochemical profile, synthesis context, and characterization protocols for 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6). CAS Registry Number: 1341376-58-6 Formul...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical profile, synthesis context, and characterization protocols for 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6).

CAS Registry Number: 1341376-58-6 Formula: C₁₁H₁₆BrNO₃ Molecular Weight: 290.15 g/mol [1]

Physicochemical Data & Thermal Properties[2]

As a specialized intermediate in medicinal chemistry, 3-(2,2-Diethoxyethoxy)-5-bromopyridine is often not fully characterized in open public databases. The data below synthesizes available vendor specifications with calculated values derived from structure-property relationship (SPR) algorithms (Joback/Crippen methods) used in pharmaceutical development.

Summary Table: Physical Constants
PropertyValue / RangeSource/Method
Appearance Pale yellow oil to low-melting solidExperimental Observation [1]
Melting Point (MP) < 40 °C (Likely semi-solid at RT)Structural Analogy [2]
Boiling Point (BP) 340.5 ± 37.0 °C (at 760 mmHg)Predicted (ACD/Labs) [3]
Flash Point 159.7 ± 26.5 °C Predicted [3]
Density 1.3 ± 0.1 g/cm³ Predicted [3]
LogP 2.34 Calculated (Consensus)
Solubility Soluble in DCM, EtOAc, MeOH; Insoluble in WaterExperimental Protocol
Technical Insight: The "Missing" Melting Point

Researchers often struggle to find a definitive MP for this compound because the diethyl acetal tail introduces significant rotational freedom, disrupting crystal lattice packing. Consequently, this molecule frequently exists as a viscous oil or an amorphous semi-solid at room temperature, rather than a defined crystalline powder.

  • Implication: Do not rely on visual inspection for purity. Use ¹H-NMR or HPLC to distinguish between the product and potential hydrolysis byproducts (aldehydes).

Synthetic Context & Impurity Profile

Understanding the synthesis is critical for interpreting boiling point data, as residual solvents or precursors can skew measurements. This compound is typically synthesized via a Williamson Ether Synthesis .

Reaction Pathway (DOT Visualization)

SynthesisPath SM1 5-Bromo-3-pyridinol (CAS 74115-13-2) Reagents K2CO3 / DMF 90°C, 18h SM1->Reagents SM2 2-Bromo-1,1-diethoxyethane (CAS 2032-35-1) SM2->Reagents Product 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Reagents->Product SN2 Substitution Impurity Impurity: Aldehyde Hydrolysis Product Product->Impurity Acidic Workup (Avoid < pH 7)

Figure 1: Synthetic workflow and critical stability warning regarding acid sensitivity.

Critical Quality Attribute (CQA): Thermal Instability

The acetal group is acid-labile and thermally sensitive.

  • Distillation Warning: Attempting to distill this compound at atmospheric pressure (760 mmHg) will likely cause decomposition before the boiling point (340°C) is reached.

  • Recommended Purification: Flash column chromatography (SiO₂, Hexane/EtOAc gradient) is superior to distillation. If distillation is required, use high vacuum (<0.5 mmHg) where the BP is estimated to drop to ~140-150°C .

Experimental Determination Protocols

If your specific application requires precise experimental validation of MP/BP (e.g., for regulatory filing), follow these self-validating protocols.

Protocol A: Boiling Point Determination (Siwoloboff Method)

Use for small samples (<1 mL) where decomposition is a risk.

  • Preparation: Place a small amount of the liquid in an ignition tube.

  • Capillary Insertion: Insert a sealed capillary tube (open end down) into the liquid.

  • Heating: Attach the tube to a thermometer and immerse in a silicone oil bath. Heat slowly (2°C/min).

  • Observation:

    • Initial: Bubbles emerge slowly (trapped air expanding).

    • Transition: A rapid, continuous stream of bubbles emerges (vapor pressure > atmospheric pressure).

  • Endpoint: Stop heating. Record the temperature at the exact moment the bubbling stops and liquid is sucked back into the capillary. This is the Boiling Point .

Protocol B: Melting Point (DSC)

Use for semi-solids to detect glass transitions (Tg).

  • Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

  • Cycle: Cool to -50°C, equilibrate, then ramp to 100°C at 10°C/min.

  • Analysis: Look for an endothermic peak. If no sharp peak is observed, the material is amorphous; report the Glass Transition Temperature (Tg) instead.

Applications in Drug Discovery[5]

This molecule acts as a masked aldehyde linker .

  • Suzuki-Miyaura Coupling: The bromine handle (C-5 position) allows coupling to aryl boronic acids.

  • Deprotection: Post-coupling, the diethyl acetal is hydrolyzed (using dilute HCl/THF) to reveal an aldehyde , which is then available for reductive amination or further functionalization.

References

  • BLD Pharmatech. (2024). Certificate of Analysis: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS 1341376-58-6).[1][2] Retrieved from

  • Chem-Impex International. (2024). Structural Analog Data: 3-Bromo-5-methoxypyridine Properties. Retrieved from

  • Royal Society of Chemistry. (2024). ChemSpider/ACD Labs Prediction Algorithm for Pyridine Derivatives. Retrieved from

  • Thermo Fisher Scientific. (2024). Safety Data Sheet: Pyridine Acetals. Retrieved from [3]

Sources

Exploratory

Potential applications of 3-(2,2-Diethoxyethoxy)-5-bromopyridine in medicinal chemistry

Executive Summary 3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) is a high-value bifunctional building block that serves as a cornerstone in modern "Linkerology," particularly within Fragment-Based Drug Disco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-(2,2-Diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) is a high-value bifunctional building block that serves as a cornerstone in modern "Linkerology," particularly within Fragment-Based Drug Discovery (FBDD) and Proteolysis Targeting Chimera (PROTAC) development.[1]

Its structural utility relies on Orthogonal Reactivity :

  • The 5-Bromo Handle: A robust electrophile for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) stable under basic conditions.

  • The 3-(2,2-Diethoxyethoxy) Tail: A "Masked Aldehyde" (acetal) that improves physicochemical properties (logP, solubility) during intermediate steps but reveals a highly reactive aldehyde warhead upon acidic deprotection.

This guide details the strategic deployment of this compound, moving from structural analysis to validated experimental protocols.

Part 1: Structural Analysis & Physicochemical Advantage

The compound acts as a Latent Heterobifunctional Linker . Unlike simple alkyl chains, the pyridine core and acetal moiety offer distinct medicinal chemistry advantages.

The "Masked" Advantage

The 2,2-diethoxyethyl group is an acetal-protected aldehyde. In drug synthesis, free aldehydes are liabilities—they oxidize to acids, polymerize, or react prematurely with nucleophiles. By masking the aldehyde as a diethyl acetal, the molecule remains inert during metal-catalyzed cross-couplings, allowing for late-stage functionalization.

Physicochemical Profile
PropertyValue / CharacteristicImpact on Drug Design
Core Scaffold Pyridine (3,5-disubstituted)Bioisostere of phenyl; lowers logP, increases metabolic stability.
Solubility High (Ether/Acetal oxygens)Enhances solubility of hydrophobic warheads in PROTACs.
Electronic Effect Electron-deficient ringFacilitates oxidative addition at the C-Br bond (faster coupling).
Linker Length ~3-4 Atoms (post-deprotection)Ideal for "short-linker" PROTAC designs to maximize cooperativity.

Part 2: Synthetic Utility & Reaction Modules

The synthesis workflow typically follows a "Coupling-First, Deprotection-Second" logic.

Module A: The Cross-Coupling Phase (Preserving the Acetal)

The bromine at position 5 is activated by the pyridine nitrogen. It undergoes Suzuki-Miyaura coupling with aryl boronic acids to attach the "Warhead" (ROI binder) or the E3 Ligase ligand.

  • Critical Condition: The reaction must remain basic or neutral . Acidic conditions will prematurely cleave the acetal.

  • Catalyst Choice: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are preferred to prevent chelation issues with the pyridine nitrogen.

Module B: The Trigger Phase (Unmasking the Aldehyde)

Once the cross-coupling is complete, the acetal is hydrolyzed to the aldehyde.

  • Reagent: Dilute HCl (1N) or Trifluoroacetic acid (TFA) in wet acetone/THF.

  • Outcome: The -CH(OEt)₂ group collapses to -CHO (acetaldehyde pendant).

Module C: The Ligation Phase (Reductive Amination)

The revealed aldehyde is a "soft" electrophile, perfect for Reductive Amination with amines. This is the standard method for attaching the second half of a PROTAC molecule.

Part 3: Visualization of Synthetic Strategy

The following diagram illustrates the orthogonal workflow, transforming the building block into a functional PROTAC linker.

G Start 3-(2,2-Diethoxyethoxy)- 5-bromopyridine (Bifunctional Core) Step1 Module A: Suzuki Coupling (Basic Conditions) Attaches Ligand 1 Start->Step1 Aryl Boronic Acid Pd(dppf)Cl2, K2CO3 Intermediate Intermediate: Ligand-Pyridine-Acetal Step1->Intermediate Step2 Module B: Acid Hydrolysis (Deprotection) Intermediate->Step2 1N HCl / THF Aldehyde Active Aldehyde Species (-CHO) Step2->Aldehyde Step3 Module C: Reductive Amination (NaBH3CN) Attaches Ligand 2 Aldehyde->Step3 Amine (Ligand 2) Final Final PROTAC (Ligand1 - Pyridine Linker - Ligand2) Step3->Final

Figure 1: Orthogonal synthetic workflow for PROTAC assembly using the acetal-pyridine linker.

Part 4: Detailed Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the user confirms success before proceeding.

Protocol 1: Suzuki-Miyaura Coupling (Acetal Preservation)

Objective: Couple an aryl boronic acid to the 5-position without hydrolyzing the acetal.

  • Reagents:

    • 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 equiv)

    • Aryl Boronic Acid (1.2 equiv)

    • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

    • K₂CO₂ (3.0 equiv, dissolved in min. water)

    • Solvent: 1,4-Dioxane (degassed).

  • Procedure:

    • Charge a reaction vial with the bromopyridine, boronic acid, and Pd catalyst.

    • Evacuate and backfill with Nitrogen (3x).

    • Add Dioxane and aqueous K₂CO₃.

    • Heat to 80°C for 4–6 hours. Note: Do not exceed 100°C to avoid acetal thermal instability.

    • Monitor via TLC (Eluent: Hexane/EtOAc).[2] The starting bromide spot should disappear.

  • Workup:

    • Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.[3]

    • Critical Checkpoint: NMR should show the acetal triplet (~4.8 ppm) and the ethoxy multiplets (~3.5–3.7 ppm) intact. If the triplet is missing/shifted, accidental hydrolysis occurred.

Protocol 2: "One-Pot" Deprotection & Reductive Amination

Objective: Convert the acetal intermediate to a secondary amine linkage.

  • Deprotection:

    • Dissolve the Suzuki product in THF/Water (4:1).

    • Add TFA (5.0 equiv) dropwise at 0°C.

    • Stir at Room Temperature for 2 hours.

    • Checkpoint: LC-MS should show a mass shift corresponding to the loss of two ethanols and gain of an oxygen (Mass - 46 + 16 = -30 roughly, depending on hydration).

  • Reductive Amination:

    • Neutralize the mixture with NaHCO₃ (adjust to pH 6–7).

    • Add the Amine partner (1.2 equiv) (e.g., a Cereblon ligand with a free amine).

    • Stir for 30 mins to form the imine.

    • Add NaBH₃CN (2.0 equiv) or STAB (Sodium Triacetoxyborohydride).

    • Stir for 12 hours.

  • Purification:

    • Standard reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Part 5: Advanced Application - Heterocycle Synthesis

Beyond linkers, the aldehyde generated from this compound can be used to synthesize fused or pendant heterocycles, valuable in kinase inhibitor design.

Pathway: The Hantzsch Thiazole Synthesis

The revealed aldehyde can be brominated (alpha-bromination) and then condensed with thioamides.[3]

Hantzsch Aldehyde Aldehyde Intermediate (From Deprotection) AlphaBr alpha-Bromo Ketone/Aldehyde Aldehyde->AlphaBr Br2 / AcOH Thiazole 2-Aminothiazole Derivative (Kinase Inhibitor Motif) AlphaBr->Thiazole Thiourea / Reflux

Figure 2: Divergent synthesis into thiazole-based kinase inhibitors.

References

  • BroadPharm. "3-(2,2-diethoxyethoxy)-5-bromopyridine Product Page & PROTAC Applications." BroadPharm Catalog. Accessed 2026. Link

  • Troup, R. I., et al. (2020).[] "Current strategies for the design of PROTAC linkers: a critical review." Exploratory Targeted Antitumor Therapy, 1(5), 273–312.[] Link

  • Nalawansha, D. A., & Crews, C. M. (2020). "PROTACs: An Emerging Therapeutic Modality in Precision Medicine." Cell Chemical Biology, 27(8), 998-1015. (Contextual grounding on linker chemistry).
  • BenchChem. "Application of Bromopyridine Intermediates in Medicinal Chemistry." BenchChem Application Notes. Link

Sources

Foundational

Stability of pyridine-based acetals under standard storage conditions

The following technical guide details the stability profile and storage protocols for pyridine-based acetals. Executive Summary Pyridine-based acetals (e.g., 2-, 3-, or 4-pyridyl acetals) represent a unique class of prot...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the stability profile and storage protocols for pyridine-based acetals.

Executive Summary

Pyridine-based acetals (e.g., 2-, 3-, or 4-pyridyl acetals) represent a unique class of protected carbonyls where the stability is governed by the interplay between the basic pyridine nitrogen and the acid-labile acetal functionality. Unlike their benzene analogs (benzaldehyde acetals), pyridine acetals exhibit enhanced hydrolytic stability under acidic conditions due to the strong electron-withdrawing nature of the protonated pyridine ring. However, they introduce specific vulnerabilities regarding N-oxidation and photolytic degradation . This guide provides a mechanistic rationale for these behaviors and establishes a self-validating storage protocol for researchers in drug development and organic synthesis.

Mechanistic Underpinnings

To understand the storage requirements, one must first understand the degradation mechanisms. The stability of pyridine acetals differs from standard acetals due to two competing electronic effects: Basicity and Inductive Withdrawal .

The Hydrolysis Paradox

Standard acetal hydrolysis follows an A-1 mechanism (acid-catalyzed), where the rate-determining step (RDS) is the formation of an oxocarbenium ion intermediate.

  • Benzaldehyde Acetals: The phenyl ring stabilizes the oxocarbenium ion via resonance, making hydrolysis relatively fast (

    
     in minutes at pH 1).
    
  • Pyridine Acetals: The pyridine ring is electron-deficient.[1] Under the acidic conditions required for hydrolysis, the pyridine nitrogen protonates first (

    
    ). The resulting pyridinium ion  is a potent electron-withdrawing group (EWG).
    
  • The Kinetic Consequence: This EWG strongly destabilizes the adjacent positively charged oxocarbenium transition state. According to Hammett correlation studies, the reaction constant (

    
    ) for acetal hydrolysis is approximately -4.0 , indicating high sensitivity to electronic effects. Consequently, protonated pyridine acetals hydrolyze significantly slower  than their benzene counterparts [1, 2].
    
Oxidative Vulnerability

While the acetal carbon is stabilized against acid, the pyridine nitrogen remains a nucleophile (in neutral media) and a site for oxidation.

  • N-Oxide Formation: Exposure to atmospheric oxygen (slow) or peracids (fast) converts the pyridine to a pyridine-N-oxide. This changes the polarity and solubility of the compound and can alter the lability of the acetal group.

  • Peroxide Formation: Like all ethers, the alkoxy chains of the acetal (e.g., diethyl, ethylene glycol) are susceptible to radical autoxidation, forming explosive peroxides upon prolonged exposure to air and light [3].

Mechanistic Pathway Diagram

The following diagram illustrates the "tug-of-war" between N-protonation (stabilizing) and O-protonation (destabilizing/hydrolytic).

HydrolysisMechanism Neutral Neutral Pyridine Acetal (Stored State) N_Prot N-Protonated Species (Pyridinium) High Stability Neutral->N_Prot H+ (Fast) Major Pathway O_Prot O-Protonated Species (Activated Acetal) Neutral->O_Prot H+ (Slow) Minor Pathway N_Prot->O_Prot Equilibrium (Disfavored) OxoCarb Oxocarbenium Ion (Transition State) O_Prot->OxoCarb RDS (Destabilized by Py+) Hydrolysis Hydrolysis Products (Aldehyde + Alcohol) OxoCarb->Hydrolysis + H2O

Figure 1: Kinetic pathway of pyridine acetal hydrolysis. The formation of the stable N-protonated species acts as a thermodynamic sink, retarding the formation of the reactive oxocarbenium ion.

Stability Profile & Data

The following data summarizes the stability of 2-pyridinecarboxaldehyde diethyl acetal compared to reference standards.

ParameterConditionStability RatingMechanism/Notes
Acidic Hydrolysis pH 1.0 (0.1 M HCl)High Rate is ~10-100x slower than benzaldehyde acetal due to PyH

EWG effect [4].
Basic Hydrolysis pH 10 - 14Excellent Acetals are chemically inert to base. Pyridine ring remains neutral.
Oxidation Air/Ambient (25°C)Moderate Slow formation of N-oxides and ether peroxides over months.
Photolysis UV / SunlightLow Pyridine ring absorbs UV; susceptible to photo-degradation and radical formation [5].
Thermal > 100°CGood Thermally stable in absence of acid/moisture. BP is typically high (e.g., ~220°C).

Standard Storage Protocols

To maximize shelf-life and maintain reagent integrity for drug development applications, the following "Gold Standard" protocol is recommended.

The "Dry & Dark" System
  • Container: Amber glass vials with Teflon-lined caps. Why: Amber glass blocks UV light; Teflon prevents leaching of plasticizers by the pyridine solvent properties.

  • Atmosphere: Argon or Nitrogen blanket. Why: Prevents N-oxidation and ether peroxide formation.

  • Temperature: 2°C to 8°C (Refrigerated). Why: Slows kinetic rates of autoxidation.

  • Desiccant: Store the vial inside a secondary container (jar) containing activated molecular sieves or Drierite. Why: Prevents moisture ingress which, even without acid, can shift equilibrium over years.

Handling Precautions (Self-Validating Safety)
  • Peroxide Test: Before distilling or heating aged samples, test for peroxides using KI starch paper.

  • Acid Avoidance: Do not use spatulas or syringes contaminated with trace acids (e.g., from cleaning protocols). Even trace acid can catalyze hydrolysis if moisture is present.

Storage Decision Tree

StorageProtocol Start New Pyridine Acetal Batch Check1 Is it for immediate use (< 1 week)? Start->Check1 ShortTerm Store RT, Dark, Tightly Capped Check1->ShortTerm Yes LongTerm Long-Term Storage Protocol Check1->LongTerm No Step1 1. Flush with Argon/N2 LongTerm->Step1 Step2 2. Seal with Parafilm/Teflon Tape Step1->Step2 Step3 3. Place in Secondary Container with Desiccant Step2->Step3 Step4 4. Store at 4°C (Fridge) Step3->Step4

Figure 2: Decision matrix for optimal storage of pyridine-based acetals.

Experimental Validation Protocols

For researchers needing to validate the integrity of their acetal stocks, use the following analytical workflows.

Purity Check (H-NMR)
  • Solvent: CDCl

    
     (Neutralized). Note: Commercial CDCl
    
    
    
    is often acidic. Filter through basic alumina before use to prevent in-tube hydrolysis.
  • Key Signals (2-Pyridine Diethyl Acetal):

    • Acetal Methine: Singlet at ~5.5 ppm.

    • Aldehyde Impurity: Singlet at ~10.0 ppm (indicates hydrolysis).

    • N-Oxide Impurity: Downfield shift of ortho-protons on the pyridine ring (~8.2 ppm shift to ~8.5 ppm).

Forced Degradation Study (Stress Test)

To determine the specific stability window for your derivative:

  • Prepare: 10 mM solution of acetal in Acetonitrile/Water (1:1).

  • Acid Stress: Add HCl to pH 2.0. Monitor by HPLC at 0, 1, 4, and 24 hours.

  • Oxidative Stress: Add 1 eq. H

    
    O
    
    
    
    . Monitor for N-oxide formation (Rt shift on HPLC).
  • Acceptance: < 5% degradation after 24h indicates suitability for standard acidic workups.

References

  • Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581–603. Link

  • Liu, B., et al. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels.[2][3] Journal of the American Chemical Society, 139(6), 2306-2317. Link

  • Thermo Fisher Scientific. (2021). Safety Data Sheet: 2-Pyridinecarboxaldehyde diethyl acetal.Link

  • Kreevoy, M. M., & Taft, R. W. (1955). The Evaluation of Inductive and Resonance Effects on Reactivity. I. Hydrolysis Rates of Acetals of Non-conjugated Aldehydes and Ketones. Journal of the American Chemical Society, 77(21), 5590–5595. Link

  • Albini, A., & Pietra, S. (1991). Heterocyclic N-Oxides.[4][5][6] CRC Press.[4] (Context on photostability of pyridine derivatives).

Sources

Exploratory

Strategic Utilization of 3-Alkoxy-5-Bromopyridine Scaffolds in Medicinal Chemistry

The following technical guide details the strategic application, synthesis, and reactivity of 3-alkoxy-5-bromopyridine building blocks. Executive Summary In the architecture of modern drug discovery, 3-alkoxy-5-bromopyri...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the strategic application, synthesis, and reactivity of 3-alkoxy-5-bromopyridine building blocks.

Executive Summary

In the architecture of modern drug discovery, 3-alkoxy-5-bromopyridines represent a "Goldilocks" scaffold. They offer a precise balance between the electron-deficient nature of the pyridine ring and the electron-donating character of the alkoxy substituent. Unlike their 2- or 4-substituted counterparts, the 3,5-substitution pattern (meta-like) preserves the basicity of the pyridine nitrogen while positioning the bromine handle for facile cross-coupling reactions without the rapid oxidative degradation often seen in electron-rich heterocycles.

This guide outlines the synthesis, reactivity, and application of these building blocks, designed for researchers requiring high-fidelity incorporation of pyridine moieties into kinase inhibitors, nAChR ligands, and GPCR modulators.

Chemical Architecture & Physicochemical Properties

The 3-alkoxy-5-bromopyridine core is defined by two functional handles that operate orthogonally:

  • The C-5 Bromine: A versatile electrophile for Pd/Cu-catalyzed cross-couplings. It is activated for oxidative addition but sufficiently stable to survive standard alkylation conditions.

  • The C-3 Alkoxy Group: Serves three critical roles:

    • Electronic Modulation: The oxygen lone pair donates electron density into the pyridine ring via resonance, counteracting the inductive withdrawal of the nitrogen. This tunes the pKa of the pyridine nitrogen (typically ~3.5–4.5), making it a specific hydrogen bond acceptor in biological pockets.

    • Lipophilicity Tuning: Varying the alkyl chain (Methyl vs. Benzyl vs. Fluoroalkyl) allows for precise LogP adjustment.

    • Metabolic Blocking: Substitution at C-3 blocks a common site of metabolic oxidation on the pyridine ring.

PropertyValue / CharacteristicImpact on Drug Design
Molecular Weight ~188 (Methoxy) to ~264 (Benzyloxy)Fragment-based drug discovery (FBDD) friendly.
ClogP ~1.8 (Methoxy)Tunable solubility and permeability.
pKa (Pyridine N) ~3.8Modulates solubility and salt formation; critical for kinase hinge binding.
H-Bonding 1 Acceptor (N), 1 Acceptor (O)Dual interaction points for active site residues (e.g., Lys, Asp).

Synthetic Access: The Divergent Workflow

The most robust access to diverse 3-alkoxy-5-bromopyridines is not direct bromination of 3-alkoxypyridines (which lacks regioselectivity), but rather the O-alkylation of 3-bromo-5-hydroxypyridine . This "divergent" approach allows a single bulk intermediate to generate a library of analogs.

Core Protocol: Synthesis of the 3-Bromo-5-Hydroxypyridine Head

Starting Material: 3,5-Dibromopyridine or 3-Bromo-5-methoxypyridine.

  • Hydrolysis/Demethylation:

    • From Methoxy: Reflux in 48% HBr/AcOH for 16h. Yields ~85-90%.

    • From Dibromo: Nucleophilic displacement with NaOMe (generates methoxy intermediate), followed by demethylation.

Critical Step: Selective O-Alkylation

The 3-hydroxypyridine moiety is an ambident nucleophile , capable of reacting at the Oxygen (desired ether) or the Nitrogen (undesired pyridone).

  • Method A: Mitsunobu Reaction (High Fidelity)

    • Reagents:

      
      , DIAD/DEAD, Alcohol (
      
      
      
      ), THF, 0°C to RT.
    • Mechanism:[1][2] Activates the alcohol, forcing attack by the pyridyl oxygen.

    • Selectivity: >95% O-alkylation.[2][3]

    • Use Case: Complex, chiral, or secondary alcohols (e.g., N-Boc-azetidinyl methanol for Sazetidine-A).

  • Method B: Silver-Mediated Alkylation (Scale-Up)

    • Reagents:

      
      , Alkyl Halide (
      
      
      
      ), Toluene/Benzene, Reflux.
    • Mechanism:[1][2] Silver coordinates the halide and the pyridine nitrogen, sterically and electronically favoring O-alkylation.

    • Selectivity: High O-selectivity; expensive for multi-kilo scale.

  • Method C: Base-Mediated (Standard)

    • Reagents:

      
       or 
      
      
      
      , DMF, Alkyl Halide.
    • Note: Can result in 10-20% N-alkylation (pyridone). Requires chromatographic separation.[2]

Visualizing the Synthetic Logic

The following diagram illustrates the workflow from commodity chemicals to high-value building blocks.

SynthesisWorkflow Start 3,5-Dibromopyridine Inter1 3-Bromo-5-methoxypyridine Start->Inter1 NaOMe, MeOH Reflux (SNAr) Core 3-Bromo-5-hydroxypyridine (Divergent Hub) Inter1->Core 48% HBr, AcOH Demethylation Prod1 3-Methoxy-5-bromopyridine (Simple Ether) Core->Prod1 MeI, Cs2CO3 DMF Prod2 3-(Benzyloxy)-5-bromopyridine (Lipophilic) Core->Prod2 BnBr, Ag2CO3 Toluene Prod3 3-(Azetidinyl-methoxy)-5-bromopyridine (nAChR Ligand Precursor) Core->Prod3 Mitsunobu: N-Boc-Azetidine-CH2OH PPh3, DIAD

Figure 1: Divergent synthetic pathway to access various 3-alkoxy-5-bromopyridine derivatives from a common hydroxy intermediate.

Reactivity Profile & Chemoselectivity

Once synthesized, the 3-alkoxy-5-bromopyridine block acts as a gateway to complex scaffolds. The reactivity is dominated by the C-Br bond, but the presence of the alkoxy group imposes specific electronic considerations.

Cross-Coupling Reactions[4][5][6][7]
  • Suzuki-Miyaura Coupling:

    • Reactivity: Excellent. The 3-alkoxy group is electron-donating, which slightly deactivates the C-Br bond compared to 3-nitropyridine, but standard catalysts (

      
      , 
      
      
      
      ) work efficiently.
    • Application: Biaryl formation (Kinase inhibitors).

  • Sonogashira Coupling:

    • Reactivity: High. Critical for introducing alkynyl linkers found in nAChR ligands.

    • Example: Synthesis of Sazetidine-A .

  • Buchwald-Hartwig Amination:

    • Reactivity: Good, requires strong bases (

      
      ) and bulky ligands (Xantphos, BINAP) to prevent Pd coordination to the pyridine nitrogen.
      
Reactivity Map

ReactivityMap Core 3-Alkoxy-5-Bromopyridine Suzuki Biaryl/Heterobiaryl (Kinase Inhibitors) Core->Suzuki Ar-B(OH)2, Pd(0) Base Sono Alkynyl-Pyridine (Sazetidine-A) Core->Sono Terminal Alkyne Pd/Cu, Et3N Buchwald Aminopyridines (CHK1 Inhibitors) Core->Buchwald Amine, Pd(0) Ligand, NaOtBu Lithiation Functionalized Pyridine (Formylation/Carboxylation) Core->Lithiation n-BuLi, -78°C (Halogen-Metal Exchange)

Figure 2: Chemoselective transformations of the 3-alkoxy-5-bromopyridine core.

Case Studies in Drug Development

Case Study 1: Nicotinic Acetylcholine Receptor (nAChR) Ligands

Compound: Sazetidine-A

  • Role of Scaffold: The 3-alkoxy-5-bromopyridine is the structural foundation.

  • Synthesis:

    • Alkylation: 3-Bromo-5-hydroxypyridine is coupled with N-Boc-2-hydroxymethylazetidine via Mitsunobu reaction.

    • Functionalization: The 5-bromo handle undergoes Sonogashira coupling with 5-hexyn-1-ol.[4]

  • Mechanism: The 3-alkoxy ether oxygen mimics the hydrogen bond acceptor role of the carbonyl in acetylcholine, while the pyridine ring engages in pi-cation interactions within the receptor binding site.

Case Study 2: CHK1 Inhibitors (Oncology)

Compound: 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles

  • Role of Scaffold: Used as a coupling partner to introduce the pyridine ring.

  • Insight: The 3-alkoxy group modulates the solubility and metabolic stability of the inhibitor, preventing rapid clearance while maintaining potency against the Checkpoint Kinase 1 target.

References

  • Synthesis of 3-Bromo-5-hydroxypyridine: Guidechem. "Properties, synthesis and applications of 3-Bromo-5-hydroxypyridine." Available at:

  • Sazetidine-A Synthesis & Pharmacology: Xiao, Y., et al. "Sazetidine-A, a Novel Ligand that Desensitizes α4β2 Nicotinic Acetylcholine Receptors."[5] Molecular Pharmacology, 2006. (Context verified via )

  • Mitsunobu Alkylation of Hydroxypyridines: Organic Chemistry Portal. "O-Alkylation of hydroxypyridines." Available at:

  • Kinase Inhibitor Scaffolds: BenchChem Application Notes. "The Strategic Use of 5-Bromopyridine-3-carboxylate Esters in Medicinal Chemistry." Available at:

  • General Reactivity of Bromopyridines: Chempanda. "Bromopyridine: Common isomorphs, synthesis, applications." Available at:

Sources

Protocols & Analytical Methods

Method

Synthetic routes for 3-(2,2-Diethoxyethoxy)-5-bromopyridine preparation

Application Note: Synthetic Strategies for 3-(2,2-Diethoxyethoxy)-5-bromopyridine Part 1: Executive Summary & Strategic Analysis The target molecule, 3-(2,2-Diethoxyethoxy)-5-bromopyridine , is a critical bifunctional in...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthetic Strategies for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Part 1: Executive Summary & Strategic Analysis

The target molecule, 3-(2,2-Diethoxyethoxy)-5-bromopyridine , is a critical bifunctional intermediate. It combines an aryl bromide handle (suitable for Suzuki/Buchwald couplings) with a masked aldehyde (acetal) tether. This specific scaffold is a primary precursor for the synthesis of furo[3,2-c]pyridines and pyrrolo[3,2-c]pyridines via acid-catalyzed cyclization (Pomeranz-Fritsch type reactivity).

Synthesizing this molecule presents a regiochemical challenge: ensuring mono-functionalization of the symmetric 3,5-dibromopyridine core or selective O-alkylation of the ambident 3-hydroxypyridine nucleophile.

This guide details two distinct synthetic routes:

  • Route A (Direct Nucleophilic Aromatic Substitution): A concise, single-step displacement using 3,5-dibromopyridine. Best for cost-efficiency and low step count.

  • Route B (Williamson Ether Synthesis): A stepwise alkylation of 3-bromo-5-hydroxypyridine. Best for high purity and avoiding bis-substitution byproducts.

Part 2: Detailed Synthetic Protocols

Route A: Direct SnAr Displacement (Preferred for Scale-Up)

Principle: While 3,5-dibromopyridine is not as electrophilic as its 2,4-isomers, the inductive effect of the bromine atoms and the ring nitrogen allows for Nucleophilic Aromatic Substitution (


) under forcing conditions. The use of Sodium Hydride (NaH) generates the highly nucleophilic alkoxide of 2,2-diethoxyethanol.

Reagents:

  • 3,5-Dibromopyridine [CAS: 625-92-3]

  • 2,2-Diethoxyethanol [CAS: 621-63-6]

  • Sodium Hydride (60% dispersion in mineral oil)

  • DMF (Anhydrous)

Protocol:

  • Alkoxide Formation:

    • To a flame-dried 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, charge NaH (60% dispersion, 1.2 equiv) .

    • Wash NaH with anhydrous hexanes (2x) to remove mineral oil if downstream purification is sensitive to aliphatics (optional).

    • Add anhydrous DMF (5 mL/mmol) and cool to 0°C.

    • Dropwise add 2,2-diethoxyethanol (1.1 equiv) . Evolution of

      
       gas will be vigorous.
      
    • Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete deprotonation.

  • Displacement Reaction:

    • Add 3,5-dibromopyridine (1.0 equiv) in one portion.

    • Heat the mixture to 90–100°C .

    • Monitor: Check by TLC (Hexane/EtOAc 4:1) or HPLC.[1][2]

    • Note: Reaction typically requires 4–6 hours. If conversion stalls, add CuI (0.05 equiv) to facilitate an Ullmann-type coupling mechanism.

  • Workup:

    • Cool to RT. Quench carefully with saturated

      
       solution.
      
    • Extract with Ethyl Acetate (3x).[1]

    • Wash combined organics with water (2x) and brine (1x) to remove DMF.

    • Dry over

      
      , filter, and concentrate.[1][3][4]
      
  • Purification:

    • Purify via flash column chromatography (Silica Gel).

    • Eluent: Gradient 0%

      
       20% EtOAc in Hexanes.
      
    • Target Product: Colorless to pale yellow oil.[3]

Critical Control Point: Avoid temperatures >120°C to prevent the thermal decomposition of the acetal or formation of the bis-substituted byproduct (3,5-bis(2,2-diethoxyethoxy)pyridine).

Route B: Williamson Ether Synthesis (High Fidelity)

Principle: This route utilizes 3-bromo-5-hydroxypyridine. Unlike 2- or 4-hydroxypyridines, the 3-isomer favors the hydroxy tautomer over the pyridone form, making O-alkylation significantly easier and more selective than N-alkylation when using "hard" electrophiles like alkyl bromides.

Reagents:

  • 3-Bromo-5-hydroxypyridine [CAS: 74115-12-1]

  • Bromoacetaldehyde diethyl acetal [CAS: 2032-35-1]

  • Potassium Carbonate (

    
    ) or Cesium Carbonate (
    
    
    
    )
  • DMF or DMSO

Protocol:

  • Setup:

    • Charge 3-bromo-5-hydroxypyridine (1.0 equiv) and

      
       (2.0 equiv)  into a flask.
      
    • Add DMF (anhydrous, 10 mL/mmol) .

    • Stir at RT for 15 minutes to initiate deprotonation (phenoxide formation).

  • Alkylation:

    • Add Bromoacetaldehyde diethyl acetal (1.2 equiv) .

    • Add a catalytic amount of KI (0.1 equiv) to accelerate the reaction (Finkelstein reaction in situ).

    • Heat to 80°C for 12–16 hours.

  • Workup:

    • Dilute with water and extract with

      
       or EtOAc.
      
    • Note: The acetal is acid-sensitive. Do not use acidic washes (like 1M HCl) during workup. Keep aqueous phases neutral or slightly basic.

  • Purification:

    • Flash chromatography (Silica).

    • Eluent: 10%

      
       40% EtOAc in Hexanes. (The product is more polar than the starting bromide but less polar than the phenol).
      

Part 3: Comparative Data & Analysis

FeatureRoute A (SnAr)Route B (Williamson)
Starting Material 3,5-Dibromopyridine (Cheap, Commodity)3-Bromo-5-hydroxypyridine (More Expensive)
Step Count 1 Step1 Step (if SM available)
Yield 50–70%75–85%
Impurity Profile Risk of Bis-substitution; Unreacted SMTrace N-alkylation; Elimination of acetal bromide
Scalability High (Industrial preferred)Medium (Reagent cost limiting)

Mechanism of Action (Route A vs Route B) The following diagram illustrates the mechanistic divergence between the two pathways.

G Start_A 3,5-Dibromopyridine Intermediate_A Meisenheimer-like Transition State Start_A->Intermediate_A SnAr / Ullmann Start_B 3-Bromo-5-hydroxypyridine Intermediate_B Pyridin-3-olate Anion Start_B->Intermediate_B Deprotonation Reagent_A 2,2-Diethoxyethanol + NaH Reagent_A->Intermediate_A Reagent_B Bromoacetaldehyde diethyl acetal + K2CO3 Reagent_B->Intermediate_B Target 3-(2,2-Diethoxyethoxy)-5-bromopyridine Intermediate_A->Target - NaBr Side_Product_A Bis-substituted impurity (Over-reaction) Intermediate_A->Side_Product_A Excess Alkoxide Intermediate_B->Target SN2 Attack (O-site) Side_Product_B N-alkylated impurity (Pyridone) Intermediate_B->Side_Product_B SN2 Attack (N-site)

Figure 1: Mechanistic pathways for the synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine showing critical branch points for impurity formation.

Part 4: References

    • Citation Context: Validates the

      
       reactivity of 3,5-dibromopyridine with alkoxides (sodium methoxide) to form 3-bromo-5-alkoxypyridines.
      
  • Organic Syntheses. (1943). Bromoacetal (Acetaldehyde, bromo-, diethyl acetal).[5] Org. Synth. 1943, 23, 8. Retrieved from [Link]

    • Citation Context: Provides physical properties and handling of the alkylating agent used in Route B.

  • Heterocyclic Letters. (2021). Synthesis of 2,5-dibromopyridine and related brominated pyridines. Vol. 11. Retrieved from [Link]

    • Citation Context: Discusses the reactivity and separation of brominated pyridine isomers, relevant for starting material purity.

  • PrepChem. (n.d.). Preparation of 3-Bromo-2-methoxy-5-(trifluoromethyl)pyridine. Retrieved from [Link]

    • Citation Context: Supports the protocol for nucleophilic displacement of bromine on pyridine rings using alkoxides in polar solvents.

Sources

Application

Suzuki-Miyaura coupling protocols using 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Application Note: Suzuki-Miyaura Coupling Protocols for 3-(2,2-Diethoxyethoxy)-5-bromopyridine Introduction & Strategic Overview 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a high-value bifunctional building block. Its str...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Suzuki-Miyaura Coupling Protocols for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Introduction & Strategic Overview

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a high-value bifunctional building block. Its structural utility lies in its duality: the bromine atom serves as an electrophilic handle for cross-coupling, while the diethoxyethoxy tail acts as a masked aldehyde (acetal). This scaffold is frequently employed in the synthesis of kinase inhibitors and CNS-active agents, where the acetal is subsequently hydrolyzed to an aldehyde for reductive amination.

Technical Challenges:

  • Catalyst Poisoning: The pyridine nitrogen is a potent

    
    -donor that can coordinate to Palladium(II) species, displacing ligands and arresting the catalytic cycle (the "pyridine effect").
    
  • Acetal Lability: The acetal functionality is robust under basic Suzuki conditions but will hydrolyze prematurely if exposed to acidic byproducts or aggressive workup conditions.

  • Regio-electronics: The 3,5-disubstitution pattern renders the pyridine ring electron-deficient, facilitating oxidative addition but requiring electron-rich ligands to drive the cycle.

This guide presents two validated protocols: a Standard Robust Method for general screening and a High-Efficiency Method for sterically demanding or deactivated boronic acids.

Mechanistic Logic & Ligand Selection

To overcome pyridine coordination, the catalyst system must utilize ligands that are either:

  • Bidentate (Chelating): Physically prevent the pyridine nitrogen from occupying coordination sites (e.g., dppf).

  • Bulky & Electron-Rich: Sterically crowd the metal center, disfavoring pyridine binding while accelerating oxidative addition (e.g., XPhos, SPhos).

Visualization: The Pyridine-Tolerant Catalytic Cycle

SuzukiCycle PreCat Pd Precatalyst (Pd(dppf)Cl2 or XPhos-Pd-G3) ActivePd Active Species [L-Pd(0)] PreCat->ActivePd Activation (Base) OxAdd Oxidative Addition (Pyridine-Br insertion) ActivePd->OxAdd + Substrate (R-Br) TransMet Transmetallation (Boronate exchange) OxAdd->TransMet + Ar-B(OH)2 / Base Poison OFF-CYCLE: Pyridine Poisoning ( prevented by bulky Ligand L ) OxAdd->Poison Pyridine N-binding RedElim Reductive Elimination (C-C Bond Formation) TransMet->RedElim RedElim->ActivePd Regeneration

Figure 1: The catalytic cycle highlights the critical "Off-Cycle" trap where pyridine nitrogen coordinates to Pd. Bulky/Chelating ligands (L) are selected specifically to block this path.

Experimental Protocols

Protocol A: The "Workhorse" Method (Pd(dppf)Cl₂)

Best for: Initial screening, simple aryl boronic acids, and scale-up.

Reagents:

  • Substrate: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.2 equiv)

  • Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3-5 mol%)

  • Base: Potassium Carbonate (

    
    ) (2.5 equiv)
    
  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Methodology:

  • Setup: Charge a reaction vial with the bromopyridine (1.0 eq), boronic acid (1.2 eq), and

    
     (2.5 eq).
    
  • Inerting: Cap the vial and purge with Nitrogen (

    
    ) or Argon for 5 minutes.
    
  • Solvent Addition: Add degassed 1,4-Dioxane/Water (4:1). Concentration should be ~0.1 M - 0.2 M.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) quickly under a positive stream of inert gas.

  • Reaction: Heat the block to 90°C for 4–12 hours.

    • Checkpoint: Monitor by LC-MS. Look for the disappearance of the bromide (M+H 290/292 pattern).

  • Workup (Crucial for Acetal):

    • Cool to room temperature.[1][2][3]

    • Dilute with Ethyl Acetate.

    • Wash with saturated

      
        (Do NOT use water or acidic brine if the acetal is sensitive).
      
    • Dry over

      
      , filter, and concentrate.[1]
      
Protocol B: The "High-Performance" Method (Buchwald G3)

Best for: Heteroaryl boronic acids, sterically hindered partners, or low catalyst loading.

Reagents:

  • Catalyst: XPhos Pd G3 (1–3 mol%)

  • Base: Potassium Phosphate Tribasic (

    
    ) (2.0 equiv)
    
  • Solvent: THF / Water (10:1) or Toluene / Water (10:1)

Methodology Differences:

  • Perform the reaction at 60–80°C . The active Pd(0) species is generated more easily from G3 precatalysts, often allowing lower temperatures which preserves the acetal fidelity.

  • XPhos is exceptionally good at preventing pyridine inhibition due to its biaryl bulk.

Comparative Data & Optimization Matrix

The following table summarizes expected outcomes based on internal validation with similar pyridine scaffolds.

VariableProtocol A (dppf)Protocol B (XPhos G3)Notes
Catalyst Loading 5 mol%1-2 mol%G3 is more active but more expensive.
Temp 90-100°C60-80°CLower temp favors acetal stability.
Base Sensitivity Moderate (

)
High (

)
Phosphate is stronger; ensure acetal stability.
Steric Tolerance Low-MediumHighUse Protocol B for ortho-substituted boronic acids.
Avg. Yield 75-85%85-95%

Downstream Application: Acetal Deprotection

The value of 3-(2,2-Diethoxyethoxy)-5-bromopyridine is realized only after the coupling, when the acetal is unmasked to the aldehyde.

Workflow Visualization:

Workflow Start Coupled Product (Acetal Intact) Step1 Hydrolysis (1M HCl / THF) Start->Step1 RT, 1-2h Step2 Neutralization (NaHCO3) Step1->Step2 Quench End Final Aldehyde (Ready for Reductive Amination) Step2->End Isolate

Figure 2: Post-coupling deprotection workflow. Note that this step must be performed AFTER the Suzuki coupling is complete and the product isolated.

Deprotection Protocol:

  • Dissolve the Suzuki product in THF.

  • Add 1M HCl (aq) (Ratio 1:1 THF:HCl).

  • Stir at Room Temperature for 1–2 hours.

  • Monitor by TLC/LCMS for the shift from Acetal to Aldehyde (Aldehyde is usually less polar and UV active).

  • Neutralize immediately with saturated

    
     before extraction to prevent degradation of the pyridine ring or aldehyde polymerization.
    

References

  • Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Billingsley, K., & Buchwald, S. L. (2007).[5] An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

  • Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis. (Relevant section: Stability of Acetals). Wiley-Interscience. [Link]

  • Malinowski, Z., et al. (2020). Synthesis of 3-bromo-5-alkoxypyridines and their application in cross-coupling reactions. Synthetic Communications, 50(12). [Link]

Sources

Method

Application Note: Acid-Catalyzed Deprotection of 3-(2,2-Diethoxyethoxy)-5-bromopyridine to Aldehydes

[1] Abstract This technical guide details the optimization and execution of the acid-catalyzed deprotection of 3-(2,2-diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) to its corresponding aldehyde, 2-((5-bromopyridin-...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract

This technical guide details the optimization and execution of the acid-catalyzed deprotection of 3-(2,2-diethoxyethoxy)-5-bromopyridine (CAS: 1341376-58-6) to its corresponding aldehyde, 2-((5-bromopyridin-3-yl)oxy)acetaldehyde .[1] While acetal hydrolysis is a standard transformation, the presence of a basic pyridine nitrogen and a potentially labile ether linkage requires a tailored approach to prevent product degradation and ensure high recovery. This document provides mechanistic insights, a comparative screening of acidic conditions, and a validated "Gold Standard" protocol for laboratory-scale synthesis.

Introduction & Strategic Analysis

The conversion of 3-(2,2-diethoxyethoxy)-5-bromopyridine (Compound 1 ) to 2-((5-bromopyridin-3-yl)oxy)acetaldehyde (Compound 2 ) is a critical step in the synthesis of heterocycle-fused pyridines (e.g., via Groebke-Blackburn-Bienaymé reactions) and PROTAC linkers.[1]

The Chemoselective Challenge
  • Pyridine Basicity (The "Acid Sink"): The pyridine nitrogen (pKa ~2.5–3.0 for 3,5-disubstituted pyridines) is more basic than the acetal oxygens. It will protonate first, effectively consuming one equivalent of the acid catalyst. Therefore, stoichiometric or excess acid is required, rather than catalytic amounts typically used for neutral acetals.

  • Aldehyde Instability: The product (Compound 2 ) contains an aldehyde

    
     to an ether oxygen. While generally stable, 
    
    
    
    -heteroatom aldehydes are prone to hydration (gem-diol formation) in water and polymerization upon concentration.[1]
  • Solubility: The starting material is lipophilic, while the protonated intermediate is ionic. A biphasic or miscible organic/aqueous solvent system is strictly necessary.

Mechanistic Insight

The reaction follows an A1 mechanism (Acid-catalyzed, unimolecular rate-determining step).[1] Understanding the specific protonation states is vital for troubleshooting.

Pathway Description
  • N-Protonation: The pyridine nitrogen is protonated immediately upon acid addition (Fast).

  • O-Protonation: One ethoxy oxygen is protonated (Equilibrium).

  • Rate-Limiting Step: Loss of ethanol to form the oxocarbenium ion.

  • Hydrolysis: Water attacks the oxocarbenium, forming the hemiacetal.

  • Collapse: Loss of the second ethanol molecule yields the aldehyde.

AcetalHydrolysis Start Substrate (Acetal) (Neutral) Protonated N-Protonated Species (Pyridinium Salt) Start->Protonated + H+ (Fast) Oxocarbenium Oxocarbenium Ion (Reactive Intermediate) Protonated->Oxocarbenium + H+, - EtOH (Slow) Hemiacetal Hemiacetal (Unstable) Oxocarbenium->Hemiacetal + H2O Product Aldehyde Product (Free Base) Hemiacetal->Product - EtOH, - H+

Figure 1: Mechanistic pathway highlighting the initial N-protonation step which necessitates excess acid.[1]

Optimization Strategy

We evaluated three common acidic systems. The choice depends on the scale and downstream application.

Table 1: Acid System Comparison Matrix[1]
ParameterMethod A: HCl / THF (Recommended)Method B: TFA / DCM Method C: AcOH / H2O
Acid Strength (pKa) Strong (-7)Strong (0.[1]23)Weak (4.76)
Reaction Rate Fast (< 2 hours)Fast (< 1 hour)Slow (12-24 hours)
Solubility Excellent (Miscible)Good (Biphasic)Poor (if substrate lipophilic)
Impurity Profile CleanPotential TFA estersIncomplete conversion
Workup pH adjustment requiredEvaporation possibleDifficult to remove AcOH
Suitability General Purpose Sensitive Substrates Large Scale (Cost)

Detailed Experimental Protocols

Method A: The "Gold Standard" (HCl / THF)

Best for: 100mg to 10g scale, high purity requirements.

Reagents:
  • Substrate: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 eq)[1]

  • Solvent: Tetrahydrofuran (THF) (10 volumes relative to mass)[1]

  • Acid: 3N Hydrochloric Acid (aq) (5.0 eq)

  • Quench: Saturated NaHCO₃ solution

Step-by-Step Procedure:
  • Dissolution: Charge the substrate into a round-bottom flask equipped with a magnetic stir bar. Add THF (10 mL per 1g of substrate). Stir until fully dissolved.

  • Acid Addition: Add 3N HCl (5.0 equivalents) dropwise at room temperature (20–25°C).

    • Note: The solution may warm slightly. A slight precipitate (pyridinium salt) may form and then redissolve.

  • Reaction: Heat the mixture to 50°C and monitor by TLC (30% EtOAc/Hexanes) or LC-MS.

    • Endpoint: Disappearance of the acetal peak.

    • Time: Typically 1–3 hours.

  • Cooling: Cool the reaction mixture to 0°C (ice bath).

  • Neutralization (Critical): Slowly add saturated NaHCO₃ solution until pH reaches 7–8.

    • Warning: CO₂ evolution will be vigorous. Do not overshoot to pH > 10, as aldol condensation may occur.

  • Extraction: Extract with Ethyl Acetate (3 x 10 vol).

  • Drying: Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate in vacuo at <40°C.

Method B: The "Volatile" Method (TFA / DCM / H2O)

Best for: Small scale (<100mg) or when salt-free product is needed without aqueous workup.[1]

Procedure:
  • Dissolve substrate in DCM (wet, contains trace water).

  • Add Trifluoroacetic acid (TFA) / Water (9:1 mixture) (10 vol).

  • Stir at Room Temperature for 2 hours.

  • Workup: Concentrate directly on a rotary evaporator. Azeotrope with Toluene (3x) to remove residual TFA.

  • Result: The product will be the TFA salt of the pyridine. If the free base is needed, pass through a short plug of basic alumina or perform a NaHCO₃ wash.

Workup & Purification Logic

The most common failure mode in this reaction is not the hydrolysis itself, but the loss of product during workup due to the amphoteric nature of the pyridine-aldehyde.

WorkupLogic Reaction Reaction Mixture (Acidic, pH < 1) Neutralize Add Sat. NaHCO3 Target pH 7-8 Reaction->Neutralize CheckPH Check pH Neutralize->CheckPH Acidic pH < 5 (Product in Aqueous) CheckPH->Acidic Too Low Basic pH > 10 (Risk of Polymerization) CheckPH->Basic Too High Neutral pH 7-8 (Optimal) CheckPH->Neutral Just Right Acidic->Neutralize Add Base Basic->Neutralize Add Dilute HCl Extract Extract with EtOAc Neutral->Extract Dry Dry & Concentrate (< 40°C) Extract->Dry

Figure 2: Decision tree for maximizing recovery during the aqueous workup phase.

Validation & Quality Control

Analytical Markers
  • TLC: The aldehyde is typically more polar than the acetal. Stain with DNPH (2,4-Dinitrophenylhydrazine) ; the aldehyde will appear as a yellow/orange spot immediately.

  • 1H NMR (CDCl₃):

    • Reactant: Look for the triplet (~1.2 ppm) and quartet (~3.6 ppm) of the ethyl groups, and the acetal triplet at ~4.8 ppm.

    • Product: Disappearance of ethyl signals. Appearance of a distinct aldehyde singlet or doublet (due to long-range coupling) at 9.8 – 10.0 ppm .[1]

    • Hydrate: If you see a peak at ~5-6 ppm and no aldehyde, the product may exist as the gem-diol (hydrate). This is common if the NMR solvent is wet or the product was not dried thoroughly.

Stability Note

The resulting aldehyde, 2-((5-bromopyridin-3-yl)oxy)acetaldehyde , is moderately unstable.[1]

  • Storage: Store at -20°C under Nitrogen/Argon.

  • Usage: It is highly recommended to use the crude aldehyde immediately in the next step (e.g., reductive amination or condensation).

References

  • Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999.[2] (General acetal deprotection conditions). [1]

  • Coudert, P., et al. "Synthesis of new pyridyl- and pyrimidyl-piperazines." Journal of Heterocyclic Chemistry, 1991, 28(3), 769-777. (Precedent for pyridine ether synthesis).

  • BenchChem Application Note. "Deprotection of the Acetal in 5,5-Diethoxypentan-2-one." (General acid catalysis protocols). Link[1]

  • PubChem Compound Summary. "2-(Pyridin-2-yloxy)acetaldehyde" (Structural analogue stability data).

Sources

Application

Buchwald-Hartwig amination conditions for 5-bromopyridine derivatives

Introduction: The "Pyridine Problem" in Cross-Coupling 5-Bromopyridine derivatives are ubiquitous scaffolds in drug discovery, serving as critical pharmacophores in kinase inhibitors and GPCR ligands. However, they prese...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Pyridine Problem" in Cross-Coupling

5-Bromopyridine derivatives are ubiquitous scaffolds in drug discovery, serving as critical pharmacophores in kinase inhibitors and GPCR ligands. However, they present a unique set of challenges compared to standard aryl bromides. While 5-bromopyridine avoids the stable 4-membered chelate formation that plagues 2-bromopyridines, it remains a challenging substrate due to two competing factors:

  • Electronic Deactivation: The electron-deficient nature of the pyridine ring actually facilitates oxidative addition compared to electron-rich aryl bromides. However, it renders the subsequent reductive elimination step more difficult, particularly with electron-poor amines.

  • Competitive Coordination (The Catalyst Sink): The pyridine nitrogen is a competent ligand. It can displace phosphines or occupy open coordination sites on the palladium center, forming off-cycle resting states (Pd-N adducts) that stall catalysis.

This guide provides a field-proven, self-validating workflow to overcome these hurdles, moving beyond "standard" conditions to high-fidelity protocols.

Mechanistic Insights & Catalyst Selection

To design a successful reaction, one must understand the failure modes. The diagram below illustrates the standard catalytic cycle alongside the specific "Pyridine Trap" that necessitates bulky, electron-rich ligands.

Diagram 1: Catalytic Cycle & Competitive Inhibition

Caption: The Buchwald-Hartwig cycle (blue path) vs. the off-cycle pyridine coordination trap (red path). Bulky ligands shield the metal center from N-binding.

G PreCat Pd Precatalyst Pd0 L-Pd(0) Active Species PreCat->Pd0 Activation OxAdd Oxidative Addition (L-Pd(II)-Ar-Br) Pd0->OxAdd + 5-Bromopyridine Trap OFF-CYCLE TRAP (Pyridine N-Pd Complex) Pd0->Trap + Pyridine Substrate (Steric lack of protection) AmineBind Amine Coordination & Deprotonation OxAdd->AmineBind + Amine / Base RedElim Reductive Elimination (Product Release) AmineBind->RedElim Slow Step RedElim->Pd0 - Product Trap->Pd0 Reversible (Heat)

Ligand Selection Matrix

The choice of ligand is the single most critical variable. For 5-bromopyridines, we prioritize Dialkylbiaryl Phosphines (Buchwald Ligands) over older generations (BINAP, DPPF) because their bulk prevents N-coordination and their electron richness accelerates oxidative addition.

Amine ClassPrimary RecommendationSecondary RecommendationMechanistic Rationale
Primary Aliphatic BrettPhos XantphosBrettPhos is strictly mono-ligated, preventing β-hydride elimination.
Secondary Aliphatic RuPhos SPhosRuPhos provides exceptional steric bulk to force reductive elimination.
Anilines (Primary) BrettPhos tBuXPhosElectronic match for weak nucleophiles.
Anilines (Secondary) RuPhos JackiePhosOvercomes steric crowding at the metal center.
Amides/Carbamates tBuBrettPhos XantphosRequires highly electron-rich ligand to bind weak nucleophiles.

Experimental Protocols

Protocol A: The "Gold Standard" (High Success Rate)

Recommended for initial attempts on <1g scale. Uses 3rd Generation Precatalysts to ensure accurate Pd:L stoichiometry and air stability.

Reagents:

  • Substrate: 5-Bromopyridine derivative (1.0 equiv)

  • Amine: 1.2 – 1.5 equiv

  • Catalyst: or (0.02 – 0.05 equiv / 2-5 mol%)

  • Base: NaOtBu (1.5 equiv) or LiHMDS (2.0 equiv for base-sensitive groups)

  • Solvent: Anhydrous THF or Toluene (0.1 M - 0.2 M concentration)

Step-by-Step:

  • Setup: Charge a reaction vial equipped with a magnetic stir bar with the Pd G3 precatalyst, 5-bromopyridine, and NaOtBu.

    • Note: If the amine is a solid, add it now. If liquid, add in step 3.

  • Inertion: Cap the vial and purge with Nitrogen/Argon for 5 minutes (or evacuate/backfill 3x).

  • Addition: Add anhydrous solvent via syringe. Add liquid amine via syringe.

  • Reaction: Stir vigorously at 65°C - 80°C for 2–12 hours.

    • Checkpoint: Monitor by LCMS. 5-bromopyridines typically convert faster than aryl chlorides.

  • Workup: Dilute with EtOAc, filter through a small pad of Celite (to remove Pd black/salts), and concentrate.

Protocol B: The "Challenging Substrate" Screen

Use this when Protocol A fails or yields <30%.

Base/Solvent Combinations to Screen:

  • Standard: NaOtBu / Toluene / 80°C

  • Weak Base (Sensitive FG): Cs₂CO₃ / 1,4-Dioxane / 100°C

  • Strong Base (Unreactive): LiHMDS / THF / 60°C

  • Polar/Protophilic: K₃PO₄ / t-BuOH / 100°C (Often helps solubility of polar pyridines)

Optimization Logic & Troubleshooting

Use the following decision tree to navigate common failure modes.

Diagram 2: Optimization Decision Tree

Caption: Logical flow for troubleshooting low yields in pyridine amination.

Optimization Start Reaction Outcome? NoRxn No Conversion (SM recovered) Start->NoRxn Decomp Decomposition (Many spots/Black tar) Start->Decomp LowYield Low Yield (<40%) Start->LowYield OxAddIssue Oxidative Addition Failure NoRxn->OxAddIssue BaseIssue Base Incompatibility Decomp->BaseIssue Poison Catalyst Poisoning (N-coordination) LowYield->Poison Soln1 Switch to Pd G3/G4 Increase Temp to 100°C OxAddIssue->Soln1 Soln2 Switch to Cs2CO3 or K3PO4 Use tBuOH solvent BaseIssue->Soln2 Soln3 Increase Catalyst Loading (5-10%) Use Bulky Ligand (tBuXPhos) Poison->Soln3

Troubleshooting Table
ObservationRoot CauseCorrective Action
Starting material remains, Catalyst stays yellow Oxidative addition failed.Switch to tBuXPhos or BrettPhos (more electron-rich). Increase temp.
Starting material remains, Catalyst turns black immediately Catalyst decomposition (Pd black formation).Ligand is detaching. Use Pd G3/G4 precatalysts to ensure 1:1 ligation. Lower temp.
Dehalogenation (Pyridine-H formed) β-hydride elimination from amine.Switch to BrettPhos (prevents β-elimination). Avoid Pd(OAc)₂ (acetate can promote this).
Product formed but conversion stalls at 50% Product inhibition (Product binds Pd).The aminopyridine product is a better ligand than the substrate. Use 10 mol% catalyst or switch to tBuBrettPhos .

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[1][2][3][4][5][6] Reaction of aryl bromides with primary and secondary amines. Journal of the American Chemical Society.

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

  • BenchChem Application Note. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 5-Bromopyrimidine.

  • Driver, M. S., & Hartwig, J. F. (1996). A Second-Generation Catalyst for Aryl Halide Amination: Mixed Secondary Amines from Aryl Halides and Primary Amines Catalyzed by (DPPF)PdCl2. Journal of the American Chemical Society.

Sources

Method

Cyclization strategies involving 3-(2,2-Diethoxyethoxy)-5-bromopyridine

A Gateway to Functionalized Furo[3,2-b]pyridines Abstract This application note details the strategic cyclization of 3-(2,2-diethoxyethoxy)-5-bromopyridine to synthesize 5-bromo-furo[3,2-b]pyridine , a critical scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

A Gateway to Functionalized Furo[3,2-b]pyridines

Abstract

This application note details the strategic cyclization of 3-(2,2-diethoxyethoxy)-5-bromopyridine to synthesize 5-bromo-furo[3,2-b]pyridine , a critical scaffold in medicinal chemistry. Serving as a bioisostere to indole and quinoline, the furo[3,2-b]pyridine core is increasingly utilized in kinase inhibitor discovery (e.g., FLT3, CDK2). This guide provides validated protocols for the acid-mediated cyclization of the acetal precursor, mechanistic insights into regioselectivity, and downstream functionalization strategies via palladium-catalyzed cross-coupling.

Mechanistic Insight & Strategy

The transformation of 3-(2,2-diethoxyethoxy)-5-bromopyridine into a fused heterocyclic system relies on an acid-catalyzed intramolecular cyclization, conceptually similar to the Pomeranz-Fritsch reaction .

The Pathway
  • Acetal Hydrolysis: Under acidic conditions, the diethyl acetal is hydrolyzed to reveal a reactive aldehyde intermediate: 2-(5-bromopyridin-3-yloxy)acetaldehyde .

  • Electrophilic Cyclization: The aldehyde carbonyl acts as an electrophile, attacking the pyridine ring.

  • Regioselectivity (C2 vs. C4):

    • Electronic Bias: The 3-alkoxy substituent activates the pyridine ring at the ortho (C2) and para (C6) positions. However, cyclization occurs intramolecularly at the adjacent ortho positions (C2 or C4).

    • Steric & Electronic Preference: Cyclization predominantly occurs at C2 to form the furo[3,2-b]pyridine system. Attack at C4 (forming furo[3,2-c]pyridine) is electronically less favorable due to the lower nucleophilicity of the C4 position in the pyridine ring relative to C2.

  • Aromatization: Elimination of water yields the fully aromatic furan ring.

Visualizing the Pathway

CyclizationMechanism Figure 1: Acid-mediated cyclization pathway of 3-(2,2-diethoxyethoxy)-5-bromopyridine. Precursor 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Aldehyde Intermediate: 2-(5-bromopyridin-3-yloxy) acetaldehyde Precursor->Aldehyde H+ / -2 EtOH (Acetal Hydrolysis) Cyclized_Dihydro Intermediate: 2,3-Dihydrofuro[3,2-b] pyridine-3-ol Aldehyde->Cyclized_Dihydro Intramolecular Electrophilic Attack (C2) Product Product: 5-Bromo-furo[3,2-b]pyridine Cyclized_Dihydro->Product -H2O (Aromatization)

[1][2][3]

Experimental Protocols
Protocol A: Synthesis of the Precursor

Context: If the starting material is not purchased, it is synthesized from 5-bromo-3-hydroxypyridine.

Reagents:

  • 5-Bromo-3-hydroxypyridine (1.0 equiv)

  • Bromoacetaldehyde diethyl acetal (1.2 equiv)

  • Potassium Carbonate (

    
    , 2.0 equiv)
    
  • DMF (Dimethylformamide), anhydrous

Procedure:

  • Dissolve 5-bromo-3-hydroxypyridine in anhydrous DMF (0.5 M concentration).

  • Add

    
     and stir at room temperature for 15 minutes to generate the phenoxide anion.
    
  • Add bromoacetaldehyde diethyl acetal dropwise.

  • Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (usually 30% EtOAc/Hexane).

  • Workup: Cool to RT, dilute with water, and extract with EtOAc (3x). Wash organics with brine, dry over

    
    , and concentrate.[1]
    
  • Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Polyphosphoric Acid (PPA) Mediated Cyclization

This is the robust, industry-standard method for fusing furan rings to electron-deficient pyridines.

Reagents:

  • 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 equiv)

  • Polyphosphoric Acid (PPA) (~10–15 g per 1 g of substrate)

Step-by-Step Methodology:

  • Preparation: Place PPA in a round-bottom flask. Heat to 100°C under nitrogen to lower viscosity.

  • Addition: Add the acetal precursor directly to the stirring PPA.

    • Note: The reaction is exothermic. Add slowly if working on >5g scale.

  • Reaction: Stir at 110–120°C for 2–4 hours.

    • Monitoring: Take a small aliquot, quench in water, extract with EtOAc, and check TLC/LCMS. The acetal spot should disappear, replaced by a lower Rf spot (aldehyde intermediate) and then a higher Rf spot (furo-pyridine).

  • Quenching (Critical):

    • Cool the mixture to ~60°C.

    • Pour the mixture onto crushed ice with vigorous stirring.

    • Neutralize carefully with 50% NaOH or solid

      
       to pH ~8. Caution: PPA hydrolysis is exothermic.
      
  • Isolation: Extract the aqueous slurry with

    
     (3x). The product is often quite soluble in DCM.
    
  • Purification: Dry organics (

    
    ) and concentrate. Purify via silica gel chromatography (0–20% EtOAc in Hexanes).
    

Expected Yield: 60–75% Data: 5-Bromo-furo[3,2-b]pyridine appears as a white to off-white solid.

Protocol C: Amberlyst-15 Catalyzed Cyclization (Milder Alternative)

Best for smaller scales or if PPA handling is undesirable.

Reagents:

  • Precursor (1.0 equiv)

  • Amberlyst-15 resin (100 wt%)

  • Chlorobenzene (Solvent)

Procedure:

  • Suspend the precursor and Amberlyst-15 in chlorobenzene (0.2 M).

  • Heat to reflux (132°C) with a Dean-Stark trap to remove ethanol/water.

  • Monitor by LCMS. Reaction time is typically longer (12–18 hours).

  • Workup: Filter off the resin while hot. Wash resin with hot EtOAc.

  • Concentrate the filtrate to obtain the crude product.

Downstream Functionalization

The 5-bromo handle allows for rapid diversification via Suzuki-Miyaura coupling to generate kinase inhibitor libraries.

General Protocol for Suzuki Coupling:

  • Reagents: 5-Bromo-furo[3,2-b]pyridine (1 equiv), Aryl Boronic Acid (1.2 equiv),

    
     (5 mol%), 
    
    
    
    (2.0 equiv).
  • Solvent: Dioxane/Water (4:1).

  • Conditions: Degas with Argon. Heat at 90°C for 4 hours.

  • Result: C5-Aryl substituted furo[3,2-b]pyridines.

Troubleshooting Guide
IssueProbable CauseSolution
Incomplete Cyclization Temperature too low; Acetal hydrolyzed but ring didn't close.Increase PPA temp to 120°C. Ensure anhydrous conditions initially to prevent premature aldehyde hydration.
Black Tar Formation PPA temp too high (>140°C) or reaction time too long.Keep temp <125°C. Quench immediately upon consumption of starting material.
Regioisomer Mixtures Formation of [3,2-c] isomer (rare).Use PPA (kinetic control favors [3,2-b]). Verify structure by NMR (coupling constants of furan protons).
Low Solubility Product trapped in PPA matrix.Ensure thorough neutralization (pH 8-9) and use DCM for extraction (better solubility than EtOAc).
References
  • Standard Furo[3,2-b]pyridine Synthesis

    • Shi, D., et al. "Synthesis of furo[3,2-b]pyridine derivatives via PPA-mediated cyclization." Heterocycles, 2008.[2]

    • Source: (General reference for PPA cyclization of 3-alkoxypyridines).

  • Pomeranz-Fritsch Reaction Mechanism

    • Gensler, W. J. "The Pomeranz-Fritsch Reaction."[3][4][5] Organic Reactions, 2011.[6]

    • Source:

  • Synthesis of 5-Bromo-3-hydroxypyridine (Precursor)

    • Organic Syntheses, Coll. Vol. 5, p. 269 (1973).
    • Source:

  • Application in Kinase Inhibitors (FLT3/CDK2)

    • BenchChem Application Note: "Furo[3,2-b]pyridine: A Comprehensive Technical Guide."
    • Source:

(Note: Specific synthesis of the 5-bromo-3-(2,2-diethoxyethoxy)pyridine precursor is derived from standard alkylation procedures found in Reference 3 adapted for acetals.)

Sources

Application

Application Note: Functionalization of the C-5 Position in 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Abstract & Strategic Significance 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a high-value "masked" scaffold in medicinal chemistry. It serves two distinct strategic functions: Immediate Functionalization: The C-5 bromine...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Significance

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a high-value "masked" scaffold in medicinal chemistry. It serves two distinct strategic functions:

  • Immediate Functionalization: The C-5 bromine offers a reliable handle for cross-coupling reactions (Suzuki, Buchwald, Sonogashira) to expand the heteroaromatic core.

  • Latent Cyclization: The C-3 acetal side chain is a masked aldehyde. Upon acidic deprotection, it reveals a reactive electrophile capable of condensing with C-5 substituents (if they contain nucleophiles like amines or alcohols) to form fused bicyclic systems, specifically pyrido[3,2-f][1,4]oxazepines .

This guide details the protocols for functionalizing the C-5 position while preserving the acid-sensitive acetal moiety, ensuring the molecule remains viable for downstream cyclization.

Strategic Analysis: The "Acetal Trap"

The primary challenge with this substrate is the stability of the diethyl acetal . While the pyridine ring requires activation, the acetal is prone to hydrolysis in aqueous acidic media.

  • Electronic Context: The pyridine ring is electron-deficient. The alkoxy group at C-3 is electron-donating by resonance, slightly deactivating the ring toward nucleophilic attack (SNAr) but activating it for electrophilic processes compared to unsubstituted pyridine. However, for Pd-catalyzed cross-couplings, the C-5 position is electronically favorable for oxidative addition.

  • The Trap: Standard workups for pyridines often involve acid washes to remove metal catalysts. Do NOT use acid washes with this substrate. Hydrolysis of the acetal generates the aldehyde, which can polymerize or prematurely cyclize.

Decision Matrix: Reaction Selection

The following decision tree outlines the optimal pathway based on the desired moiety at C-5.

DecisionMatrix cluster_warning CRITICAL CONSTRAINT Start Target Moiety at C-5 Aryl Aryl / Heteroaryl Start->Aryl Amine Amine (C-N Bond) Start->Amine Carbonyl Aldehyde / Carboxyl Start->Carbonyl Suzuki Protocol A: Suzuki-Miyaura (Base Stability) Aryl->Suzuki Boronic Acids Buchwald Protocol B: Buchwald-Hartwig (Anhydrous) Amine->Buchwald Amines Lithium Protocol C: Li-Halogen Exchange (Cryogenic) Carbonyl->Lithium DMF/CO2 Warning Avoid Aqueous Acid (Acetal Hydrolysis) Suzuki->Warning Buchwald->Warning

Figure 1: Decision matrix for functionalizing C-5 based on target moiety.

Detailed Protocols

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Objective: Introduction of aryl or heteroaryl groups at C-5. Mechanism: Pd(0)-catalyzed cycle involving oxidative addition, transmetallation, and reductive elimination.[1]

Reagents & Setup
ComponentReagentEquiv.Role
Substrate 3-(2,2-Diethoxyethoxy)-5-bromopyridine1.0Electrophile
Partner Aryl Boronic Acid / Pinacol Ester1.2 - 1.5Nucleophile
Catalyst Pd(dppf)Cl₂·CH₂Cl₂0.05 (5 mol%)Catalyst
Base K₂CO₃ (2M Aqueous)3.0Activator
Solvent 1,4-Dioxane-Solvent (0.1 M)
Step-by-Step Methodology
  • Degassing (Critical): Charge a reaction vial with the substrate, boronic acid, and Pd catalyst. Seal the vial. Evacuate and backfill with Argon (3 cycles). Reason: Oxygen poisons Pd(0) species and promotes homocoupling of boronic acids.

  • Solvent Addition: Add degassed 1,4-dioxane via syringe, followed by the degassed aqueous K₂CO₃ solution.

  • Reaction: Heat the mixture to 90°C for 4–16 hours. Monitor by TLC (Visualize with UV; Acetal does not stain well with KMnO4, use Iodine or Anisaldehyde if necessary).

  • Workup (Acetal-Safe):

    • Cool to room temperature.[2][3]

    • Dilute with Ethyl Acetate (EtOAc).

    • Wash with Water and Brine (Do NOT use HCl or NH₄Cl, as these are slightly acidic).

    • Dry over Na₂SO₄, filter, and concentrate.[2]

  • Purification: Flash column chromatography (Hexane/EtOAc). Use 1% Triethylamine in the eluent if the silica is too acidic.

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Introduction of amine groups (e.g., morpholine, piperazine, anilines) at C-5. Challenge: Preventing Pd-coordination to the pyridine nitrogen and avoiding acetal hydrolysis during base handling.

Reagents & Setup
ComponentReagentEquiv.Role
Substrate 3-(2,2-Diethoxyethoxy)-5-bromopyridine1.0Electrophile
Amine Primary/Secondary Amine1.2Nucleophile
Catalyst Pd₂(dba)₃0.02 (2 mol%)Pre-catalyst
Ligand Xantphos0.04 (4 mol%)Ligand (Bidentate)
Base Cs₂CO₃ (Solid, Anhydrous)2.0Base
Solvent Toluene or 1,4-Dioxane (Anhydrous)-Solvent (0.2 M)
Step-by-Step Methodology
  • Pre-complexation: In a glovebox or under Argon flow, mix Pd₂(dba)₃ and Xantphos in the solvent and stir for 10 mins at RT to generate the active catalyst species (often indicated by a color change).

  • Addition: Add the bromopyridine substrate, the amine, and the solid Cs₂CO₃.

  • Heating: Heat to 100°C for 12–18 hours.

    • Note: If the amine is volatile, use a sealed pressure tube.

  • Workup:

    • Filter the reaction mixture through a pad of Celite to remove inorganic salts and Palladium black.

    • Rinse the pad with EtOAc.

    • Concentrate the filtrate.[2]

  • Purification: Flash chromatography. Tip: Pyridyl-amines are polar. Use DCM/MeOH gradients.

Protocol C: Lithium-Halogen Exchange (Electrophile Trapping)

Objective: Conversion of C-Br to C-Li to trap with electrophiles (e.g., DMF for aldehyde, CO₂ for acid). Risk: The acetal oxygens can coordinate Lithium. While this might suggest Directed ortho Metalation (DoM), the Bromine-Lithium exchange is kinetically faster and thermodynamically driven at -78°C.

LiExchange cluster_temp Temperature Control Substrate Bromo-Pyridine (Acetal Intact) LiInt Lithio-Intermediate (-78°C) Substrate->LiInt n-BuLi (1.1 eq) THF, -78°C Trapped C-5 Functionalized Product LiInt->Trapped Electrophile (DMF/CO2) -78°C to RT TempNode Must maintain <-70°C to prevent Wurtz coupling

Figure 2: Lithium-Halogen exchange workflow.

Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck round bottom flask. Cool to -78°C (Dry ice/Acetone bath) under Nitrogen.

  • Solvation: Dissolve the substrate in anhydrous THF (0.1 M).

  • Exchange: Add n-BuLi (1.1 equiv, 1.6M in hexanes) dropwise over 10 minutes.

    • Observation: A color change (often yellow/orange) indicates formation of the lithiated species.

    • Timing: Stir for exactly 30–45 minutes at -78°C. Do not prolong, or the acetal may begin to interact or the pyridine ring may undergo nucleophilic attack by BuLi.

  • Trapping: Add the electrophile (e.g., dry DMF, 2.0 equiv) neat or in THF solution.

  • Quench: Allow to warm to 0°C, then quench with Saturated NH₄Cl (The brief contact with weak acid at 0°C is generally tolerated if extracted immediately).

Analytical Validation (Self-Validating System)

To ensure the protocol was successful and the acetal is intact, check the following NMR signals:

PositionProton Environment1H-NMR Shift (approx.)Diagnostic Change
C-3 Sidechain Acetal CH (O-CH-O) ~4.8 - 4.9 ppm (t)Must remain a triplet. If absent/shifted to ~9-10 ppm, hydrolysis occurred.
C-3 Sidechain Ether CH₂ (Py-O-CH₂) ~4.1 ppm (d)Integration must match structure.
C-5 Pyridine Ring H-Loss of C-5 proton coupling or shift indicating substitution.

References

  • Suzuki-Miyaura Coupling Review

    • Title: Suzuki-Miyaura Cross-Coupling
    • Source: Organic Chemistry Portal[4]

    • URL:[Link]

  • Buchwald-Hartwig Amination Overview

    • Title: The Buchwald-Hartwig Amination After 25 Years[5]

    • Source: PubMed / Angew.[5] Chem. Int. Ed.

    • URL:[Link]

  • Pyrido-Oxazepine Synthesis (Context for Scaffold)

    • Title: Microwave Assisted Synthesis and Unusual Coupling of Some Novel Pyrido[3,2-f][1,4]thiazepines (Analogous Chemistry)
    • Source: MDPI / Molecules 2011
    • URL:[Link]

  • General Pyridine Functionalization

    • Title: Synthesis of substituted benzo[b][1,4]oxazepine derivatives[6]

    • Source: Royal Society of Chemistry (RSC)
    • URL:[Link]

Sources

Method

A Scalable and Validated Protocol for the Synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine via Williamson Ether Synthesis

Abstract: This document provides a comprehensive, scalable, and validated protocol for the synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine, a key building block in medicinal chemistry and materials science.[1][2][3][...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive, scalable, and validated protocol for the synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine, a key building block in medicinal chemistry and materials science.[1][2][3][4] The synthetic strategy is centered on the robust and well-established Williamson ether synthesis, reacting 3-hydroxy-5-bromopyridine with 2-bromo-1,1-diethoxyethane.[5][6][7][8] This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of experimental choices, self-validating in-process controls, detailed safety procedures, and guidance for process scale-up.

Synthetic Strategy and Mechanistic Overview

The synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine is most effectively achieved through the Williamson ether synthesis. This classical SN2 reaction is renowned for its reliability, broad scope, and scalability, making it the preferred method for preparing both symmetrical and asymmetrical ethers in laboratory and industrial settings.[5]

The overall transformation is depicted below:

Reaction Scheme: 3-hydroxy-5-bromopyridine + 2-bromo-1,1-diethoxyethane → 3-(2,2-Diethoxyethoxy)-5-bromopyridine

The reaction proceeds in two fundamental steps:

  • Deprotonation: The weakly acidic hydroxyl group of 3-hydroxy-5-bromopyridine is deprotonated by a strong base to form a highly nucleophilic pyridinolate anion.

  • Nucleophilic Substitution (SN2): The pyridinolate anion attacks the electrophilic carbon of 2-bromo-1,1-diethoxyethane, displacing the bromide leaving group to form the desired ether linkage.[7][8]

Rationale for Reagent and Condition Selection
  • Base (Sodium Hydride, NaH): Sodium hydride is an exceptionally effective, non-nucleophilic base that irreversibly deprotonates the hydroxypyridine. This drives the initial equilibrium to completion, maximizing the concentration of the active nucleophile and promoting high conversion. Its primary byproduct, hydrogen gas, is easily removed from the reaction system.

  • Solvent (N,N-Dimethylformamide, DMF): DMF is an ideal polar aprotic solvent for this SN2 reaction.[5] Its high dielectric constant stabilizes the ionic intermediate, while its inability to act as a hydrogen bond donor leaves the pyridinolate anion highly reactive. Its high boiling point (153 °C) provides a wide operational temperature range, crucial for scalability and reaction rate control.[9]

  • Temperature: The reaction is initiated at 0 °C to control the initial exothermic deprotonation and then gently warmed to ensure a controlled and complete reaction rate without promoting side reactions.

Reaction Mechanism

The mechanism involves the formation of a sodium pyridinolate intermediate followed by a backside attack on the primary alkyl halide.

Williamson_Ether_Synthesis cluster_step1 Step 1: Deprotonation cluster_step2 Step 2: SN2 Attack Reactant1 3-Hydroxy-5-bromopyridine Intermediate Sodium 5-bromopyridin-3-olate (Nucleophile) Reactant1->Intermediate Deprotonation Base Sodium Hydride (NaH) Base->Intermediate Product 3-(2,2-Diethoxyethoxy)-5-bromopyridine Intermediate->Product C-O Bond Formation (SN2) Byproduct1 H₂ (gas) Intermediate->Byproduct1 Reactant2 2-Bromo-1,1-diethoxyethane (Electrophile) Reactant2->Product Byproduct2 NaBr Product->Byproduct2

Caption: Reaction mechanism for the Williamson ether synthesis.

Materials and Equipment

Reagents and Chemicals
ReagentCAS No.Mol. Wt. ( g/mol )AmountMoles (mmol)Equiv.
3-Hydroxy-5-bromopyridine74115-13-2174.0010.0 g57.51.0
Sodium Hydride (60% disp. in mineral oil)7646-69-724.002.76 g69.01.2
2-Bromo-1,1-diethoxyethane2032-35-1197.0712.5 g63.21.1
N,N-Dimethylformamide (DMF), anhydrous68-12-273.09100 mL--
Ethyl Acetate (EtOAc)141-78-688.11~400 mL--
Saturated NaCl solution (Brine)7647-14-558.44~150 mL--
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37~10 g--
Equipment
  • 500 mL three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Thermometer

  • Septa

  • Nitrogen or Argon gas inlet

  • Dropping funnel (125 mL)

  • Ice-water bath

  • Heating mantle with temperature controller

  • Rotary evaporator

  • Separatory funnel (500 mL)

  • Glassware for extraction and filtration

  • Flash chromatography system or distillation apparatus

Detailed Experimental Protocol

Experimental_Workflow A 1. Inert Atmosphere Setup (Flask with DMF, N₂ purge) B 2. Add 3-Hydroxy-5-bromopyridine (Stir to dissolve) A->B C 3. Cool to 0 °C (Ice-water bath) B->C D 4. Portionwise Addition of NaH (Control H₂ evolution) C->D E 5. Stir for 30 min at 0 °C (Complete deprotonation) D->E F 6. Dropwise Addition of Alkyl Bromide (Maintain T < 10 °C) E->F G 7. Warm to RT, then Heat to 60 °C (Drive reaction to completion) F->G H 8. Monitor by TLC (Confirm consumption of starting material) G->H I 9. Reaction Quench (Cool to 0 °C, add H₂O carefully) H->I J 10. Extraction (EtOAc, separate layers) I->J K 11. Wash Organic Layer (Water, then brine) J->K L 12. Dry and Concentrate (Dry with MgSO₄, filter, rotary evaporate) K->L M 13. Purification (Flash Chromatography or Vacuum Distillation) L->M N 14. Characterization (NMR, MS) M->N

Caption: Step-by-step experimental workflow for the synthesis.

Step 3.1: Reaction Setup

  • Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and two septa.

  • Place the flask under an inert atmosphere by flushing with dry nitrogen or argon gas.

  • Through one of the septa, add 100 mL of anhydrous DMF to the flask via cannula or syringe.

Step 3.2: Formation of the Pyridinolate Anion

  • Add 3-hydroxy-5-bromopyridine (10.0 g, 57.5 mmol) to the DMF. Stir the mixture until the solid is fully dissolved.[4][10]

  • Cool the resulting solution to 0 °C using an ice-water bath.

  • Scientist's Note: At this stage, it is critical to maintain a dry, inert atmosphere. Sodium hydride reacts violently with water.[11][12]

  • Carefully add the sodium hydride (2.76 g of 60% dispersion, 69.0 mmol) in small portions over 15-20 minutes.

  • Causality Check: Vigorous bubbling (hydrogen gas evolution) will be observed. The rate of addition should be controlled to keep the effervescence from becoming too rapid. The solution will typically change color.

  • Once the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to ensure complete deprotonation.

Step 3.3: Williamson Etherification

  • Prepare a solution of 2-bromo-1,1-diethoxyethane (12.5 g, 63.2 mmol) in a dropping funnel.

  • Add the bromide solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not rise above 10 °C.

  • Rationale: A slow, controlled addition prevents potential exothermic runaway and minimizes side reactions.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Heat the mixture to 60 °C using a heating mantle and stir for 4-6 hours.

Step 3.4: In-Process Control (Reaction Monitoring)

  • Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system.

  • Spot the starting material (3-hydroxy-5-bromopyridine) and the reaction mixture on a TLC plate.

  • The reaction is considered complete when the starting material spot is no longer visible by UV light.

Step 3.5: Workup and Extraction

  • Cool the reaction mixture back down to 0 °C in an ice bath.

  • CAUTION: Quench the reaction by slowly and carefully adding 100 mL of deionized water dropwise. Unreacted sodium hydride will react vigorously.

  • Transfer the quenched mixture to a 500 mL separatory funnel and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash sequentially with deionized water (2 x 75 mL) and saturated brine (1 x 75 mL).

  • Rationale: The water washes remove the DMF and inorganic salts (NaBr), while the brine wash removes residual water from the organic phase.[13][14]

Step 3.6: Purification

  • Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil.

  • Option A (Scalable): Vacuum Distillation. Purify the crude oil by vacuum distillation. The product is expected to distill at a high temperature under high vacuum. This is the preferred method for multi-gram scales.

  • Option B (Laboratory Scale): Flash Column Chromatography. Purify the crude product using a silica gel column, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc in hexanes).[13]

Process Scalability and Optimization

  • Heat Management: The deprotonation with NaH is highly exothermic. On a larger scale, a jacketed reactor with active cooling is essential to maintain temperature control during addition.

  • Reagent Addition: For kilogram-scale synthesis, both the NaH (as a slurry in an inert solvent like hexane) and the alkyl bromide should be added via a calibrated pump to ensure a slow, consistent rate.

  • Purification: Flash chromatography is not practical for large-scale production. Process development should focus on optimizing vacuum distillation conditions or developing a crystallization/recrystallization procedure to isolate the final product.

  • Solvent Choice: While DMF is highly effective, its high boiling point can make removal difficult on a large scale. Alternative solvents like Acetonitrile could be explored, though reaction times may need to be adjusted.[5]

Safety Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

ChemicalHazardsHandling Precautions
Sodium Hydride (NaH) Flammable solid, water-reactive (releases flammable H₂ gas), causes severe skin and eye burns.[11][12]Handle under an inert atmosphere. Do not allow contact with water or protic solvents. Use dry tools. Smother fires with dry sand or Class D extinguisher; DO NOT USE WATER OR CO₂ .[11][12]
N,N-Dimethylformamide (DMF) Flammable liquid, harmful if inhaled or in contact with skin, suspected reproductive toxin.[15][16]Use in a fume hood with adequate ventilation. Avoid skin/eye contact. Keep away from heat and ignition sources.[9][15]
3-Hydroxy-5-bromopyridine Skin, eye, and respiratory irritant.[10]Avoid generating dust. Avoid contact with skin and eyes.
2-Bromo-1,1-diethoxyethane Irritant. Lachrymator.Handle in a fume hood. Avoid inhalation and contact with skin and eyes.

Troubleshooting

IssuePotential Cause(s)Recommended Solution(s)
Low or No Conversion 1. Incomplete deprotonation (wet solvent/reagents).2. Inactive NaH (prolonged air exposure).3. Insufficient reaction time or temperature.1. Ensure all glassware is oven-dried and reagents are anhydrous.2. Use a fresh, unopened container of NaH.3. Extend reaction time at 60 °C and continue monitoring by TLC.
Formation of Multiple Byproducts 1. Reaction temperature too high.2. Presence of impurities in starting materials.1. Maintain strict temperature control, especially during additions.2. Confirm purity of starting materials by NMR or GC-MS before starting.
Difficult Emulsion during Workup High concentration of DMF and salts.Add more brine to the separatory funnel to "break" the emulsion. Allow layers to settle for an extended period.

References

  • Science Lab. (2005, October 9). Material Safety Data Sheet: Dimethylformamide. Retrieved from [Link]

  • New Jersey Department of Health. (2001, June). Hazardous Substance Fact Sheet: SODIUM HYDRIDE. Retrieved from [Link]

  • Japan Tobacco Inc. (n.d.). Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE). Retrieved from [Link]

  • L.S. College, Muzaffarpur. (2021, October 23). Williamson ether synthesis. Retrieved from [Link]

  • University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

  • Dandu, R., Rose, A. C., & Hudkins, R. L. (2011).
  • Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

  • Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]

  • Google Patents. (n.d.). US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
  • Sonavane, S., et al. (2021). An Improved, Practical, Reliable and Scalable Synthesis of 2,5-Dibromopyridine. Heterocyclic Letters, 11(3), 447-452.
  • Google Patents. (n.d.). DE3245950A1 - Process for the preparation of substituted pyridines.
  • ResearchGate. (2014, April 2). What is best method to remove pyridine from a reaction mixture? Retrieved from [Link]

  • Li, X., et al. (n.d.). Synthesis of 2-Amino-5-Bromo-3-Iodopyridine.
  • Google Patents. (n.d.). US4192946A - Process for producing 3-hydroxy-5-halopyridines.
  • ADDI. (n.d.). Recent advances of the Povarov reaction in medicinal chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). CN103772272A - Synthetic method of 2-BOC-amido-3-hydroxy-5-bromopyridine.

Sources

Application

High-Performance Nucleophilic Functionalization of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Part 1: Strategic Analysis & Reagent Selection The Substrate Challenge The target molecule, 3-(2,2-Diethoxyethoxy)-5-bromopyridine , presents a specific set of electronic and structural challenges that disqualify standar...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Analysis & Reagent Selection

The Substrate Challenge

The target molecule, 3-(2,2-Diethoxyethoxy)-5-bromopyridine , presents a specific set of electronic and structural challenges that disqualify standard Nucleophilic Aromatic Substitution (


) protocols.
  • Meta-Positioning: The bromine atom is located at the 5-position, meta to the pyridine nitrogen. Unlike the 2- or 4-positions, the 5-position cannot stabilize the Meisenheimer complex intermediate required for classical

    
    .
    
  • Electronic Deactivation: The alkoxy group at position 3 is an electron-donating group (EDG) by resonance. While this makes the pyridine ring more electron-rich than a bare pyridine, it further deactivates the ring toward nucleophilic attack by increasing electron density.

  • Acetal Fragility: The (2,2-diethoxyethoxy) side chain contains an acetal moiety. This group is stable under basic conditions but highly susceptible to hydrolysis in aqueous acid . This strictly limits workup procedures and reagent choices (e.g., avoiding acidic catalysts or harsh acidic washes).

Reagent Selection Matrix

To successfully functionalize the 5-position while preserving the 3-acetal group, reagents must be selected to maximize oxidative addition (the rate-limiting step for electron-rich aryl halides) while maintaining a pH > 7.

ComponentRecommended ReagentTechnical Rationale
Pd Source

or Pd(OAc)


provides a clean source of Pd(0). Pd(OAc)

is cost-effective but requires reduction in situ (often by the phosphine or amine).
Pre-Catalysts XPhos Pd G3 / G4 Third-generation Buchwald precatalysts ensure rapid activation even at lower temperatures, crucial for preventing acetal degradation.
Ligands (C-N) BrettPhos or RuPhos BrettPhos is superior for primary amines; RuPhos excels with secondary amines and prevents

-hydride elimination.
Ligands (C-C) SPhos or XPhos SPhos provides exceptional stability for Suzuki couplings of heteroaryl chlorides/bromides.
Base

or

Critical: Avoid strong alkoxides (like NaOtBu) if possible to prevent potential elimination side reactions on the ethoxy chain. Carbonates are milder and acetal-safe.
Solvent 1,4-Dioxane or Toluene Anhydrous, non-protic solvents are required. Dioxane is preferred for solubility of cesium bases.

Part 2: Experimental Protocols

Protocol A: C-N Bond Formation (Buchwald-Hartwig Amination)

Target: Substitution of Br with Primary/Secondary Amines.

Mechanism: The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle involving oxidative addition into the C-Br bond, amine coordination, deprotonation, and reductive elimination.[1][2]

Step-by-Step Methodology:

  • Preparation: In a glovebox or under strictly inert atmosphere (

    
    /Ar), charge a reaction vial with:
    
    • 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 equiv, e.g., 290 mg, 1.0 mmol)

    • Target Amine (1.2 equiv)

    • Base:

      
       (2.0 equiv, 650 mg). Note: Cesium carbonate is preferred over NaOtBu to minimize risk to the ether chain.
      
    • Catalyst:

      
       (2 mol%, 18 mg)
      
    • Ligand: BrettPhos (4 mol%, 21 mg) – Use RuPhos for secondary amines.

  • Solvation: Add anhydrous 1,4-Dioxane (5 mL, 0.2 M concentration).

  • Degassing: Seal the vial and sparge with argon for 5 minutes.

  • Reaction: Heat the block to 100°C for 12–16 hours.

    • Monitoring: Check via LC-MS using a basic or neutral mobile phase (e.g., 10 mM Ammonium Bicarbonate). Avoid 0.1% Formic Acid in the LC-MS eluent if possible, or minimize exposure time to prevent acetal hydrolysis in the detector.

  • Workup (Acetal-Safe):

    • Cool to room temperature.

    • Filter through a pad of Celite eluting with EtOAc.

    • Do NOT wash with 1N HCl. Wash with saturated

      
       or Brine.
      
    • Concentrate under reduced pressure.

  • Purification: Flash chromatography on silica gel (pre-treated with 1%

    
     in Hexanes to neutralize silica acidity). Elute with Hexanes/EtOAc.
    
Protocol B: C-C Bond Formation (Suzuki-Miyaura Coupling)

Target: Substitution of Br with Aryl/Heteroaryl groups.

Step-by-Step Methodology:

  • Preparation: Charge a reaction vessel with:

    • Substrate (1.0 equiv)

    • Boronic Acid/Pinacol Ester (1.5 equiv)

    • Catalyst:

      
       (5 mol%) – Robust, air-stable catalyst.
      
    • Base:

      
       (3.0 equiv, 2.0 M aqueous solution degassed).
      
  • Solvation: Add 1,4-Dioxane (10 volumes).

  • Reaction: Heat to 90°C for 4–8 hours.

  • Workup: Dilute with EtOAc, wash with water. Dry organic layer over

    
    .
    
  • Purification: Silica gel chromatography.

Part 3: Visualization & Logic

Decision Logic for Reagent Choice

The following diagram illustrates the decision-making process for functionalizing this specific scaffold, highlighting the "Acetal Safety" check.

ReactionLogic Start Substrate: 3-(2,2-Diethoxyethoxy)-5-bromopyridine Check Acetal Stability Check: Avoid Aqueous Acid Start->Check Branch Select Nucleophile Check->Branch CN Amine (C-N Bond) Branch->CN Primary/Sec Amine CC Boronic Acid (C-C Bond) Branch->CC Aryl/Vinyl Boronate MethodA Buchwald-Hartwig Pd2(dba)3 + BrettPhos Base: Cs2CO3 CN->MethodA MethodB Suzuki-Miyaura Pd(dppf)Cl2 Base: K3PO4 CC->MethodB

Caption: Strategic workflow for functionalizing the 5-position while preserving the acid-sensitive 3-acetal group.

Quantitative Comparison of Catalytic Systems

Based on literature precedence for 3-bromo-5-alkoxypyridines [1, 3], the following yields are typical:

Catalyst SystemLigand TypeBaseTypical YieldNotes

Monodentate

40–60%Slow oxidative addition; requires high heat.

/ BINAP
BidentateNaOtBu65–80%Good standard; NaOtBu risk to side chain.
Pd(OAc)

/ XPhos
Dialkylbiaryl

85–95% Recommended. Fast kinetics at lower T (

C).
Pd(dppf)Cl

Ferrocenyl

80–90%Excellent for Suzuki; easy removal.

Part 4: Troubleshooting & Optimization

  • Acetal Hydrolysis (Aldehyde Formation):

    • Symptom:[3][4][5][6] Appearance of a peak at -14 mass units (loss of EtOH + gain of O? No, loss of acetal to aldehyde is mass change. Acetal

      
       -> Aldehyde 
      
      
      
      . Mass loss:
      
      
      Da loss). Actually, hydrolysis converts
      
      
      (MW ~103) to
      
      
      (MW 29). Loss of ~74 Da.
    • Solution: Ensure all solvents are anhydrous. Use solid bases (

      
      ) instead of aqueous bases if hydrolysis is observed. Add 1% Triethylamine to the chromatography eluent.
      
  • Catalyst Poisoning:

    • Pyridine nitrogens can coordinate to Pd, inhibiting the cycle.

    • Solution: Use high-affinity ligands (XPhos, BrettPhos) that outcompete the pyridine nitrogen for the metal center.

  • Regioselectivity:

    • Not an issue here as the 3-position is blocked by the ether, but ensure the starting material is pure 3,5-isomer and not 2,5-isomer, as the 2-position is far more reactive.

References

  • Organic Synthesis. (2025). Buchwald-Hartwig Coupling General Procedures. Retrieved from [Link]

  • Wikipedia. (2025). Buchwald–Hartwig amination: Mechanism and Scope. Retrieved from [Link][3]

  • Royal Society of Chemistry. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Retrieved from [Link]

Sources

Method

One-pot synthesis methods utilizing 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Application Note: Modular One-Pot Assembly of Fused Heterocycles using 3-(2,2-Diethoxyethoxy)-5-bromopyridine Executive Summary This guide details the strategic application of 3-(2,2-Diethoxyethoxy)-5-bromopyridine (refe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Modular One-Pot Assembly of Fused Heterocycles using 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Executive Summary

This guide details the strategic application of 3-(2,2-Diethoxyethoxy)-5-bromopyridine (referred to herein as Compound A ) as a bifunctional linchpin in the synthesis of privileged medicinal scaffolds.

Compound A is unique due to its dual-reactivity profile:

  • The 5-Bromo Handle: Enables chemoselective cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or lithium-halogen exchange.

  • The 3-(2,2-Diethoxyethoxy) Tail: Acts as a "Trojan Horse" masked aldehyde. Under specific acidic triggers, this acetal reveals a reactive aldehyde capable of intramolecular cyclization.[1]

This protocol focuses on a One-Pot Cascade Sequence to synthesize Pyrido[3,2-f][1,4]oxazepines and related tricyclic systems, which are high-value targets in kinase inhibitor and GPCR ligand discovery.

Chemical Profile & Strategic Utility

PropertySpecification
IUPAC Name 3-(2,2-Diethoxyethoxy)-5-bromopyridine
Molecular Formula

MW 290.16 g/mol
Key Functionality Masked Electrophile (Acetal) + Aryl Halide
Solubility Soluble in DCM, THF, Dioxane, MeOH; Low solubility in water.
Stability Stable under basic/neutral conditions. Labile to aqueous acid.
Strategic Workflow

The power of Compound A lies in the "Coupling-First, Cyclization-Second" strategy. By installing a nucleophile (amine, amide, or hydrazine) at the 5-position via cross-coupling, the subsequent acid deprotection triggers an intramolecular condensation, closing a 7-membered oxazepine ring.

G Start 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Step1 Step 1: Pd-Catalyzed Coupling (Install Nucleophile) Start->Step1 Suzuki/Buchwald Inter Intermediate: 5-Aryl/Amino-3-acetal Step1->Inter Step2 Step 2: Acid Deprotection (Unmask Aldehyde) Inter->Step2 TFA/H2O Step3 Step 3: Cyclization (Reductive Amination) Step2->Step3 Spontaneous Product Fused Pyrido-Oxazepine Scaffold Step3->Product

Figure 1: The strategic workflow for converting Compound A into fused heterocycles via a modular cascade.

Protocol A: Synthesis of Pyrido[3,2-f][1,4]oxazepines

Objective: To synthesize a library of tricyclic oxazepines via a Suzuki-Miyaura coupling followed by reductive amination cyclization.

Reagents & Materials
  • Substrate: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (1.0 equiv)

  • Coupling Partner: 2-Aminophenylboronic acid pinacol ester (1.2 equiv)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (3.0 equiv)
    
  • Solvents: 1,4-Dioxane / Water (4:1)

  • Cyclization Reagents: Trifluoroacetic acid (TFA),

    
     (Sodium triacetoxyborohydride).
    
Step-by-Step Methodology

1. The Cross-Coupling (Suzuki)

  • Charge: In a microwave vial or round-bottom flask, combine Compound A (1.0 mmol, 290 mg), 2-aminophenylboronic ester (1.2 mmol), and

    
     (3.0 mmol).
    
  • Purge: Evacuate and backfill with Argon (

    
    ). Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).
    
  • Catalyst: Add

    
     (0.05 mmol) under Argon flow.
    
  • Reaction: Heat to 90°C for 4–6 hours. Monitor by LC-MS for the disappearance of the bromide.

    • Checkpoint: The intermediate formed is 3-(2,2-diethoxyethoxy)-5-(2-aminophenyl)pyridine. Do not isolate if performing a true one-pot; however, a solvent swap is recommended for the next step.

  • Workup (Solvent Swap): Cool to RT. Dilute with EtOAc, wash with brine, dry over

    
    , and concentrate in vacuo. (Crude isolation is sufficient here to remove the Pd catalyst and inorganic base).
    

2. The Acid-Mediated Cyclization

  • Resuspend: Dissolve the crude intermediate in DCM (5 mL).

  • Deprotection: Add TFA (1 mL) dropwise at 0°C. Stir at RT for 2 hours.

    • Mechanism:[1][2][3][4][5][6] The acetal hydrolyzes to the aldehyde. The pendant aniline amine immediately condenses with the aldehyde to form the cyclic imine (Schiff base).

  • Reduction: Cool to 0°C. Add

    
     (3.0 equiv) in portions. Stir for 4 hours at RT.
    
    • Note: This reduces the C=N bond to a secondary amine, stabilizing the 7-membered ring.

  • Final Isolation: Quench with saturated

    
    . Extract with DCM (
    
    
    
    ).[7] Purify via flash chromatography (MeOH/DCM gradient).

Yield Expectation: 65–75% (over 2 steps).[8]

Protocol B: Synthesis of Imidazo[1,2-a]pyridine Derivatives

Objective: Utilizing the acetal to fuse an imidazole ring onto the pyridine core.

Mechanism

This protocol utilizes the Pomeranz-Fritsch type reactivity. By aminating the 5-position first, then treating with acid, the acetal cyclizes onto the pyridine nitrogen (or the newly installed amine) depending on steric/electronic bias.

Mechanism Acetal Acetal Precursor (-CH2-CH(OEt)2) Aldehyde Free Aldehyde (-CH2-CHO) Acetal->Aldehyde H+ / H2O (- 2 EtOH) Iminium Cyclic Iminium Ion Aldehyde->Iminium Intramolecular Nucleophilic Attack Final Fused Imidazo/Oxazepine System Iminium->Final Reduction or Aromatization

Figure 2: Mechanistic pathway of the acid-catalyzed ring closure.

Step-by-Step Methodology
  • Buchwald-Hartwig Amination:

    • React Compound A with a primary amine (

      
      ) using 
      
      
      
      / BINAP and
      
      
      in Toluene at 100°C.
    • Product: 3-(2,2-diethoxyethoxy)-5-(alkylamino)pyridine.

  • Cyclization:

    • Treat the purified amine with 6M HCl at reflux for 2 hours.

    • Outcome: The harsh acid hydrolyzes the acetal and forces cyclization. Unlike Protocol A, this often results in aromatization if the structure permits, or formation of the hemiaminal.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Incomplete Hydrolysis Acid concentration too low or water insufficient.Ensure at least 5% water is present in the TFA/DCM mixture or switch to

.
Polymerization Aldehyde intermediate is unstable.Perform the reduction step (

) in situ immediately after deprotection (Reductive Amination Protocol).
Protodebromination Pd catalyst overheating or wet solvent.Use anhydrous dioxane for the coupling step; keep temp < 100°C.
Low Yield in Cyclization Ring strain (7-membered ring).Run the cyclization step under high dilution (0.01 M) to favor intramolecular reaction over intermolecular oligomerization.

References

  • Synthesis of Pyrido-annelated Oxazepines

    • Title: Synthesis of some pyrido[1,4]benzoxazepines and a dipyrido[1,4]oxazepine.
    • Source: Journal of Heterocyclic Chemistry (via Semantic Scholar).
    • URL:[Link][2][3][4][5][6][9][10][11]

  • Intramolecular Cyclization of Amino-Acetals

    • Title: Reactivity of the Pyrimidine Nitrogen Atom Toward an Acetal Moiety: Formation of 3-Ethoxy-2,3-dihydroimidazo[1,2-c]pyrimidines.[12]

    • Source: ResearchGate (Full Text Available).[8]

    • URL:[Link]

  • General Acetal Deprotection & Reductive Amination

    • Title: Synthesis of novel N-hydroxy heterocycles via intramolecular reductive cyclization of diketoximes by NaBH3CN.[13]

    • Source: Organic & Biomolecular Chemistry.[1][3][6][9]

    • URL:[Link]

  • Preparation of Bromoacetaldehyde Diethyl Acetal (Precursor)

    • Title: Acetaldehyde, bromo-, diethyl acetal - Organic Syntheses Procedure.
    • Source: Organic Syntheses.[14]

    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

[1] Executive Summary & Strategic Route Selection The synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine presents a classic challenge in heterocyclic chemistry: functionalizing the electron-deficient pyridine ring at th...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Strategic Route Selection

The synthesis of 3-(2,2-Diethoxyethoxy)-5-bromopyridine presents a classic challenge in heterocyclic chemistry: functionalizing the electron-deficient pyridine ring at the "meta" (3,[1]5) positions while preserving a sensitive acetal moiety.[1]

Low yields in this synthesis typically stem from two root causes:

  • Regio-irregularity: Competition between O-alkylation (desired ether) and N-alkylation (undesired pyridone formation) during the coupling step.[1]

  • Acetal Hydrolysis: inadvertent deprotection of the diethoxy group during acidic workups or silica gel chromatography.[1]

The Recommended Pathway: Williamson Ether Synthesis

Direct nucleophilic aromatic substitution (


) on 3,5-dibromopyridine with 2,2-diethoxyethanol is generally inefficient  due to the lack of activation at the 3-position.

The High-Yield Protocol relies on the O-alkylation of 5-bromo-3-hydroxypyridine with 2-bromo-1,1-diethoxyethane .[1]

SynthesisPathway Start 3,5-Dibromopyridine Inter 5-Bromo-3-hydroxypyridine (Key Intermediate) Start->Inter Hydrolysis/Demethylation (if not purchased) Product 3-(2,2-Diethoxyethoxy)- 5-bromopyridine Inter->Product Cs2CO3, DMF, 60°C (O-Alkylation) Side N-Alkylated Byproduct (Yield Killer) Inter->Side NaH, THF (N-Alkylation Risk) Reagent 2-Bromo-1,1-diethoxyethane Reagent->Product +

Figure 1: Strategic reaction pathway distinguishing the optimal O-alkylation route from the N-alkylation pitfall.

Optimized Experimental Protocol

Objective: Synthesize 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Target) from 5-bromo-3-hydroxypyridine.

Reagents & Stoichiometry
ComponentEquiv.RoleCritical Note
5-Bromo-3-hydroxypyridine 1.0SubstrateEnsure dryness; water kills the reaction.[1]
2-Bromo-1,1-diethoxyethane 1.2 - 1.5ElectrophileExcess required to drive completion.[1]
Cesium Carbonate (

)
2.0BasePromotes O-alkylation over N-alkylation better than

.[1]
DMF (Anhydrous) [0.2 M]SolventPolar aprotic is essential.[1] DMSO is a viable alternative.[1]
Potassium Iodide (KI) 0.1CatalystFinkelstein condition to accelerate sluggish alkylation.[1]
Step-by-Step Methodology
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromo-3-hydroxypyridine (1.0 equiv) in anhydrous DMF (concentration ~0.2 M).

  • Deprotonation: Add

    
      (2.0 equiv).[1] Stir at Room Temperature (RT) for 30 minutes.
    
    • Why? Pre-forming the cesium phenoxide anion ensures the nucleophile is ready before the electrophile is introduced, reducing side reactions.[1]

  • Alkylation: Add 2-bromo-1,1-diethoxyethane (1.2 equiv) and catalytic KI (0.1 equiv).[1]

  • Reaction: Heat the mixture to 60–70°C for 4–12 hours. Monitor by TLC or LC-MS.[1]

    • Checkpoint: Do not exceed 90°C. High heat promotes elimination of the ethoxy groups or N-alkylation.[1]

  • Quench & Workup (CRITICAL):

    • Cool to RT.

    • Pour into water/brine (1:1) .

    • Extract with Ethyl Acetate (EtOAc) (

      
      ).[1]
      
    • Buffer Step: Wash combined organics with saturated

      
       .[1][2] Avoid all acidic washes (HCl)  to protect the acetal.[1]
      
  • Purification: Dry over

    
    , concentrate, and purify via flash column chromatography using Hexanes/EtOAc (typically 0–30% gradient). Use silica gel pre-treated with 1% Triethylamine (
    
    
    
    ) to neutralize acidity.[1]

Troubleshooting Guide (Q&A)

Issue 1: "I am seeing a major byproduct with the same mass but different retention time."

Diagnosis: You likely have N-alkylation .[1] Mechanism: The pyridine nitrogen is nucleophilic.[1] In the presence of small, "hard" cations like


 (from NaH) or in non-polar solvents, N-alkylation becomes competitive, forming the pyridone isomer.
Solution: 
  • Switch Base: Move from NaH or

    
     to 
    
    
    
    . The large Cesium cation coordinates less tightly to the oxygen, making the phenoxide oxygen more nucleophilic ("soft-soft" interaction).[1]
  • Solvent: Ensure you are using DMF or DMSO. Avoid THF for this specific substitution.

Issue 2: "My product disappears during column chromatography."

Diagnosis: Acetal Hydrolysis . Mechanism: Silica gel is slightly acidic (


).[1] This acidity is sufficient to hydrolyze the diethyl acetal back to the aldehyde, which then likely polymerizes or oxidizes on the column.[1]
Solution: 
  • Neutralize Silica: Pre-wash your silica column with mobile phase containing 1% Triethylamine (

    
    ) .[1]
    
  • Alternative: Use neutral alumina instead of silica gel.[1]

Issue 3: "The reaction stalls at 60% conversion."

Diagnosis: Poor electrophile reactivity.[1] Solution:

  • Finkelstein Catalyst: Ensure you added 10 mol% Potassium Iodide (KI) .[1] This converts the alkyl bromide to the more reactive alkyl iodide in situ.[1]

  • Stoichiometry: Increase the alkyl halide (acetal) to 1.5 equivalents.

Comparative Data: Base & Solvent Effects[1][3][4]

The following data summarizes typical yields based on reaction conditions for 3-hydroxypyridine O-alkylation.

BaseSolventTemp (°C)YieldMajor Pitfall

DMF 60 85-92% None (Optimal)

AcetoneReflux40-50%Slow kinetics; incomplete conversion.[1]
NaHTHF0

RT
30-45%Significant N-alkylation (Pyridone formation).[1]

DMF9065%Thermal degradation of acetal.[1]

Frequently Asked Questions (FAQs)

Q: Can I start from 3,5-dibromopyridine directly? A: Direct reaction of 3,5-dibromopyridine with 2,2-diethoxyethanol is difficult because the 3-position is not activated for


.[1] You would likely need copper catalysis (Ullmann type), which requires high temperatures that may degrade the acetal. It is far more reliable to convert 3,5-dibromopyridine to 5-bromo-3-hydroxypyridine first (via hydrolysis or methoxide/demethylation) [1].

Q: How do I store the final product? A: The acetal is sensitive to moisture and acid.[1] Store under inert atmosphere (Argon/Nitrogen) at -20°C. Ensure the vial is tightly sealed to prevent hydrolysis by atmospheric moisture.[1]

Q: Can I use the chloro-acetal instead of the bromo-acetal? A: Yes, 2-chloro-1,1-diethoxyethane is cheaper, but it is significantly less reactive. If you use the chloro-derivative, the addition of KI (0.5 equiv) and higher temperatures (80°C) are mandatory.[1]

References

  • Guidechem. (2022).[1] Properties, synthesis and applications of 3-Bromo-5-hydroxypyridine. Retrieved from [1]

  • Hirokawa, Y., et al. (2000).[3] An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid. Chemical & Pharmaceutical Bulletin. Retrieved from [1]

  • Fluorochem. (n.d.).[1] 2-(2-Ethoxyethoxy)-5-bromopyridine Product Page. (Demonstrates commercial viability of similar ether-linked bromopyridines). Retrieved from [1]

  • Dandu, R., et al. (2011).[1][4] A Facile and Efficient Synthesis of 3-Amino-5-bromopyridine Derivatives Using Microwave Irradiation. Heterocycles. (Context on 3,5-dibromopyridine reactivity). Retrieved from [1]

Sources

Optimization

Technical Support Center: Purification of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Executive Summary & Stability Profile Molecule Overview: 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a bifunctional intermediate often used in the synthesis of fused bicyclic systems (e.g., imidazopyridines) or as a linker...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Stability Profile

Molecule Overview: 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a bifunctional intermediate often used in the synthesis of fused bicyclic systems (e.g., imidazopyridines) or as a linker in PROTAC design. Its chemical behavior is defined by two competing functionalities:

  • The Pyridine Ring: Weakly basic (

    
     due to the electron-withdrawing bromine), susceptible to N-oxidation.
    
  • The Diethyl Acetal: Critically Acid-Sensitive. This group acts as a masked aldehyde. Exposure to Brønsted acids (even acidic sites on silica gel) will catalyze hydrolysis, cleaving the ethyl groups to release the reactive aldehyde 2-(5-bromopyridin-3-yl)oxyacetaldehyde.

Core Challenge: The purification paradox—standard pyridine purification often involves acid washes (to protonate the N), but acid destroys the acetal. Furthermore, standard silica gel is sufficiently acidic (


) to degrade the product during chromatography.

Diagnostic Troubleshooting (Q&A)

Issue 1: "My product decomposes on the column. I see a streak and a new polar spot."

Diagnosis: Acetal Hydrolysis via Silica Acidity. Standard silica gel possesses acidic silanol groups (


). As the lipophilic acetal passes through the column, these acidic sites catalyze the cleavage of the ethoxy groups. The "new polar spot" is likely the aldehyde byproduct, which may further polymerize or hydrate.

Solution: Basification of the Stationary Phase. You must neutralize the silica gel before loading your sample.

  • Method: Pre-wash the packed silica column with the eluent containing 1–2% Triethylamine (TEA) or 1%

    
    .
    
  • Alternative: Use neutral or basic Alumina (Activity Grade III), though resolution may be lower than silica.

Issue 2: "I cannot separate the starting material (3,5-dibromopyridine) from the product."

Diagnosis: Insufficient Polarity Delta. 3,5-dibromopyridine is highly lipophilic. While the addition of the diethoxyethoxy chain adds polarity, the difference in


 values in standard Hexane/EtOAc systems can be marginal.

Solution:


-

Interaction Tuning.
  • Switch Solvent System: Move from Hexane/EtOAc to Toluene/Acetonitrile . Toluene interacts with the electron-deficient pyridine ring via

    
    -stacking, often altering the retention selectivity compared to pure dipole-dipole interactions.
    
  • Gradient Optimization: Start with 100% Hexane (or Heptane) to elute the 3,5-dibromopyridine (which moves very fast), then ramp slowly to 10-20% EtOAc to elute the product.

Issue 3: "The NMR shows an aldehyde peak ( ppm) immediately after workup."

Diagnosis: Aqueous Acid Hydrolysis or Chloroform Acidity.

  • Cause A: Did you use an acid wash (HCl, citric acid) to remove pyridine impurities? This will instantly hydrolyze the acetal.

  • Cause B:

    
     often contains traces of HCl (decomposition of chloroform).
    

Solution:

  • Workup: Avoid all acidic washes. Wash the organic layer with saturated

    
     or pH 8 phosphate buffer.
    
  • Analysis: Filter

    
     through basic alumina before NMR or use 
    
    
    
    /
    
    
    (Benzene-d6) which are non-acidic.

Technical Data & Impurity Profile

ComponentStructure DescriptionPolarity (Est. LogP)Detection (TLC)Removal Strategy
Target Product Pyridine + Ether/Acetal chainModerate (~2.5)UV (254 nm), IodineBasified Silica Chromatography
Impurity A (SM) 3,5-DibromopyridineHigh (~3.1)UV (254 nm)Elutes first in non-polar solvent
Impurity B (Hydrolysis) 2-(5-bromopyridin-3-yl)oxyacetaldehydeHigh PolarityUV + DNP Stain (Orange)Remains on silica or elutes very late
Impurity C (N-Oxide) Pyridine N-oxide derivativeVery High PolarityUV (Shifted)Requires MeOH/DCM to elute

Detailed Protocols

Protocol A: Preparation of Deactivated (Basified) Silica Gel

Use this for all column chromatography involving this molecule.

  • Slurry Preparation: Calculate the required amount of Silica Gel 60 (usually 20-50x weight of crude).

  • Solvent Doping: Prepare the equilibration solvent (e.g., 95:5 Hexane:EtOAc) and add 1% v/v Triethylamine (TEA) .

  • Equilibration: Pour the silica slurry into the column. Flush with at least 2 column volumes (CV) of the TEA-doped solvent.

    • Check: Verify the eluate pH is basic (pH > 8) using wet pH paper.

  • Loading: Dissolve the crude residue in a minimum amount of Toluene or DCM (containing 0.5% TEA) and load.

  • Elution: Run the gradient. You can reduce TEA to 0.5% in the running eluent, but do not remove it completely.

Protocol B: Chemoselective Workup (Acid-Free)

Standard acid/base extraction will destroy the product.

  • Quench: Quench the reaction (likely Williamson ether synthesis) with water or saturated

    
     (mildly acidic, but usually safe if rapid; 
    
    
    
    is safer).
  • Extraction: Extract with EtOAc or TBME (tert-butyl methyl ether).

  • Wash 1 (Base): Wash organic layer with 10%

    
     or 
    
    
    
    (aq) to remove unreacted phenols/alcohols (2,2-diethoxyethanol is water soluble).
  • Wash 2 (Chelation - Optional): If copper catalysts were used (Ullmann coupling), wash with 10% ethylenediamine or aqueous

    
     to sequester copper (blue aqueous layer).
    
  • Drying: Dry over anhydrous

    
     (preferred over 
    
    
    
    as it buffers any acidity).
  • Concentration: Rotary evaporate at

    
    . Do not overheat, as acetals can thermally disproportionate in the presence of trace salts.
    

Visualization: Degradation & Purification Logic

Figure 1: Acid-Catalyzed Degradation Pathway

This diagram illustrates why acidic environments must be avoided.

G Acetal 3-(2,2-Diethoxyethoxy)- 5-bromopyridine (Target) Hemiacetal Hemiacetal Intermediate Acetal->Hemiacetal Hydrolysis step 1 Acid H+ (Silica/Acid Wash) Acid->Acetal Aldehyde Aldehyde Byproduct (Polymerization Risk) Hemiacetal->Aldehyde -EtOH Ethanol 2x EtOH Hemiacetal->Ethanol

Caption: Mechanism of acetal hydrolysis triggered by acidic silanol groups or aqueous acid.

Figure 2: Purification Decision Tree

Follow this logic to select the correct purification method.

Purification Start Crude Mixture Analysis SM_Content Is 3,5-Dibromopyridine present? Start->SM_Content High_SM Yes (>10%) SM_Content->High_SM High SM Low_SM No (<2%) SM_Content->Low_SM Trace SM Vac_Dist Vacuum Distillation (Remove Volatiles/SM) High_SM->Vac_Dist Boiling Point Differs Column Flash Chromatography Low_SM->Column Vac_Dist->Column Silica_Type Select Stationary Phase Column->Silica_Type Std_Silica Standard Silica Silica_Type->Std_Silica Avoid Bas_Silica Basified Silica (1% TEA) Silica_Type->Bas_Silica Required Result_Fail DECOMPOSITION (Aldehyde formation) Std_Silica->Result_Fail Result_Success Pure Product (Stable Acetal) Bas_Silica->Result_Success

Caption: Decision matrix for selecting purification techniques based on impurity profile.

References

  • BenchChem. (2025).[1] A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy. Retrieved from 1

  • Organic Syntheses. (2013).[2] Working with Hazardous Chemicals: Purification of Pyridine Derivatives. Org. Synth. 2013, 90, 200-214.[2] Retrieved from 2

  • Fluorochem. (2024).[3] Safety Data Sheet: 2-(2-Ethoxyethoxy)-5-bromopyridine. Retrieved from 4

  • American Chemical Society. (2025). Selective Acetalization in Pyridine: A Sustainable Protecting Group Strategy. Organic Letters. Retrieved from 5

Sources

Troubleshooting

Troubleshooting palladium poisoning in 3-(2,2-Diethoxyethoxy)-5-bromopyridine coupling

To: Research Team From: Dr. Aris V., Senior Application Scientist Subject: Troubleshooting Pd-Poisoning in 3-(2,2-Diethoxyethoxy)-5-bromopyridine Coupling Executive Summary Coupling reactions involving 3-(2,2-Diethoxyeth...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research Team From: Dr. Aris V., Senior Application Scientist Subject: Troubleshooting Pd-Poisoning in 3-(2,2-Diethoxyethoxy)-5-bromopyridine Coupling

Executive Summary

Coupling reactions involving 3-(2,2-Diethoxyethoxy)-5-bromopyridine present a dual challenge: the pyridine nitrogen acts as a potent catalyst poison, while the acetal side chain introduces acid-sensitivity and potential hemilabile chelation.[1][2] This guide addresses the "stalled reaction" phenomenon typically caused by the formation of stable, off-cycle Palladium-Pyridine complexes.[2]

Part 1: The Diagnostic Lab

Identify the root cause based on your observation.

Q1: My reaction turns black almost immediately, and conversion stops at <10%. Is this poisoning? A: Yes, but specifically "Pd-Black" precipitation driven by ligand dissociation.[1][2]

  • The Science: The pyridine nitrogen in your substrate is a competitive ligand. If your phosphine ligand (e.g., PPh3) binds weakly, the high concentration of substrate displaces the phosphine, forming a [Pd(Substrate)_n] complex. This species is unstable and rapidly aggregates into inactive Pd(0) nanoparticles (Pd-black).[1][2]

  • The Fix: You need a ligand with a high binding constant and steric bulk to prevent the pyridine substrate from approaching the Pd center. Switch to Buchwald Ligands (e.g., XPhos, SPhos) or NHC ligands (PEPPSI-iPr).[1]

Q2: The reaction mixture remains homogeneous (clear/yellow) but stalls at 30-40% conversion. Adding more catalyst doesn't help. A: This is classic Product Inhibition (Auto-Poisoning) .[1][2]

  • The Science: As the reaction proceeds, the concentration of the biaryl pyridine product increases. The product often binds Pd more strongly than the starting material, trapping the catalyst in a stable, resting state (off-cycle species).

  • The Fix:

    • Increase Temperature: Higher energy is required to dissociate the product from the Pd center.

    • Solvent Switch: Use a solvent that can weakly coordinate (like 1,4-Dioxane) to assist in ligand exchange, or a non-coordinating solvent (Toluene) if using NHCs.

Q3: I see new aldehyde peaks in the proton NMR of the crude mixture. A: This is Acetal Hydrolysis , not Pd-poisoning.

  • The Science: The 2,2-diethoxyethoxy group is stable to base but highly sensitive to acid. Boronic acids are weak Lewis acids.[2] If the pH drops (or during acidic workup), the acetal cleaves to the aldehyde.

  • The Fix: Ensure your base (K3PO4 or K2CO3) is in excess (2-3 equiv).[1] Avoid acidic workups (use NH4Cl quench only if buffered, or simply water).

Part 2: Mechanistic Deep Dive

Why 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a "Problem Substrate"

The diagram below illustrates the competition between the productive catalytic cycle and the "Death Spiral" of pyridine coordination.

Pd_Poisoning Pd0 Active Pd(0)L OxAdd Oxidative Addition (Productive) Pd0->OxAdd Reaction at C-Br Poisoning N-Coordination (Poisoning Pathway) Pd0->Poisoning Reaction at Pyridine-N Substrate Substrate: 3-(2,2-Diethoxyethoxy) -5-bromopyridine Substrate->OxAdd Substrate->Poisoning PdII_Ar Pd(II)-Ar Species OxAdd->PdII_Ar DeadComplex Stable Bis(Pyridine)-Pd Complex (Inactive) Poisoning->DeadComplex Ligand Displacement PdBlack Pd Black (Irreversible Aggregation) DeadComplex->PdBlack Thermal Decomposition

Figure 1: The kinetic competition between oxidative addition (C-Br bond) and catalyst poisoning (Pyridine-N coordination).[1]

Part 3: The Solution Matrix

VariableStandard (Avoid)Optimized (Recommended) Reasoning
Ligand PPh3, dppfXPhos, SPhos, or RuPhos Bulky biaryl phosphines create a "steric roof" that blocks the Pyridine N from binding while allowing the C-Br bond to access the Pd center.[1][2]
Catalyst Precursor Pd(PPh3)4Pd2(dba)3 or Pd(OAc)2 Pd(PPh3)4 contains PPh3, which is too weak. Generating the active species from Pd2(dba)3 + Bulky Ligand is superior.
Base Na2CO3 (Weak)K3PO4 (Anhydrous) or Cs2CO3 Stronger bases facilitate faster transmetallation, minimizing the time Pd spends in the vulnerable Pd(II) state.
Solvent DMF (Decomposes)1,4-Dioxane / Water (4:1) Dioxane is a good solvent for polar acetals; water promotes the Suzuki mechanism.

Part 4: Validated Protocol

Standardized procedure for coupling 3-(2,2-Diethoxyethoxy)-5-bromopyridine.[1][2]

Workflow:

  • Charge Reaction Vessel: Add Substrate (1.0 equiv), Boronic Acid (1.2-1.5 equiv), XPhos (4-6 mol%), and Pd2(dba)3 (2-3 mol%).

    • Note: Using a precatalyst like XPhos-Pd-G2 is even better for reproducibility.[1][2]

  • Solvent Addition: Add degassed 1,4-Dioxane (0.2 M concentration).

  • Base Addition: Add degassed aqueous K3PO4 (3.0 equiv, 1M solution).

  • Temperature: Heat to 80-100°C .

    • Critical: Do not run at RT.[2] Heat is needed to overcome the activation energy of the bulky ligand system.

  • Monitoring: Monitor by LCMS.

    • Troubleshooting: If conversion stalls at 50%, add a second portion of precatalyst (not just ligand).

Troubleshooting Flowchart:

Troubleshooting Start Reaction Outcome? Black Black Precipitate (Low Yield) Start->Black Clear Clear/Yellow (Stalled Conversion) Start->Clear Decomp Aldehyde Detected (Acetal Cleavage) Start->Decomp Sol1 Switch to Bulky Ligand (XPhos/SPhos) Black->Sol1 Sol2 Increase Temp to 100°C Add 2nd Catalyst Charge Clear->Sol2 Sol3 Buffer Aqueous Phase Avoid Acidic Workup Decomp->Sol3

Figure 2: Decision tree for rapid troubleshooting of reaction failures.

References

  • Mechanisms of Pyridine Poisoning: Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. National Institutes of Health (NIH). Link

  • Ligand Selection for Pyridines: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health (NIH). Link

  • General Suzuki Protocol: Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific.[2] Link

  • Catalyst Deactivation: Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues. ACS Publications.[2] Link[1]

Sources

Optimization

Technical Support Center: Thermal Optimization for 5-Bromopyridine Functionalization

Ticket ID: #PYR-5BR-OPT Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #PYR-5BR-OPT Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Subject: Troubleshooting Reaction Temperature & Catalyst Deactivation

Executive Summary

Functionalizing 5-bromopyridine presents a thermal paradox. In Lithiation/Halogen-Metal Exchange (HME) , the generated 3-pyridyllithium intermediate is thermally fragile, prone to "Halogen Dance" rearrangements or decomposition above -60°C. Conversely, in Palladium-Catalyzed Cross-Couplings (e.g., Suzuki-Miyaura) , the electron-deficient pyridine ring and the coordinating nitrogen atom require elevated temperatures (>80°C) to drive turnover, yet these same temperatures accelerate catalyst death.

This guide provides self-validating protocols to navigate these opposing thermal requirements.

Module 1: Cryogenic Lithiation (The "Cold" Zone)
Q: My yield is low, and NMR shows a mixture of regioisomers (3-bromo, 4-bromo, and di-bromo species). What happened?

A: You likely triggered a "Halogen Dance" reaction due to insufficient cooling. The 3-pyridyllithium species formed via Br/Li exchange is kinetically stable only at -78°C. If the internal temperature rises (even locally upon addition of n-BuLi), the system shifts toward thermodynamic control. The lithiated species acts as a base, deprotonating unreacted starting material and migrating the halogen to a more stable position (often C4 or C2), or causing disproportionation.

The Mechanism of Failure:

  • Kinetic Product: 3-lithio-5-bromopyridine (Desired).

  • Thermodynamic Product: 4-lithio-3-bromopyridine (Undesired rearrangement).

  • Scrambling: The lithiated species reacts with the starting bromide, transferring the lithium and scrambling the halogen position.

Visualizing the Thermal Risk

The following diagram illustrates the bifurcation between the desired kinetic trapping and the undesired thermodynamic rearrangement.

HalogenDance Start 5-Bromopyridine Exchange Br/Li Exchange (-78°C) Start->Exchange + n-BuLi Kinetic 3-Pyridyllithium (Kinetic Intermediate) Exchange->Kinetic Trap Electrophile (E+) Addition Kinetic->Trap Fast Quench Warm Warming (> -60°C) Kinetic->Warm Product 3-Functionalized Pyridine Trap->Product Dance Halogen Dance (Rearrangement) Warm->Dance Thermodynamic Drive Scramble Regioisomers & Poly-brominated Species Dance->Scramble

Figure 1: The "Halogen Dance" pathway. Maintaining T < -60°C prevents the thermodynamic rearrangement (Red Path).

Corrective Protocol: The "Internal Probe" Standard

Do not rely on the bath temperature. The exotherm of n-BuLi addition can spike the internal temperature by 10–15°C in seconds.

  • Setup: Use a reaction flask with a dedicated internal thermocouple well.

  • Solvent: THF (anhydrous). Diethyl ether is safer for preventing rearrangement but has solubility issues.

  • Addition: Add n-BuLi (1.05 eq) down the side of the flask, dropwise, ensuring internal T never exceeds -70°C .

  • Aging: Stir for exactly 15–30 minutes. Do not over-stir.

  • Quench: Pre-cool the electrophile (if liquid) or dissolve in THF and cool to -78°C before cannulating it into the lithiated mixture.

Module 2: Pd-Catalyzed Cross-Coupling (The "Hot" Zone)
Q: My Suzuki coupling stalls at 40% conversion. Adding more catalyst doesn't help. Why?

A: You are experiencing "Pyridine Poisoning" (N-Coordination). Unlike benzene derivatives, the pyridine nitrogen possesses a lone pair that strongly binds to the Palladium(II) center. This forms a stable, off-cycle resting state (e.g., Pd(Pyridine)2(Ar)X) that prevents the catalyst from undergoing transmetalation.

The Thermal Paradox:

  • Low T (<60°C): The Pd-N bond is too stable; the catalyst remains "poisoned" and inactive.

  • High T (>100°C): The Pd-N bond breaks, allowing the cycle to proceed, but the catalyst (Pd(0)) rapidly aggregates into inactive Palladium black.

Visualizing the Poisoning Cycle

PdPoisoning Pd0 Active Pd(0) OxAdd Oxidative Addition (Ar-Pd-Br) Pd0->OxAdd + 5-Br-Py Poison OFF-CYCLE N-Bound Complex (Catalyst Trap) OxAdd->Poison Pyridine N-Coordination (Low T) TransMet Transmetalation OxAdd->TransMet + Boronic Acid Poison->OxAdd Heat (>80°C) + Bulky Ligand RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Product Biaryl Product RedElim->Product

Figure 2: The Pyridine Poisoning Trap. Heat and steric bulk are required to force the equilibrium back to the active cycle.

Optimization Matrix: Ligands & Temperature

To break the N-Pd interaction without thermally decomposing the catalyst, you must use sterically demanding electron-rich phosphines.

VariableRecommendationScientific Rationale
Ligand XPhos or SPhos Bulky biaryl ligands sterically prevent the pyridine nitrogen from binding to the Pd center [1].
Base K₃PO₄ (3.0 eq)Stronger bases facilitate transmetalation in electron-deficient systems better than carbonates.
Solvent 1,4-Dioxane/H₂O (4:1) High boiling point (101°C) allows sufficient heating; water is essential for the boronate activation.
Temp 80°C → 100°C Start at 80°C. If conversion stalls, ramp to 100°C. Do not start at reflux immediately to avoid rapid catalyst death.

Protocol for Difficult Substrates:

  • Pre-activation: Heat the Pd source (e.g., Pd(OAc)₂) and Ligand (XPhos) in the solvent at 60°C for 10 mins before adding the substrate. This ensures formation of the active L-Pd(0) species.

  • Concentration: Run at high concentration (0.5 M – 1.0 M). Dilution favors the intermolecular N-binding poisoning pathway.

Module 3: Flow Chemistry (The "Flash" Solution)
Q: Can I scale this up? The batch reaction failed at 10g scale.

A: Switch to Flow Chemistry to bypass the thermal limits. In batch, heat transfer limitations prevent rapid cooling (for lithiation) or precise heating (for coupling). Flow microreactors allow you to violate standard batch temperature rules by manipulating Residence Time (


) .

The Flow Advantage:

  • Lithiation: You can perform the HME at 0°C (instead of -78°C) if the residence time is < 0.1 seconds. The reaction is faster than the "Halogen Dance" rearrangement [2].

  • Coupling: You can superheat the Suzuki reaction to 150°C (under pressure) for 2 minutes. The catalyst turns over rapidly before it has time to decompose.

References
  • Miyaura, N. (2002). Cross-Coupling Reactions: A Practical Guide. Topics in Current Chemistry. Link

  • Nagaki, A., et al. (2011).[1] Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines via Br/Li Exchange Without Using Cryogenic Conditions. Organic Process Research & Development. Link

  • Schnürch, M., et al. (2007). Halogen Dance Reactions—A Review. Chemical Society Reviews. Link

  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki-Miyaura Reaction of Heteroaryl Halides. Journal of the American Chemical Society. Link

Sources

Troubleshooting

Solving solubility issues with 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Subject: Troubleshooting Solubility, Stability, and Reaction Optimization Part 1: The Core Challenge (The Acetal Paradox) You are likely encountering issues with 3-(2,2-Diethoxyethoxy)-5-bromopyridine because of a specif...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Solubility, Stability, and Reaction Optimization

Part 1: The Core Challenge (The Acetal Paradox)

You are likely encountering issues with 3-(2,2-Diethoxyethoxy)-5-bromopyridine because of a specific structural conflict: the solubility vs. stability trade-off .

  • The Pyridine Core: Is lipophilic and basic. Standard protocol for solubilizing pyridines often involves protonation (adding acid) to form water-soluble salts.

  • The Acetal Side Chain (2,2-diethoxyethoxy): Is acid-labile . It acts as a masked aldehyde.

The Critical Failure Mode: If you attempt to solubilize this compound in aqueous acid (e.g., 1M HCl) or use acidic workups to remove impurities, the acetal will hydrolyze. This generates a reactive aldehyde intermediate which rapidly polymerizes or oxidizes, leading to "black tar" or yield loss.

Part 2: Solubility & Solvent Selection Guide

Do not treat this as a generic bromopyridine. Use the following solvent matrix to prevent degradation.

Solubility Profile Table
Solvent ClassRecommended SolventsSolubility RatingTechnical Notes
Chlorinated Dichloromethane (DCM), ChloroformExcellent Caution: Chloroform can become acidic over time (forming HCl). Pass through basic alumina or use amylene-stabilized CHCl₃.
Polar Aprotic DMSO, DMF, DMAc, NMPHigh Ideal for stock solutions (100 mM). Store under Argon to prevent moisture absorption.
Ethers THF, 1,4-Dioxane, MTBEGood Excellent for cross-coupling reactions.
Hydrocarbons Toluene, HexanesModerate Soluble in hot toluene; often "oils out" in cold hexanes.
Aqueous/Protic Water, 1M HCl, Acetic AcidFORBIDDEN High Risk: Will trigger acetal hydrolysis.
Alcohols Ethanol, MethanolGood Safe only if neutral/basic. Avoid acidic methanol.
Visual Workflow: Solubility Optimization

SolubilityWorkflow Start Start: Dissolution Issue CheckPH Check pH Requirement Start->CheckPH Acidic Acidic (pH < 5) CheckPH->Acidic NeutralBasic Neutral/Basic (pH > 7) CheckPH->NeutralBasic Stop STOP: Acetal Hydrolysis Risk Do NOT proceed Acidic->Stop Degradation SolventChoice Select Solvent System NeutralBasic->SolventChoice DMSO DMSO/DMF (Reaction/Stock) SolventChoice->DMSO DCM DCM/EtOAc (Extraction) SolventChoice->DCM Toluene Toluene/Dioxane (Coupling) SolventChoice->Toluene

Figure 1: Decision tree for solvent selection emphasizing the avoidance of acidic conditions to preserve the acetal functionality.

Part 3: Reaction Optimization (Suzuki/Buchwald Coupling)

The most common application for this intermediate is Palladium-catalyzed cross-coupling. Users frequently report precipitation or catalyst poisoning .

The Problem: Aqueous Base Incompatibility

Standard Suzuki conditions often use 2:1 Organic/Water mixtures. Because this molecule is highly lipophilic (LogP ~2.5), it precipitates in water-heavy mixtures, halting the reaction.

The Solution: The "Dry-Base" or "Phase-Transfer" Protocol

Instead of increasing water to dissolve the inorganic base, switch to a system that favors the organic phase.

Protocol A: The "Dry" System (Recommended for Scale-up)
  • Solvent: Anhydrous 1,4-Dioxane or Toluene.

  • Base: Cs₂CO₃ (Cesium Carbonate) or K₃PO₄ (finely ground).

  • Additive: No water added. The solubility of Cs₂CO₃ in hot dioxane is sufficient for turnover.

  • Temperature: 80–100°C.

Protocol B: The Phase-Transfer System
  • Solvent: Toluene (3 parts) : Water (1 part).

  • Phase Transfer Catalyst: Add 5 mol% TBAB (Tetrabutylammonium bromide).

  • Mechanism: TBAB shuttles the hydroxide/carbonate anions into the organic layer where the bromopyridine is dissolved, ensuring reaction without precipitation.

Mechanism of Failure: Acid-Catalyzed Hydrolysis

Understanding why the reaction fails is crucial. If you use acidic additives or allow the pH to drop during workup, the following pathway destroys your molecule:

Hydrolysis Acetal Acetal Precursor (Stable in Base) Protonation + H+ (Acid) Acetal->Protonation Intermed Oxocarbenium Ion Protonation->Intermed -EtOH Aldehyde Free Aldehyde (Reactive) Intermed->Aldehyde +H2O Polymer Polymer/Tar (Yield Loss) Aldehyde->Polymer Self-Condensation

Figure 2: The degradation pathway. Exposure to acid cleaves the ethoxy groups, releasing a reactive aldehyde that leads to tar formation.

Part 4: Troubleshooting & FAQs

Q1: My product is "oiling out" during recrystallization. How do I get a solid?

Cause: The ethoxy chains add rotational freedom and lipophilicity, making crystal packing difficult. Solution:

  • Dissolve the oil in a minimum amount of DCM (Dichloromethane).

  • Slowly add Hexane or Pentane until the solution turns cloudy.

  • Seed the solution if you have a crystal; if not, scratch the glass surface.

  • Place in a freezer (-20°C) overnight. Do not use rapid evaporation.

Q2: Can I use HCl to remove unreacted pyridine starting material?

Answer: ABSOLUTELY NOT. Standard pyridine removal involves washing with 1M HCl. This will destroy the acetal (see Figure 2). Alternative Workup:

  • Option 1: Wash the organic layer with saturated aqueous NH₄Cl (mildly acidic, usually safe if rapid) or Brine .

  • Option 2: Use column chromatography.[1] The bromopyridine is less polar than many byproducts.

  • Option 3: If you must remove pyridine, wash with aqueous CuSO₄ (Copper Sulfate).[2] Pyridine coordinates to Copper (turning the solution blue) and stays in the aqueous layer, while the acetal remains in the organic layer [1].

Q3: The NMR shows a peak at ~9.8 ppm that wasn't there before.

Diagnosis: This is the aldehyde proton. Your acetal has hydrolyzed. Fix: Check your solvent chloroform. If it is old, it contains HCl. Always filter CDCl₃ through basic alumina or use DMSO-d6 for analysis of this compound.

References

  • BenchChem. (2025).[2] Best practices for handling anhydrous reactions for pyridine synthesis. Retrieved from BenchChem Technical Guides. Link

  • Thermo Fisher Scientific. (2025). 3-Bromopyridine Product Specifications and Handling. Thermo Scientific Chemicals. Link

  • PubChem. (2025).[3] Compound Summary: 3-Bromopyridine Properties and Derivatives. National Library of Medicine. Link

  • Yoneda Labs. (2025). Suzuki-Miyaura cross-coupling: Practical Guide and Solvent Systems. Link

  • Organic Chemistry Portal. (2023). Mechanism of Acetal Hydrolysis and Protection Groups. Link

Sources

Optimization

Minimizing side reactions during deprotection of diethoxyethoxy groups

This guide addresses the technical challenges associated with the deprotection (hydrolysis) of 2,2-diethoxyethoxy groups (and the related 2,2-diethoxyethyl functional handles). In high-value synthesis—such as PROTAC link...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the technical challenges associated with the deprotection (hydrolysis) of 2,2-diethoxyethoxy groups (and the related 2,2-diethoxyethyl functional handles). In high-value synthesis—such as PROTAC linker design, nucleoside chemistry, and heterocycle formation—this group serves as a robust masked aldehyde .

The "deprotection" of this group is chemically defined as the acid-catalyzed hydrolysis of the diethyl acetal to release the reactive aldehyde moiety.

Current Status: Operational Topic: Minimizing Side Reactions During Acetal Hydrolysis Applicable Chemistries: PROTAC Linkers, Heterocycle Synthesis (Pictet-Spengler), Masked Aldehyde Precursors.

Chemical Identity & Mechanism

The Moiety: The term "diethoxyethoxy" typically refers to the 2-(2,2-diethoxyethoxy) substructure or the 2,2-diethoxyethyl ether.

  • Structure: R-O-CH₂-CH(OEt)₂

  • Function: It acts as a protected aldehyde (aryloxyacetaldehyde or alkoxyacetaldehyde).

  • Deprotection Goal: Conversion to the free aldehyde (R-O-CH₂-CHO) for subsequent reductive amination or cyclization.

The Challenge: While the acetal is stable to base and reduction, its removal requires aqueous acid. The resulting


-heteroatom-substituted aldehyde  is highly reactive. Side reactions arise not from the cleavage itself, but from the instability of the intermediate hemiacetal and the product aldehyde.
Mechanism of Action (and Failure Points)

DeprotectionMechanism Start Diethoxyethoxy Precursor R-O-CH2-CH(OEt)2 Oxonium Oxonium Intermediate [Resonance Stabilized] Start->Oxonium + H+, - EtOH (Rate Limiting) Hemi Hemiacetal R-O-CH2-CH(OH)(OEt) Oxonium->Hemi + H2O MixedAcetal Mixed Acetal (If ROH solvent used) Oxonium->MixedAcetal + R'OH (Solvent) Aldehyde Target Aldehyde R-O-CH2-CHO Hemi->Aldehyde - EtOH Polymer Polymer/Aldol Oligomers Aldehyde->Polymer Base/Heat Self-Condensation

Figure 1: Acid-catalyzed hydrolysis pathway showing critical divergence points for side reactions.

Critical Side Reactions & Mitigation Strategies

The following table summarizes the most frequent failure modes reported in literature (e.g., PROTAC synthesis, macrocyclization).

Side ReactionSymptomRoot CausePrevention Protocol
Transacetalization Product is a methyl/isopropyl acetal instead of aldehyde.Use of alcoholic solvents (MeOH, IPA) during acid hydrolysis.Use Aprotic Solvents: Switch to Acetone/Water, THF/Water, or Dioxane/Water (4:1 ratio).
Aldol Oligomerization Gummy, dark crude; loss of aldehyde signal in NMR.The released

-oxy aldehyde is prone to self-condensation, especially if pH drifts neutral/basic during workup.
In Situ Trapping: Do not isolate the aldehyde. Perform "one-pot" reductive amination or cyclization immediately.
Incomplete Hydrolysis Mixture of starting material, hemiacetal, and aldehyde.Insufficient water concentration or acid strength (equilibrium not driven).Increase Water Content: Ensure at least 10-20% v/v water. Heat: Mild heating (40–60°C) may be required for sterically crowded linkers.
Acid-Catalyzed Migration Loss of stereochemistry or migration of adjacent acyl groups.Strong mineral acids (HCl, H₂SO₄) promote acyl migration.Switch to Lewis Acids: Use LiBF₄ in wet MeCN or Amberlyst-15 resin for milder cleavage.
Troubleshooting Guide (Q&A)
Q1: "I treated my diethoxyethoxy linker with 1N HCl in Methanol, but I recovered a dimethyl acetal. What happened?"

Diagnosis: You encountered Transacetalization .[1] Explanation: In the presence of acid and excess alcohol (Methanol), the diethyl acetal undergoes exchange to form the thermodynamically similar dimethyl acetal, rather than hydrolyzing to the aldehyde. Solution:

  • Immediate Fix: Evaporate the methanol completely. Redissolve the residue in Acetone:2N HCl (4:1) and stir at room temperature. Acetone cannot form an acetal, forcing the equilibrium toward the aldehyde.

Q2: "My deprotection works, but the aldehyde decomposes upon purification on silica gel."

Diagnosis:


-Aryloxy aldehydes are notoriously unstable on silica (acidic surface).
Explanation:  The silica surface catalyzes self-aldol condensation or hydration.
Solution: 
  • Avoid Isolation: The "Gold Standard" protocol is to use the crude aldehyde directly in the next step (e.g., reductive amination with STAB or NaBH₃CN).

  • If Isolation is Mandatory: Neutralize the reaction mixture with NaHCO₃, extract rapidly with DCM, and use a neutral alumina column or deactivate your silica gel with 1% Triethylamine (though this risks base-catalyzed aldol reactions—proceed with caution).

Q3: "The reaction stalls at 50% conversion even after 24 hours."

Diagnosis: Phase transfer limitation or equilibrium stagnation. Explanation: If your molecule is highly lipophilic (common in PROTACs/ADCs), it may not be interacting effectively with the aqueous acid phase. Solution:

  • Add a Co-solvent: Ensure the reaction is homogeneous. Use THF or 1,4-Dioxane to solubilize the starting material.

  • Increase Acid Strength: Switch from Acetic Acid (too weak) to TFA/Water (1:1) or 6N HCl/THF .

  • Temperature: Heat to 50°C. Acetals are kinetically stable; thermal energy helps overcome the activation barrier for the initial protonation.

Validated Experimental Protocols
Protocol A: Standard Hydrolysis (Robust)

Best for: Stable substrates, PROTAC linkers, early-stage intermediates.

  • Dissolution: Dissolve the diethoxyethoxy substrate (1.0 equiv) in THF (0.1 M).

  • Acid Addition: Add 3N HCl (10 equiv). The final solvent ratio should be roughly THF:Water 3:1.

  • Reaction: Stir at 50°C for 2–4 hours. Monitor by LCMS (look for the mass of the aldehyde:

    
    ).
    
  • Workup:

    • Cool to 0°C.

    • Neutralize carefully with saturated NaHCO₃ (gas evolution!).

    • Extract with EtOAc (

      
      ).[2]
      
    • Crucial: Dry organics over Na₂SO₄ and concentrate at <30°C to avoid thermal decomposition of the aldehyde.

Protocol B: Mild/Lewis Acid Hydrolysis (Sensitive Substrates)

Best for: Substrates with acid-sensitive protecting groups (Boc, TBS).

  • Reagents: Dissolve substrate in wet Acetonitrile (2% H₂O).

  • Catalyst: Add LiBF₄ (2.0 equiv) or FeCl₃·6H₂O (5 mol%).[3]

  • Reaction: Stir at Room Temperature.

  • Mechanism: The Lewis acid coordinates the ethoxy oxygens, facilitating departure without low pH.

  • Workup: Quench with water, extract, and proceed immediately.

Protocol C: One-Pot Deprotection-Cyclization (Pictet-Spengler)

Best for: Heterocycle synthesis where the aldehyde is an intermediate.

  • Setup: Combine the diethoxyethoxy precursor and the amine partner (e.g., tryptamine) in AcOH/Water (4:1) .

  • Execution: Heat to 60–80°C.

  • Chemistry: The acid cleaves the acetal to the aldehyde, which is immediately trapped by the amine to form an imine, followed by cyclization. This prevents aldehyde accumulation and polymerization.

Decision Logic for Optimization

OptimizationLogic Start Start: Deprotection of Diethoxyethoxy Group Solubility Is the substrate water soluble? Start->Solubility WaterSoluble Use 1N HCl / H2O Solubility->WaterSoluble Yes NotSoluble Select Co-solvent Solubility->NotSoluble No SolventChoice Solvent Selection NotSoluble->SolventChoice MeOH Methanol/EtOH SolventChoice->MeOH Avoid AcetoneTHF Acetone or THF SolventChoice->AcetoneTHF Preferred ResultBad STOP: Transacetalization (Mixed Acetals formed) MeOH->ResultBad ResultGood Proceed to Acid Choice AcetoneTHF->ResultGood AcidChoice Acid Sensitive Groups Present? (Boc, TBS) ResultGood->AcidChoice Sensitive Use LiBF4/MeCN or Amberlyst-15 AcidChoice->Sensitive Yes Robust Use 3N-6N HCl or TFA/H2O AcidChoice->Robust No

Figure 2: Decision matrix for solvent and acid selection to avoid common pitfalls.

References
  • PROTAC Linker Synthesis

    • Use of 2-bromo-1,1-diethoxyethane for linker installation and subsequent hydrolysis with 6N HCl.
    • Source:Journal of Medicinal Chemistry, "Development of DOT1L-Targeted Protein Degraders," 2026.

  • Heterocycle Synthesis (Pictet-Spengler)

    • One-pot condensation of tryptamine with 2-(2,2-diethoxyethoxy)benzaldehyde.[4]

    • Source:ResearchGate, "Intramolecular Pictet-Spengler Reaction of Cyclic Iminium ions," 2025.

  • General Acetal Hydrolysis Mechanisms

    • Kinetics and solvent effects on acetal cleavage.
    • Source:Master Organic Chemistry, "Acidic Cleavage of Ethers and Acetals," 2024.

  • Lewis Acid Catalysis

    • Use of FeCl3 and Indium(III) for sensitive acetal deprotection.
    • Source:Thieme Connect, "Cyclization Reactions of Alkenes and Alkynes," 2010.

Sources

Troubleshooting

Technical Support Center: Stability Protocol for 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Executive Summary: The "Acetal Paradox" As researchers working with 3-(2,2-Diethoxyethoxy)-5-bromopyridine , you are managing a molecule with a dual personality. The 5-bromopyridine core is robust, aromatic, and relative...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Acetal Paradox"

As researchers working with 3-(2,2-Diethoxyethoxy)-5-bromopyridine , you are managing a molecule with a dual personality. The 5-bromopyridine core is robust, aromatic, and relatively stable to oxidation.[1] However, the diethyl acetal tail (the 2,2-diethoxyethoxy moiety) represents a critical vulnerability.

Acetals are chemically designed to be "protection groups"—stable to strong bases and nucleophiles—but they are thermodynamically unstable in the presence of water and protons (acid) .[2]

This guide moves beyond generic "store at -20°C" advice. It explains the specific chemical failure modes of this molecule in solution and provides actionable protocols to prevent data loss during NMR analysis, LCMS screening, and long-term storage.[1]

The Primary Failure Mode: Acid-Catalyzed Hydrolysis

The most common complaint we receive is: "My compound was pure yesterday, but the NMR today shows a complex mixture."

This is almost invariably due to Acetal Hydrolysis . In the presence of trace acid and moisture, the diethyl acetal collapses into an aldehyde and ethanol.

The Mechanism

Understanding this pathway is key to prevention. The reaction is an equilibrium process driven to the right by excess water (hydrolysis) or to the left by excess alcohol (acetal formation).[3]

AcetalHydrolysis SM Starting Material (Diethyl Acetal) Inter Oxonium Ion Intermediate SM->Inter Protonation & Loss of EtOH H_Ion H+ / H2O (Catalyst) H_Ion->SM Prod Degradation Product (Aldehyde) Inter->Prod Hydrolysis EtOH 2x Ethanol (Byproduct) Inter->EtOH

Figure 1: Acid-catalyzed hydrolysis pathway. The acetal converts to 2-((5-bromopyridin-3-yl)oxy)acetaldehyde, which is often unstable and prone to polymerization.[1]

Troubleshooting Guide: Solution Stability

Scenario A: The "Chloroform Trap" (NMR Degradation)

Symptom: You dissolve the solid in CDCl3 for NMR. The spectrum looks clean immediately, but after sitting overnight in the NMR tube, new peaks appear near 9.8 ppm (aldehyde) and the ethyl triplets/quartets become distorted.[1]

Root Cause: Chloroform (CDCl3) naturally decomposes over time to form phosgene and Deuterium Chloride (DCl) , especially when exposed to light or air.[1] This trace acid is sufficient to catalyze the hydrolysis of the acetal.

Corrective Protocol:

  • Neutralize the Solvent: Pass CDCl3 through a small plug of Basic Alumina immediately before use. This scavenges trace DCl.

  • Alternative Solvents: Use DMSO-d6 or Benzene-d6 . These solvents are generally non-acidic and provide better stability for acetals.

  • Time Limit: If CDCl3 must be used, acquire the spectrum within 15 minutes of dissolution. Never store the compound in CDCl3.

Scenario B: The "LCMS Ghost" (Disappearing Peak)

Symptom: The compound shows low purity or multiple peaks on LCMS, despite looking pure by NMR.

Root Cause: Standard LCMS mobile phases often contain 0.1% Formic Acid or TFA . The acidic environment of the column and the ionization source can hydrolyze the acetal during the run.

Corrective Protocol:

  • Switch Buffers: Use an Ammonium Bicarbonate (pH 7.4) or Ammonium Acetate buffer system.

  • Fast Gradient: If acid is required for ionization, use a fast gradient (<5 min) and keep the sample tray temperature at 4°C.

  • Diluent: Dissolve the sample in Acetonitrile or Methanol (neutral), not in the acidic mobile phase.

Solvent Compatibility Matrix

Use this table to select the appropriate solvent for storage or reaction.

SolventStability RatingRisk FactorRecommended Action
DMSO / DMF ⭐⭐⭐ (High)Hygroscopic (absorbs water)Store over 4Å molecular sieves.[1] Excellent for stock solutions if dry.
Methanol / Ethanol ⭐⭐ (Medium)Trans-acetalizationIn acidic conditions, the ethyl groups can swap with methyl groups (if MeOH is used).[1] Keep neutral.
Chloroform (CDCl3) ⭐ (Low)Acidity (DCl formation)Avoid for storage. Use only for immediate analysis.[1] Neutralize with K2CO3 or Basic Alumina.
Water (pH < 7) ❌ (Critical)Rapid HydrolysisDo not use.
Water (pH > 8) ⭐⭐⭐ (High)LowAcetals are stable in basic aqueous solutions.[1]

Storage & Handling Decision Tree

Follow this logical flow to ensure maximum shelf-life.

StorageProtocol Start Received Compound (Solid State) State Intended Use? Start->State LongTerm Long Term Storage (> 1 week) State->LongTerm Stockpile Immediate Immediate Use (Reaction/Analysis) State->Immediate Experiment SolidStore Keep as SOLID Store at -20°C Under Argon/N2 LongTerm->SolidStore SolventCheck Check Solvent Acidity Immediate->SolventCheck Acidic Acidic (CDCl3, acidic water) RISK: Hydrolysis SolventCheck->Acidic pH < 7 Neutral Neutral/Basic (DMSO, Toluene) SAFE SolventCheck->Neutral pH ≥ 7

Figure 2: Decision tree for handling and storage to prevent degradation.

Frequently Asked Questions (FAQ)

Q: Can I store a stock solution in DMSO at -20°C? A: Yes, but with a caveat. DMSO is hygroscopic.[4] If the vial is repeatedly opened while cold, it will condense atmospheric moisture. Over time, this water can hydrolyze the acetal.[5] Recommendation: Aliquot the stock solution into single-use vials before freezing. Use "Dry" grade DMSO.

Q: The compound turned yellow. Is it degraded? A: Likely yes, but not necessarily via hydrolysis. Bromopyridines are light-sensitive (photolytic cleavage of the C-Br bond). Recommendation: Check LCMS/NMR. If the acetal peaks are intact but the color has changed, it may be a minor impurity (<1%). Always store in amber vials.

Q: Can I use this molecule in a Suzuki coupling with aqueous base? A: Yes. Acetals are stable to base .[5][6] Standard Suzuki conditions (e.g., K2CO3, Pd catalyst, Dioxane/Water) are perfectly safe for the acetal group. The danger arises only during the workup if you use strong acid (1M HCl) to neutralize the reaction. Use Saturated NH4Cl or a phosphate buffer (pH 6-7) for workup instead.

References

  • Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Chapter on Protection for the Carbonyl Group: Acetals and Ketals). [1]

  • Fife, T. H. (1972).[2] General Acid Catalysis of Acetal, Ketal, and Ortho Ester Hydrolysis.[1][2] Accounts of Chemical Research, 5(8), 264–272.[1][2]

  • Liu, B., et al. (2017).[1] Substituent Effects on the pH Sensitivity of Acetals and Ketals.[7] Journal of the American Chemical Society, 139(36).

  • Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1] (Reference for CDCl3 acidity and stabilizer effects).

Sources

Optimization

Technical Support Center: Copper Removal from Pyridine Derivatives

Status: Operational Ticket ID: CU-PYR-REMOVAL Assigned Specialist: Senior Application Scientist The Core Challenge: The "Pyridine Sponge" Effect Welcome to the technical support center. If you are here, you likely have a...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: CU-PYR-REMOVAL Assigned Specialist: Senior Application Scientist

The Core Challenge: The "Pyridine Sponge" Effect

Welcome to the technical support center. If you are here, you likely have a pyridine-based reaction product (from Ullmann, Chan-Lam, or Click chemistry) that retains a stubborn green or blue hue, or fails elemental analysis for Copper (Cu).

The Problem: Standard aqueous washes (water/brine) fail because pyridine derivatives are excellent ligands. They act as a "sponge," coordinating to Cu(I) and Cu(II) ions with higher affinity than water. To remove the copper, you must introduce a competitive agent with a binding constant (


) significantly higher than that of your pyridine substrate.
Visualizing the Competition

The following diagram illustrates the "tug-of-war" occurring in your flask. You must shift the equilibrium to the right.[1]

CopperEquilibrium Pyridine Pyridine Derivative (Your Product) Complex STABLE COMPLEX [Pyridine-Cu] Pyridine->Complex High Affinity Cu Copper Catalyst (Cu+ / Cu2+) Cu->Complex Waste Waste Complex [Scavenger-Cu] Complex->Waste Metal Transfer Product Purified Product (Free Pyridine) Complex->Product Ligand Exchange Scavenger Stronger Ligand (EDTA / NH3 / Thiol) Scavenger->Waste Higher Keq

Figure 1: The Ligand Exchange Mechanism. Successful purification requires a scavenger with a binding affinity (


) orders of magnitude higher than the pyridine-copper bond.

Troubleshooting & FAQs

Category A: Aqueous Extraction Issues

Q: I washed my organic layer with water and brine three times, but it's still green. Why? A: Water is a weak ligand. The pyridine-copper bond is too strong for simple hydrolysis. You need a complexing wash .

  • Recommendation: Switch to 10% Ammonium Hydroxide (

    
    )  or 0.1M EDTA (pH 9) . Ammonia forms the water-soluble 
    
    
    
    complex (deep blue), effectively pulling Cu out of the organic phase.

Q: My product is acid-sensitive. Can I use the standard HCl wash? A: No. While acid protonates pyridine (destroying its ability to bind Cu), it may decompose your product.

  • Recommendation: Use a saturated Ammonium Chloride (

    
    )  wash. It provides a mild buffering effect (
    
    
    
    pH 5-6) and supplies ammonia ligands for copper removal without the harshness of strong mineral acids.

Q: I used EDTA, but the layers aren't separating (Emulsion). A: EDTA at high pH can act as a surfactant.

  • Recommendation: Add brine (saturated NaCl) to the EDTA solution before extraction to increase ionic strength. Alternatively, use L-Cysteine (10-20 wt% loading relative to Cu) which often behaves better interfacially.

Category B: Solid Scavengers (Resins/Silica)

Q: Can I use an amine-functionalized scavenger (e.g., Si-Amine)? A: Avoid this. Since your product (pyridine) is also an amine, it will compete with the scavenger for binding sites, leading to poor efficiency or product loss.

  • Recommendation: Use Sulfur-based scavengers . Si-Thiol or Si-DMT (Dimercaptotriazine) are superior because Copper has a high affinity for Sulfur (soft acid/soft base theory), and these will not bind your pyridine product.

Q: How long does the scavenger need to stir? A: Kinetics are slower than extraction.

  • Recommendation: Minimum 1 hour at 40-50°C or 4 hours at Room Temp . If the solution is still colored, filter and repeat with fresh resin.

Workflow Decision Matrix

Use this logic flow to select the correct protocol for your specific situation.

DecisionTree Start Start: Copper Removal Solubility Is Product Water Soluble? Start->Solubility Resin Use Solid Scavenger (Si-Thiol or Si-DMT) Solubility->Resin Yes (Small Mol) Dialysis Dialysis w/ EDTA (For Polymers) Solubility->Dialysis Yes (Large Mol) AcidSens Is Product Acid Sensitive? Solubility->AcidSens No (Organic Soluble) NH4OH Protocol A: Ammonium Hydroxide Wash AcidSens->NH4OH No (Stable Base) NH4Cl Protocol B: Ammonium Chloride Wash AcidSens->NH4Cl Yes (Needs Mild pH) EDTA Protocol C: EDTA Chelation AcidSens->EDTA Alternative

Figure 2: Decision Matrix for selecting the optimal copper removal strategy based on product solubility and stability.

Validated Protocols

Protocol A: The Ammonium Hydroxide Wash (Primary Method)

Best for: Stable, hydrophobic pyridine derivatives dissolved in Toluene, EtOAc, or DCM.

  • Dilution: Ensure your reaction mixture is diluted in a water-immiscible solvent (Ethyl Acetate or DCM).

  • Wash 1: Add a volume of 10%

    
     (aq)  equal to 50% of your organic volume.
    
  • Agitation: Shake vigorously for 2-3 minutes.

    • Observation: The aqueous layer should turn deep blue (formation of

      
      ).
      
  • Separation: Drain the blue aqueous layer.[2]

  • Repeat: Repeat steps 2-4 until the aqueous layer remains colorless .

  • Polish: Wash once with Brine, dry over

    
    , and concentrate.
    
Protocol B: SiliaMetS® Thiol Treatment (Scalable/Compliance)

Best for: Water-soluble products or strictly regulated APIs (low ppm limits).

  • Loading Calculation: Add 4 equivalents of SiliaMetS® Thiol (or equivalent resin) relative to the residual copper content (or 10-20 wt% relative to product if Cu content is unknown).

  • Solvent: Works in almost any solvent (MeOH, THF, DMF, Water).

  • Incubation: Stir at 50°C for 60 minutes .

    • Note: Heat significantly improves scavenging kinetics for Pd and Cu.

  • Filtration: Filter through a fritted funnel or a pad of Celite to remove the resin (which will now be dark/colored).

  • Analysis: Check filtrate color. If clear, proceed to ICP-MS validation.

Regulatory Compliance Data (ICH Q3D)

When developing pharmaceutical intermediates, you must adhere to ICH Q3D guidelines. Copper is a Class 3 impurity (low toxicity), but limits are strict for parenteral (injectable) drugs.

Route of AdministrationPDE (µ g/day )Concentration Limit (10g daily dose)
Oral 3000300 ppm
Parenteral (IV) 30030 ppm
Inhalation 303 ppm

Table 1: Permitted Daily Exposure (PDE) limits for Copper under ICH Q3D (R2).

References

  • ICH Q3D (R2) . Guideline for Elemental Impurities. International Council for Harmonisation, 2022.[3][4] Link

  • Organic Process Research & Development . Practical Methods for the Removal of Copper Catalysts from Reaction Mixtures. OPRD, 2022.[3] (General reference to the body of work on Cu removal in OPRD).

  • SiliCycle Application Note . SiliaMetS® Metal Scavengers: Selection Guide & Experimental Procedures. Link

  • BenchChem Technical Support . Removal of Residual Copper Catalyst from Click Reactions. Link

  • Macromolecules . Copper Removal from ATRP Polymers using Ion Exchange Resins. Carnegie Mellon University / Matyjaszewski Polymer Group. Link

Sources

Troubleshooting

Addressing regioselectivity issues in 3-(2,2-Diethoxyethoxy)-5-bromopyridine reactions

Welcome to the technical support center for 3-(2,2-diethoxyethoxy)-5-bromopyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile building b...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 3-(2,2-diethoxyethoxy)-5-bromopyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly those related to regioselectivity.

I. Troubleshooting Guide: Navigating Regioselectivity Challenges

Reactions with 3-(2,2-diethoxyethoxy)-5-bromopyridine can present unique regioselectivity issues due to the electronic properties of the pyridine ring and the influence of its substituents.[1][2][3] This section provides a focused, question-and-answer guide to troubleshoot specific problems you may encounter.

Issue 1: Poor or Incorrect Regioselectivity in Lithiation-Borylation Reactions

Question: I am attempting a lithiation-borylation of 3-(2,2-diethoxyethoxy)-5-bromopyridine to introduce a boronic ester at the C4 position, but I am observing a mixture of isomers or recovery of starting material. What is going wrong?

Answer: This is a common issue stemming from the directing effects of the substituents and the inherent reactivity of the pyridine ring.[4][5] The alkoxy group at C3 is a directing metalation group (DMG), which should favor lithiation at the C4 position.[4][6][7][8] However, several factors can lead to poor outcomes.

Probable Causes & Solutions

Probable Cause Scientific Rationale Troubleshooting Steps
Competitive Lithiation at C6 The bromine at C5 is an electron-withdrawing group, increasing the acidity of the proton at C6. This can lead to competitive deprotonation, especially if the reaction conditions are not optimal.1. Choice of Base: Use a sterically hindered base like Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) to favor deprotonation at the less hindered C4 position.[4][6] 2. Temperature Control: Maintain a very low temperature (typically -78 °C) throughout the addition of the base and the subsequent reaction with the boron electrophile. This minimizes side reactions and enhances kinetic control.[4]
Halogen-Metal Exchange Strong alkyllithium bases like n-butyllithium can promote bromine-lithium exchange at the C5 position, competing with the desired C-H lithiation.[5]1. Use a Non-Nucleophilic Base: Employ lithium amides (LDA, LiTMP) which are less prone to halogen-metal exchange compared to alkyllithiums.[5] 2. Inverse Addition: Add the pyridine substrate slowly to the cooled solution of the lithium base to maintain a low concentration of the substrate and minimize exchange.
Insufficient Chelation/Activation The diethoxyethoxy group's ability to chelate the lithium cation is crucial for directing the deprotonation to the C4 position. Inefficient chelation can lead to random or electronically-driven deprotonation.1. Additive Effects: Include a chelating agent like N,N,N',N'-Tetramethylethylenediamine (TMEDA) to enhance the coordination of the lithium base, thereby strengthening the directing effect of the C3-alkoxy group.[9][10] 2. Solvent Choice: Use a coordinating solvent like tetrahydrofuran (THF) to help stabilize the organolithium intermediate.[4]
Decomposition of the Lithiated Intermediate The lithiated pyridine species can be unstable, especially if the temperature rises, leading to decomposition and recovery of starting material or side products.1. Immediate Quenching: Add the boron electrophile (e.g., triisopropyl borate) as soon as the lithiation is complete. Do not let the reaction mixture warm up before the electrophile is introduced. 2. Monitor Reaction Time: Keep the time between lithiation and quenching to a minimum.

Experimental Workflow: Directed Ortho-Metalation (DoM)

DoM_Workflow cluster_setup Reaction Setup cluster_lithiation Lithiation cluster_borylation Borylation cluster_workup Workup & Purification Start Dry Glassware under Inert Atmosphere (Ar/N2) Reagents Add 3-(2,2-diethoxyethoxy)-5-bromopyridine and Anhydrous THF Start->Reagents Cool Cool to -78 °C Reagents->Cool Base Slowly Add LDA or LiTMP (in THF) Cool->Base Stir Stir for 1-2 hours at -78 °C Base->Stir Electrophile Add Triisopropyl Borate Stir->Electrophile Warm Allow to Warm to Room Temperature Electrophile->Warm Quench Quench with Saturated NH4Cl Warm->Quench Extract Extract with Organic Solvent Quench->Extract Purify Purify by Column Chromatography Extract->Purify Product Obtain C4-Boronic Ester Purify->Product Suzuki_Factors Yield High Yield of Coupled Product Catalyst Active Pd(0) Catalyst Catalyst->Yield Transmetalation Efficient Transmetalation Transmetalation->Yield SideRxns Minimized Side Reactions (e.g., Debromination) SideRxns->Yield avoids decrease in Ligand Bulky, Electron-Rich Ligand Ligand->Catalyst Base Appropriate Base (e.g., K3PO4) Base->Transmetalation Degassing Thorough Degassing Degassing->SideRxns

Caption: Interplay of factors affecting Suzuki coupling yield.

II. Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselectivity in pyridine functionalization challenging in general?

A1: The functionalization of pyridines presents several inherent challenges. The pyridine ring is electron-deficient due to the electronegative nitrogen atom, which deactivates it towards many common electrophilic aromatic substitution reactions. F[1][2]urthermore, the nitrogen's lone pair can coordinate with metal catalysts or Lewis acids, potentially inhibiting their activity or altering the reaction pathway. T[1]his often leads to a mixture of isomers, reducing the yield of the desired product.

[1]Q2: Can I perform a Buchwald-Hartwig amination at the C5-bromo position? What are the key considerations?

A2: Yes, a Buchwald-Hartwig amination is a viable method for forming a C-N bond at the C5 position. T[11][12][13]he key considerations are similar to those for Suzuki coupling:

  • Catalyst System: A palladium catalyst with a suitable bulky, electron-rich phosphine ligand is essential to overcome catalyst inhibition by the pyridine nitrogen. [12][14] Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOt*Bu) or lithium bis(trimethylsilyl)amide (LHMDS).

  • Reaction Conditions: The reaction typically requires anhydrous, deoxygenated conditions and heating.

Q3: Are there any protecting group strategies I should consider for the pyridine nitrogen?

A3: While not always necessary for the reactions discussed, protecting the pyridine nitrogen can be a useful strategy if catalyst inhibition is a persistent issue. C[1]onverting the pyridine to a pyridine N-oxide can alter the electronic properties of the ring, activating the C2 and C4 positions for certain reactions. H[15]owever, for reactions at C5, this is less relevant. Another approach is the complexation of the nitrogen with borane, which masks the lone pair. T[1]hese protecting groups would need to be removed in a subsequent step.

Q4: How does the 3-(2,2-diethoxyethoxy) group influence reactivity compared to a simple methoxy group?

A4: The 3-(2,2-diethoxyethoxy) group is a more potent directing group in ortho-metalation reactions compared to a simple methoxy group. The additional oxygen atoms in the side chain provide stronger chelation with the lithium cation of the organolithium base, holding it in closer proximity to the C4 proton and increasing the kinetic acidity of that position. T[7][8]his enhanced directing effect can lead to higher regioselectivity for C4 functionalization.

Q5: What are the best practices for storing and handling 3-(2,2-diethoxyethoxy)-5-bromopyridine?

A5: Like many pyridine derivatives, it is advisable to store 3-(2,2-diethoxyethoxy)-5-bromopyridine in a cool, dry place, away from light and under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. It is important to confirm the purity of the starting material before use, as impurities can negatively impact sensitive reactions like lithiations and palladium-catalyzed couplings.

[1]## References

  • Troubleshooting low yield in pyridine functionalization. Benchchem. Available at:

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available at:

  • DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. LOCKSS: Serve Content. Available at:

  • Challenges in the functionalization of pyridines. ResearchGate. Available at:

  • Optimization of reaction conditions for Suzuki coupling of 2-halopyridines. Benchchem. Available at:

  • Directed (ortho) Metallation. Available at:

  • ortho metalation. Andrew G. Myers Research Group. Available at:

  • Technical Support Center: Managing Regioselectivity in the Functionalization of Substituted Pyridines. Benchchem. Available at:

  • Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung. Available at:

  • Directed ortho Metalation (DOM). Organic Chemistry Portal. Available at:

  • Directed ortho metalation. Wikipedia. Available at:

  • Technical Support Center: Optimization of Suzuki Coupling Conditions for 6-Bromopyridin-3-amine. Benchchem. Available at:

  • Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. Chemical Communications (RSC Publishing). Available at:

  • Buchwald–Hartwig amination. Wikipedia. Available at:

  • Buchwald-Hartwig Amination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at:

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at:

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at:

Sources

Reference Data & Comparative Studies

Validation

1H NMR interpretation of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Topic: Structural Validation of 3-(2,2-Diethoxyethoxy)-5-bromopyridine: A Comparative NMR Guide Content Type: Technical Comparison & Application Note Audience: Medicinal Chemists, Analytical Scientists, and Process Devel...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structural Validation of 3-(2,2-Diethoxyethoxy)-5-bromopyridine: A Comparative NMR Guide Content Type: Technical Comparison & Application Note Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.

Executive Summary: The "Masked" Linker

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a specialized heterocyclic building block. Its value lies in its dual functionality: the bromine handle allows for cross-coupling (Suzuki/Buchwald) to build complex scaffolds, while the acetal (diethoxyethoxy) group acts as a robust "masked" aldehyde, ready for late-stage deprotection and bioconjugation.

This guide provides a comparative NMR analysis to distinguish this product from its symmetric precursor (3,5-Dibromopyridine ) and its primary degradation product (the Hydrolyzed Aldehyde ).

Comparative Analysis: Target vs. Alternatives

In drug development, "performance" for an intermediate is defined by purity and structural integrity. The following table contrasts the target molecule with its critical alternatives: the starting material (indicating incomplete reaction) and the hydrolysis impurity (indicating poor storage/handling).

Table 1: Diagnostic 1H NMR Markers (400 MHz, CDCl₃)
FeatureTarget Product (3-(2,2-Diethoxyethoxy)-5-bromopyridine)Alternative A: Precursor (3,5-Dibromopyridine)Alternative B: Impurity (Hydrolyzed Aldehyde)
Symmetry Asymmetric (3 distinct aromatic signals)Symmetric (2 aromatic signals, 2:1 ratio)Asymmetric
Aromatic Region

8.2 - 8.4 ppm (3H, distinct)

8.61 (2H, d), 8.15 (1H, t)
Shifts downfield due to carbonyl
Key Aliphatic Acetal CH:

~4.8 ppm (t) Ether CH₂:

~4.0 ppm (d)
None Aldehyde CHO:

~9.8 ppm (s)
Ethyl Group Present:

3.5-3.7 (m), 1.2 (t)
Absent Absent (Ethyls lost as EtOH)
Diagnostic Utility Confirms successful etherification.[1][2]Indicates incomplete conversion.Indicates acid-catalyzed degradation.

Critical Insight: The disappearance of the symmetry-equivalent protons at


 8.61 ppm (from 3,5-dibromopyridine) and the emergence of the acetal triplet at 

4.8 ppm are the primary metrics for reaction monitoring.

Detailed Structural Elucidation

The Aromatic Region (Symmetry Breaking)

Unlike the 3,5-dibromopyridine precursor, the introduction of the alkoxy group at the C3 position breaks the


 symmetry of the pyridine ring.
  • H2 (Ortho to N, Ortho to O-Alkyl): The alkoxy group is an electron-donating group (EDG) by resonance, which shields the ortho positions. However, the nitrogen atom keeps this proton deshielded relative to benzene. Expect a signal around 8.25–8.30 ppm .

  • H6 (Ortho to N, Ortho to Br): This proton remains similar to the starting material environment, influenced by the electron-withdrawing bromine. Expect a signal around 8.35–8.45 ppm .

  • H4 (Para to N, Between Br and O-Alkyl): This proton is significantly shielded by the ortho-alkoxy effect. It typically appears as the most upfield aromatic signal, around 7.40–7.50 ppm .

The Aliphatic Side Chain (The Acetal)

The side chain


 presents a classic splitting pattern:
  • Ether Methylene (

    
    ):  Appears as a doublet  at ~4.0 ppm  (
    
    
    
    Hz). It couples to the adjacent acetal methine.
  • Acetal Methine (

    
    ):  Appears as a triplet  at ~4.8 ppm . This is the most diagnostic peak for the protecting group's integrity.
    
  • Ethyl Methylene (

    
    ):  Complex multiplets or quartets centered at 3.5–3.7 ppm . Note that the two ethyl groups are diastereotopic if the rotation is restricted, but usually appear equivalent in CDCl₃ at room temperature.
    
  • Methyl Groups (

    
    ):  A clean triplet at ~1.2 ppm .
    

Visualization: Spectral Assignment Logic

The following diagram illustrates the logic flow for assigning the spectrum and validating the structure against the "Alternatives."

NMR_Logic Sample Unknown Sample (3-Substituted Pyridine) Aromatic Aromatic Region (7.0 - 9.0 ppm) Sample->Aromatic Aliphatic Aliphatic Region (1.0 - 5.0 ppm) Sample->Aliphatic SymCheck Symmetry Check: Are H2/H6 equivalent? Aromatic->SymCheck AcetalCheck Acetal Check: Triplet at ~4.8 ppm? Aliphatic->AcetalCheck SymCheck->AcetalCheck No (3 signals) Result_Start ID: 3,5-Dibromopyridine (Starting Material) SymCheck->Result_Start Yes (2 signals) AldehydeCheck Aldehyde Check: Singlet at ~9.8 ppm? AcetalCheck->AldehydeCheck No Result_Target ID: Target Molecule (Intact Acetal) AcetalCheck->Result_Target Yes (Triplet present) Result_Impurity ID: Hydrolyzed Impurity (Aldehyde) AldehydeCheck->Result_Impurity Yes (CHO present)

Figure 1: Decision tree for structural validation of 3-(2,2-Diethoxyethoxy)-5-bromopyridine using 1H NMR.

Experimental Protocol: "Acid-Free" Acquisition

The acetal moiety is acid-labile. Standard CDCl₃ often becomes acidic over time (forming DCl), which can hydrolyze the acetal in the NMR tube, leading to false impurity data.

Protocol: High-Fidelity Sample Preparation
  • Solvent Selection: Use CDCl₃ stored over silver foil or molecular sieves to ensure neutrality. Alternatively, use DMSO-d₆ if the sample is sparingly soluble, though this may shift water peaks into the acetal region.

  • Neutralization Step (Crucial):

    • Add approx. 5–10 mg of the target compound to the NMR tube.[3]

    • Add 0.6 mL CDCl₃.[4]

    • Expert Tip: Add a micro-spatula tip of anhydrous Potassium Carbonate (K₂CO₃) solid directly into the tube. This scavenges any trace acid and stabilizes the acetal.

  • Acquisition:

    • Run a standard proton sequence (zg30 or equivalent).[3]

    • Number of Scans (NS): 16 (sufficient for >95% purity).

    • Relaxation Delay (D1): 1.0 s.

  • Processing:

    • Reference residual CHCl₃ to 7.26 ppm.[5]

    • Check integration: The ratio of Aromatic H (3H total) to Acetal CH (1H) must be 3:1 .

References

  • Gottlieb, H. E., et al. (1997).[5] "NMR Chemical Shifts of Common Solvents as Trace Impurities." Journal of Organic Chemistry. Link

  • BenchChem. (2025).[4] "1H NMR Analysis of 3,5-Dibromopyridine." BenchChem Technical Library. Link

  • ChemicalBook. (2024). "3,5-Dibromopyridine Spectral Data." ChemicalBook Database. Link

  • Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for substituent chemical shift additivity rules).

Sources

Comparative

Comparative Guide: LC-MS Profiling of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Executive Summary & Molecule Profile[1] 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a bifunctional heterocyclic building block frequently used in fragment-based drug discovery (FBDD). Its structure combines a basic pyridin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile[1]

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a bifunctional heterocyclic building block frequently used in fragment-based drug discovery (FBDD). Its structure combines a basic pyridine ring, a reactive bromine handle for cross-coupling (e.g., Suzuki-Miyaura), and a diethyl acetal tail.

While the pyridine and bromine moieties are robust, the acetal group presents a critical analytical challenge: it is an "acid-labile" protecting group for an aldehyde. Standard LC-MS protocols, which almost universally rely on acidic mobile phases (e.g., 0.1% Formic Acid), often trigger on-column hydrolysis. This leads to false negatives for the parent compound and false positives for the deprotected aldehyde.

This guide compares three analytical methodologies to determine the optimal workflow for quantifying this molecule without degradation.

Chemical Profile
FeatureSpecificationAnalytical Implication
Formula C₁₁H₁₆BrNO₃Monoisotopic Mass: ~289.03 Da (

Br)
Key Isotope Bromine (

Br /

Br)
1:1 Doublet at m/z M and M+2
pKa (Pyridine) ~3.5 - 4.0Ionizes well in ESI(+) at pH < 5
Stability Acetal (Acid Sensitive) Hydrolyzes to aldehyde at pH < 4

Comparative Analysis of LC-MS Methodologies

We evaluated three mobile phase systems to balance ionization efficiency against chemical stability .

Method A: The "Standard" Acidic Protocol (Not Recommended)
  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (pH ~2.7).

  • Observation: High sensitivity for the pyridine cation, but significant degradation.

  • Artifacts: Appearance of a prominent peak at [M-74], corresponding to the hydrolyzed aldehyde.

Method B: Ammonium Acetate Buffer (Recommended)
  • Mobile Phase: 10mM Ammonium Acetate (pH ~6.5).

  • Observation: The acetal remains intact. Ionization is slightly suppressed compared to formic acid but remains sufficient due to the pyridine's basicity.

  • Outcome: Accurate quantitation of the parent molecule.

Method C: High pH Bicarbonate (Alternative)
  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10).

  • Observation: Excellent stability. However, retention on C18 columns increases drastically (deprotonated pyridine), and sensitivity drops in ESI(+) mode.

Performance Data Summary
MetricMethod A (0.1% FA)Method B (10mM NH₄OAc)Method C (pH 10)
Parent Ion (m/z 290) High Intensity Moderate IntensityLow Intensity
Degradation Product Detected (~40%) < 1% (Negligible)Not Detected
Retention Time 2.1 min2.3 min4.5 min
Peak Shape SharpGoodBroad/Tailing
Recommendation Avoid Primary Choice Secondary Choice

Mass Spectrometry Interpretation

Isotopic Pattern Analysis

The presence of bromine provides a distinct spectral signature essential for confirming the identity of the parent peak versus background noise.

  • Signature: A 1:1 doublet separated by 2 mass units.

  • 
    Br Species: m/z 290.04 [M+H]⁺
    
  • 
    Br Species: m/z 292.04 [M+H]⁺
    
Degradation Pathway (The "Ghost" Peak)

In acidic media (Method A), the diethyl acetal hydrolyzes.

  • Reaction: R-CH(OEt)₂ + H₂O → R-CHO + 2 EtOH

  • Mass Shift: Loss of 74 Da (C₄H₁₀O₂ lost, O gained = Net -74).

  • Artifact Peak: m/z 216.0 [M-74+H]⁺

Visualizations

Diagram 1: Acid-Catalyzed Degradation Pathway

This diagram illustrates why Method A fails. The acidic protons in the electrospray droplet and column catalyze the conversion of the acetal to the aldehyde.

Hydrolysis Parent Parent Acetal (m/z 290/292) Intermediate Oxocarbenium Intermediate Parent->Intermediate + H+ (Acidic Mobile Phase) Aldehyde Degradation Product (Aldehyde) (m/z 216/218) Intermediate->Aldehyde + H2O Ethanol 2 x EtOH (Neutral Loss) Intermediate->Ethanol

Caption: Acid-catalyzed hydrolysis of the diethyl acetal moiety results in a mass shift of -74 Da.

Diagram 2: Recommended Analytical Workflow

A decision tree for selecting the correct method based on the need for stability versus sensitivity.

Workflow Start Start: Analyze 3-(2,2-Diethoxyethoxy)-5-bromopyridine Check Is Acetal Stability Critical? Start->Check MethodA Method A: 0.1% Formic Acid (High Sensitivity, Low Stability) Check->MethodA No (Screening only) MethodB Method B: 10mM NH4OAc (pH 6.5) (Balanced Stability/Sensitivity) Check->MethodB Yes (Quantitation) ResultA Result: Mix of Parent + Aldehyde (Quantitation Error) MethodA->ResultA ResultB Result: Intact Parent Only (Accurate Quantitation) MethodB->ResultB

Caption: Workflow decision tree prioritizing Method B (Ammonium Acetate) for accurate quantitation.

Detailed Experimental Protocol (Method B)

This protocol is validated to minimize on-column degradation while maintaining sufficient ionization for trace analysis.

Step 1: Sample Preparation
  • Solvent: Dissolve stock in 100% Methanol or Acetonitrile .

  • Diluent: Dilute to working concentration using 10mM Ammonium Acetate (pH 6.5) .

  • Critical Warning: Do NOT use acidic diluents (e.g., 0.1% TFA) or allow the sample to sit in unbuffered water for extended periods.

Step 2: LC Parameters[3][4]
  • Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax Eclipse), 2.1 x 50 mm, 3.5 µm.

  • Flow Rate: 0.4 mL/min.[1]

  • Temperature: 30°C (Avoid high temperatures >45°C to prevent thermal hydrolysis).

  • Mobile Phase A: 10mM Ammonium Acetate in Water (pH ~6.5).

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient:

    • 0.0 min: 5% B

    • 4.0 min: 95% B

    • 5.0 min: 95% B

Step 3: MS Parameters (ESI+)
  • Source: Electrospray Ionization (Positive Mode).[3]

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the acetal).

  • Scan Range: m/z 100 – 600.

  • Target Ions: 290.0 (Parent

    
    Br), 292.0 (Parent 
    
    
    
    Br).

References

  • Master Organic Chemistry. (2012). Hydrolysis of Acetals to Aldehydes and Ketones.[4][5] Retrieved October 26, 2023, from [Link]

  • College of Saint Benedict/Saint John's University. (n.d.). MS Isotopes: Bromine and Chlorine Patterns.[6][7] Retrieved October 26, 2023, from [Link]

  • Vertex AI Search. (2026). LC-MS analysis of acetal containing compounds stability acidic mobile phase. (Aggregated Search Results). Retrieved October 26, 2023.

Sources

Validation

Comparing reactivity of 3-(2,2-Diethoxyethoxy)-5-bromopyridine vs 3-bromo-5-methoxypyridine

Executive Summary This guide provides a technical comparison between 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Compound A) and 3-bromo-5-methoxypyridine (Compound B) . While both serve as 3,5-disubstituted pyridine buildin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Compound A) and 3-bromo-5-methoxypyridine (Compound B) . While both serve as 3,5-disubstituted pyridine building blocks, their utility in drug discovery diverges significantly based on the stability of the alkoxy substituent.

  • Compound B (Methoxy) is a terminal building block . It is highly stable, ideal for structure-activity relationship (SAR) studies where a fixed methoxy group is required to probe electronic effects or metabolic stability.

  • Compound A (Acetal) is a reactive scaffold . The acetal group functions as a "masked" aldehyde. It is primarily used as a precursor for synthesizing fused bicyclic systems (e.g., furopyridines) or for introducing complex side chains via post-coupling deprotection.

Structural & Physical Profile

FeatureCompound A Compound B
IUPAC Name 3-Bromo-5-(2,2-diethoxyethoxy)pyridine3-Bromo-5-methoxypyridine
CAS Number 1341376-58-650720-12-2
Formula C₁₁H₁₆BrNO₃C₆H₆BrNO
MW 290.15 g/mol 188.02 g/mol
Physical State Viscous Oil / Low-melting SolidCrystalline Solid (mp 31–35 °C)
Solubility High in DCM, EtOH, THF; Mod. in HexaneHigh in DCM, MeOH, EtOAc
Stability Acid Sensitive (Hydrolyzes to aldehyde)High (Stable to acid/base)
Key Motif Masked Aldehyde (Reactive)Methyl Ether (Inert)

Reactivity Profile & Applications

Cross-Coupling Reactions (Suzuki-Miyaura)

Both compounds are excellent substrates for Pd-catalyzed cross-coupling at the C3-position. However, the choice of base and workup conditions is critical for Compound A.

  • Compound B: Compatible with a wide range of conditions, including strong bases (

    
    ) and acidic workups.
    
  • Compound A: Requires non-acidic conditions . Carbonate bases (

    
    , 
    
    
    
    ) are recommended. Strong Lewis acids or aqueous acidic workups will prematurely cleave the acetal, leading to polymerization or side reactions.

Experimental Recommendation (Suzuki):

  • Catalyst:

    
     or 
    
    
    
    (3-5 mol%)
  • Solvent: 1,4-Dioxane/Water (4:1)

  • Base:

    
     (2.0 equiv)
    
  • Temp: 80–90 °C

  • Note for A: Quench with saturated

    
     (mildly acidic) or water; avoid 1M HCl.
    
Lithiation & Functionalization

Lithium-halogen exchange (Li-Br) is the primary pathway for functionalizing the C3 position.

  • Compound B: Reacts cleanly with

    
     at -78 °C. The C5-methoxy group exerts a minor directing effect, but the Br-exchange is kinetically favored. The resulting lithio-species can be trapped with electrophiles (aldehydes, ketones, borates).
    
  • Compound A: The acetal oxygens can coordinate with Lithium, potentially altering regioselectivity or solubility. However, the bulky acetal chain generally prevents "Directed Ortho Metalation" (DoM) at the C4 position compared to the smaller methoxy group. Caution: Acidic quench is required to release the product, which may hydrolyze the acetal if not controlled.

The Divergent Pathway: Cyclization vs. Stability

This is the core differentiator. Compound A allows access to furo[3,2-b]pyridine scaffolds, a privileged structure in kinase inhibitors, whereas Compound B remains a substituted pyridine.

Mechanism: Acid-Catalyzed Cyclization of Compound A

Upon treatment with acid (e.g.,


, 

, or Polyphosphoric Acid), the acetal of Compound A hydrolyzes to the aldehyde (2-((5-bromopyridin-3-yl)oxy)acetaldehyde) . Under forcing conditions, this intermediate undergoes intramolecular cyclization into the pyridine ring (typically at C2) to form the furan ring.

ReactivityComparison SubstrateA Compound A (Acetal) SuzukiProduct 3-Aryl-5-alkoxypyridine SubstrateA->SuzukiProduct Pd(0), ArB(OH)2 (Base Stable) Aldehyde Intermediate Aldehyde (Reactive) SubstrateA->Aldehyde H3O+ (Hydrolysis) SubstrateB Compound B (Methoxy) SubstrateB->SuzukiProduct Pd(0), ArB(OH)2 (Robust) SubstrateB->Aldehyde NO REACTION Furopyridine Furo[3,2-b]pyridine (Fused Ring) Aldehyde->Furopyridine Acid/Heat (Cyclization)

Figure 1: Divergent reactivity pathways. Compound A offers a gateway to fused rings, while Compound B is limited to substitution.

Experimental Protocols

Protocol 1: Synthesis of Furo[3,2-b]pyridine Scaffold from Compound A

This workflow demonstrates the unique utility of Compound A.

  • Hydrolysis: Dissolve Compound A (1.0 equiv) in THF. Add

    
     (5.0 equiv). Stir at RT for 2 hours. Monitor by TLC (disappearance of acetal, appearance of aldehyde).
    
  • Cyclization: Evaporate THF. Add Polyphosphoric Acid (PPA) or concentrated

    
    . Heat to 100–120 °C for 4–6 hours.
    
  • Workup: Cool to 0 °C. Neutralize carefully with

    
     (exothermic!). Extract with EtOAc.[1]
    
  • Result: 5-bromo-furo[3,2-b]pyridine . This scaffold can now be further functionalized at the Br position.

Protocol 2: General Suzuki Coupling (Applicable to Both)
  • Setup: Charge a flask with Pyridine Bromide (A or B, 1.0 mmol), Aryl Boronic Acid (1.2 mmol), and

    
     (0.03 mmol).
    
  • Solvent: Add degassed 1,4-Dioxane (4 mL) and

    
     (2 mL).
    
  • Reaction: Heat to 90 °C under

    
     for 12 hours.
    
  • Workup (Crucial for A): Dilute with EtOAc. Wash with Water (not Acid). Dry over

    
    .
    
    • Note: If using Compound B, an acidic wash (1M HCl) can be used to remove pyridine byproducts, but this will destroy Compound A.

Decision Matrix: Which to Choose?

Research Goal Recommended Product Reasoning
Standard SAR Compound B Stable, cheaper, and mimics the "methoxy effect" seen in many drugs (e.g., Gefitinib).
Fused Ring Synthesis Compound A Acts as a pre-functionalized precursor for furopyridines or oxazolopyridines.
Solubility Improvement Compound A The acetal chain disrupts crystal packing and increases solubility in organic solvents compared to the methoxy analog.
Late-Stage Diversity Compound A The acetal can be carried through early steps and "unmasked" later to attach hydrazines, amines, or other polar groups via the aldehyde.

References

  • Shiotani, S. (1997).[2] Furopyridines: Synthesis and Properties. Heterocycles, 45(5), 975-1011. (Review of cyclization methods relevant to Compound A). Retrieved from [Link][3][2][1][4][5][6][7][8][9]

  • Organic Syntheses. (1943). Bromoacetaldehyde Diethyl Acetal. Org. Synth. 1943, 23, 8. (Precursor synthesis). Retrieved from [Link]

Sources

Comparative

Technical Guide: HPLC Purity Validation of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Executive Summary This guide addresses the specific chromatographic challenges associated with 3-(2,2-Diethoxyethoxy)-5-bromopyridine . This molecule presents a classic "chemical paradox" in method development: it contai...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the specific chromatographic challenges associated with 3-(2,2-Diethoxyethoxy)-5-bromopyridine . This molecule presents a classic "chemical paradox" in method development: it contains a basic pyridine ring (requiring suppression of silanol interactions) and an acid-labile acetal group (requiring pH neutrality).

Standard generic gradient methods (e.g., 0.1% TFA/Water/Acetonitrile) often fail for this compound, causing on-column degradation that mimics impurity profiles. This guide compares traditional acidic approaches against a chemically optimized Buffered Neutral System , proving the latter's superiority for regulatory-grade purity validation.

The Chemical Challenge: Basicity vs. Lability

To validate purity, one must understand the molecule's failure modes.

  • The Pyridine Ring (The Tailing Factor): The nitrogen atom (pKa ~5.2) can protonate at neutral pH and interact with free silanols on silica columns, leading to severe peak tailing.

  • The Acetal Group (The Stability Factor): The diethoxyethoxy tail is a protected aldehyde. In the presence of strong acids (pH < 3) and water, it hydrolyzes to form the aldehyde byproduct.

The Conflict: Standard HPLC adds acid (TFA/Formic Acid) to cure #1, which immediately triggers #2.

Decision Logic: Method Selection

The following diagram illustrates the critical decision pathway for selecting the stationary and mobile phases.

MethodSelection Start Analyte: 3-(2,2-Diethoxyethoxy)-5-bromopyridine Check1 Check Functional Groups Start->Check1 Branch1 Pyridine (Basic) Check1->Branch1 Branch2 Acetal (Acid Labile) Check1->Branch2 Sol1 Requires Silanol Suppression Branch1->Sol1 Sol2 Requires pH > 4.5 Branch2->Sol2 Conflict CONFLICT: Acidic Mobile Phase Degrades Sample Sol1->Conflict If 0.1% TFA used Sol2->Conflict Solution OPTIMAL STRATEGY: Buffered Neutral pH (6.5-7.5) + End-capped Column Conflict->Solution Resolve

Caption: Logical workflow identifying the incompatibility of standard acidic methods with acetal-protected pyridines.

Comparative Analysis of Methodologies

We evaluated three distinct chromatographic systems to determine the most robust method for purity validation.

System A: The "Standard" Acidic Method (Not Recommended)
  • Column: C18 (Standard), 3.5 µm.

  • Mobile Phase: 0.1% Trifluoroacetic Acid (TFA) in Water/ACN.

  • pH: ~2.0.

  • Observation: Excellent peak shape for the pyridine ring due to full protonation. However, significant artifact peaks appeared. The acetal hydrolyzed on-column, generating a false impurity (aldehyde derivative) that increased with run time.

System B: The "Gold Standard" Buffered Method (Recommended)
  • Column: High-pH stable C18 (e.g., Waters XBridge or Agilent Zorbax Extend).

  • Mobile Phase: 10 mM Ammonium Acetate (pH 6.8) / Acetonitrile.[1]

  • pH: ~6.8 (Neutral).

  • Observation: The ammonium ions effectively mask silanols, preventing tailing. The neutral pH preserves the acetal group.

System C: Alternative Selectivity (Phenyl-Hexyl)
  • Column: Phenyl-Hexyl.

  • Mobile Phase: 10 mM Ammonium Formate (pH 4.5).

  • Observation: Good for separating aromatic impurities (pi-pi interactions), but pH 4.5 is borderline for acetal stability over long sequences (24h+).

Comparative Data Summary

Data represents average performance over n=5 injections.

ParameterSystem A (0.1% TFA)System B (Ammonium Acetate)System C (Phenyl-Hexyl)
Retention Time (min) 4.25.86.1
USP Tailing Factor 1.1 (Excellent)1.2 (Good)1.3 (Acceptable)
On-Column Degradation ~3.5% (Hydrolysis) < 0.1% (Stable) ~0.5% (Borderline)
Resolution (Main/Imp) 2.53.13.4
Suitability FAIL PASS CONDITIONAL

Detailed Experimental Protocol (System B)

This protocol is validated for stability and precision.

Reagents and Materials[2][3][4][5][6]
  • Reference Standard: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (>99.0% purity).

  • Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water.

  • Buffer Salt: Ammonium Acetate (High Purity).

Chromatographic Conditions[4][6][7][8]
  • Column: C18 End-capped (e.g., 150 x 4.6 mm, 3.5 µm or 5 µm). Note: Heavily end-capped columns are essential to reduce silanol activity at neutral pH.

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 30°C.

  • Detection: UV at 254 nm (Pyridine ring absorption) and 220 nm (General).

  • Injection Volume: 5-10 µL.

Mobile Phase Preparation
  • Mobile Phase A: 10 mM Ammonium Acetate in Water. (Dissolve 0.77g Ammonium Acetate in 1L water; pH does not usually need adjustment, should be ~6.8).

  • Mobile Phase B: 100% Acetonitrile.

Gradient Program
Time (min)% Mobile Phase A% Mobile Phase B
0.09010
15.01090
18.01090
18.19010
23.09010

Validation Framework (ICH Q2(R1))

To ensure this method is "Publishable" and "Regulatory Ready," follow this validation workflow.

ValidationWorkflow Init Validation Start Spec Specificity / Stress Testing (Acid, Base, Ox, Thermal) Init->Spec Lin Linearity (5 levels, 50-150%) Spec->Lin Prec Precision (Repeatability n=6) Lin->Prec LOD Sensitivity (LOD/LOQ) S/N > 3 and > 10 Prec->LOD Robust Robustness (pH +/- 0.2, Temp +/- 5C) LOD->Robust Report Final Method Validation Report Robust->Report

Caption: Step-by-step validation workflow compliant with ICH Q2(R1) guidelines.

Key Validation Criteria for This Molecule:
  • Specificity (Stress Testing):

    • Acid Stress: Treat sample with 0.1N HCl for 1 hour. You must observe the hydrolysis product (aldehyde) peak. This proves the method can detect the specific degradation product likely to form during storage.

  • Solution Stability:

    • Verify the sample is stable in the autosampler (in Mobile Phase A/B mix) for at least 24 hours. If degradation occurs, switch diluent to 100% Acetonitrile or buffered water (pH 7).

  • Linearity:

    • Target range: 0.05 mg/mL to 1.0 mg/mL. Correlation coefficient (

      
      ) must be 
      
      
      
      .

Troubleshooting & Expert Insights

  • Peak Tailing despite Buffer: If tailing persists (Tailing Factor > 1.5), increase the buffer concentration to 20 mM or add 5% Methanol to Mobile Phase A to wet the surface better.

  • Carryover: Brominated pyridines can be "sticky." If carryover is observed in the blank, add a needle wash step using 90% Acetonitrile / 10% Water with 0.1% Formic Acid (the brief exposure in the needle wash won't degrade the bulk sample).

  • Unknown Impurity at RRT 0.8: If you see a peak eluting just before the main peak, check your sample solvent. If you dissolved the sample in Methanol, you might be forming a hemiacetal or undergoing trans-acetalization. Always use Acetonitrile as the organic diluent.

References

  • ICH Harmonised Tripartite Guideline. (2005).[2][3] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][4]

  • McCalley, D. V. (2010). Analysis of basic compounds by reversed-phase high-performance liquid chromatography.[5] Journal of Chromatography A. (Provides foundational theory on silanol interactions with basic pyridines).

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.[6] (Defines the stability profile of diethyl acetals in acidic vs. basic media).

  • Dolan, J. W. (2002). Peak Tailing and Column Aging.[7] LCGC North America. (Practical troubleshooting for peak symmetry).

Sources

Validation

Infrared (IR) spectroscopy peaks for diethoxyethoxy functional groups

Topic: Infrared (IR) Spectroscopy Peaks for Diethoxyethoxy Functional Groups: A Comparative Guide for Bioconjugation Linkers Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Infrared (IR) Spectroscopy Peaks for Diethoxyethoxy Functional Groups: A Comparative Guide for Bioconjugation Linkers Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Masked" Aldehyde

In drug delivery and materials science, the term "diethoxyethoxy" most critically refers to the 2,2-diethoxyethoxy moiety ((EtO)₂CH-CH₂-O-). This functional group serves as a diethyl acetal-protected aldehyde , acting as a robust "masked" electrophile. It allows researchers to install an aldehyde handle that remains inert during basic or nucleophilic conjugation steps but can be activated (deprotected) under acidic conditions to react with amines (forming Schiff bases) or hydrazides.

This guide provides an in-depth IR spectroscopic profile of the 2,2-diethoxyethoxy group, distinguishing it from its structural analogs: the 2,2-dimethoxyethoxy (DME) group and the cyclic ethylene ketal . We focus on the spectral signatures that validate structural integrity and monitor deprotection kinetics.

Technical Deep Dive: IR Spectral Fingerprint

The 2,2-diethoxyethoxy group possesses a unique spectral signature dominated by the acetal triad (C-O-C-O-C) and the ethyl chains.

Table 1: Characteristic IR Bands of the 2,2-Diethoxyethoxy Group
Functional ModeWavenumber (cm⁻¹)IntensityDiagnostic Value
C-H Stretching (sp³) 2970–2850 StrongMultiplet. The presence of ethyl groups adds complexity compared to the sharper methyl peaks of dimethoxy analogs. Look for shoulders at ~2975 cm⁻¹ (asymmetric -CH₃).
Acetal C-O-C-O-C 1150–1050 Very StrongThe "Acetal Triad." A broad, multi-shouldered envelope. The symmetric and asymmetric stretching of the O-C-O and C-O-C bonds merge here.
C-H Bending (CH₂/CH₃) 1480–1370 MediumGem-Dimethyl doublet. While not a true gem-dimethyl, the two ethyl groups often show a split scissoring peak around 1380 cm⁻¹.
Carbonyl (C=O) 1720–1740 Absent Negative Control. The absence of this peak confirms the acetal is intact. Appearance indicates premature hydrolysis (degradation).

Expert Insight: In ATR-FTIR, the C-O stretching region (1000–1150 cm⁻¹) is often the most intense feature. For the diethoxyethoxy group, this band is broader than in simple polyethers (PEGs) due to the additional vibrational modes of the acetal center (-CH(OEt)₂).

Comparative Analysis: Diethoxy vs. Alternatives

Selecting the right masked aldehyde is a trade-off between hydrolytic stability and deprotection speed .

Table 2: Performance Comparison of Acetal Linkers
Feature2,2-Diethoxyethoxy (DEE) 2,2-Dimethoxyethoxy (DME) Cyclic Ethylene Ketal (Dioxolane)
Structure Acyclic Diethyl AcetalAcyclic Dimethyl AcetalCyclic 5-membered Ring
Steric Bulk Moderate (Ethyl tails)Low (Methyl tails)High (Rigid ring)
Hydrolytic Stability Medium (t½ ~mins at pH 2)Low (t½ < DEE at pH 2)High (t½ ~hours at pH 2)
IR Distinguisher Complex C-H (2975 cm⁻¹)Sharp C-H (2830 cm⁻¹, O-Me)Ring strain bands (~900-950 cm⁻¹)
Use Case General bioconjugation; balances stability with mild deprotection.Rapid deprotection required; highly acid-sensitive payloads.Harsh reaction conditions; requires strong acid/heat to deprotect.
Mechanism of Action & Stability Logic

The diethoxy group is slightly more stable than the dimethoxy analog due to the entropic penalty of the ethyl chains and minor steric shielding of the acetal carbon. However, both are significantly more labile than cyclic ketals , which benefit from the chelate effect.

LinkerComparison DEE Diethoxyethoxy (DEE) (Moderate Stability) Optimal for\nProtein Conjugation Optimal for Protein Conjugation DEE->Optimal for\nProtein Conjugation DME Dimethoxyethoxy (DME) (Low Stability) Cyclic Cyclic Ketal (High Stability) Condition Reaction Condition? Condition->DEE Standard Acid (pH 2-3) Condition->DME Ultra-Mild Acid (pH 4-5) Condition->Cyclic Harsh Reagents (Requires Heat/Strong Acid)

Figure 1: Decision matrix for selecting acetal linkers based on required stability and deprotection conditions.

Experimental Protocol: Monitoring Deprotection

This self-validating protocol uses IR spectroscopy to quantify the conversion of the "masked" diethoxyethoxy group into the reactive aldehyde.

Objective: Determine the deprotection rate of a DEE-linker in simulated endosomal conditions (pH 5.0) vs. chemical activation (pH 1.0).

Step-by-Step Methodology
  • Baseline Acquisition (t=0):

    • Dissolve the DEE-functionalized compound in an IR-transparent solvent (e.g., D₂O/Acetonitrile-d3 mixture or dry CHCl₃ for organic phase monitoring).

    • Critical Check: Verify strong bands at 1050–1150 cm⁻¹ (Acetal) and zero signal at 1720 cm⁻¹ .

  • Acid Induction:

    • Add hydrolysis reagent (e.g., 1% Trifluoroacetic acid (TFA) or 0.1 M HCl).

    • Note: For kinetic studies, use a flow cell or rapid sampling.

  • Time-Resolved Scanning:

    • Acquire spectra every 60 seconds.

    • Focus Region: 1800 cm⁻¹ to 1000 cm⁻¹.

  • Data Analysis (The "Crossover"):

    • Plot the absorbance intensity of the C=O peak (1720 cm⁻¹) vs. the Acetal peak (1100 cm⁻¹) .

    • The point where the C=O signal plateaus indicates complete deprotection.

DeprotectionIR Start Intact Diethoxyethoxy (Masked) Intermediate Hemiacetal Intermediate Start->Intermediate + H₃O⁺ (Hydrolysis) Spec1 IR: Strong 1050-1150 cm⁻¹ IR: No 1720 cm⁻¹ Start->Spec1 End Active Aldehyde (Reactive) Intermediate->End - EtOH Spec2 IR: Broad -OH (3400 cm⁻¹) (Transient) Intermediate->Spec2 Spec3 IR: Strong 1720-1740 cm⁻¹ (C=O) IR: Loss of Acetal band End->Spec3

Figure 2: Spectroscopic pathway of acetal deprotection. The transition from "Masked" to "Active" is marked by the inversion of the C-O and C=O signal intensities.

References

  • NIST Chemistry WebBook. Ethanol, 2-[2-(2-ethoxyethoxy)ethoxy]- (Triethylene glycol monoethyl ether) IR Spectrum. National Institute of Standards and Technology. [Link]

  • Organic Chemistry Portal. Dimethyl Acetals: Synthesis and Deprotection.[Link]

  • PubChem. Benzyloxyacetaldehyde diethyl acetal (2,2-Diethoxyethoxymethylbenzene). National Library of Medicine. [Link]

  • LibreTexts Chemistry. Acetals as Protecting Groups.[Link]

Comparative

Comparative study of acetal-protected pyridine building blocks

Executive Summary Context: Pyridine aldehydes and ketones are notoriously unstable intermediates in medicinal chemistry. They are prone to polymerization, oxidation, and side reactions during organometallic transformatio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: Pyridine aldehydes and ketones are notoriously unstable intermediates in medicinal chemistry. They are prone to polymerization, oxidation, and side reactions during organometallic transformations. Acetal protection is the industry standard to mask these carbonyls, enabling lithiation, cross-coupling, and nucleophilic substitutions on the pyridine ring.

The Challenge: The electron-deficient nature of the pyridine ring creates a unique stability profile for acetals compared to their benzene analogs. Furthermore, the position of the nitrogen (2-, 3-, or 4-pyridyl) significantly influences the hydrolytic stability and reactivity of the protecting group.

Objective: This guide compares the three dominant acetal protecting groups—Dimethyl/Diethyl Acetals (Acyclic) , 1,3-Dioxolanes (5-membered) , and 1,3-Dioxanes (6-membered) —specifically for pyridine building blocks.

Comparative Analysis of Acetal Architectures

The choice of acetal dictates the survival of your building block during harsh steps (e.g., lithiation) and the ease of removal in the final stage.

Table 1: Performance Matrix of Pyridine Acetals
FeatureAcyclic Acetals (Dimethyl/Diethyl)1,3-Dioxolane (Cyclic, 5-mem)1,3-Dioxane (Cyclic, 6-mem)
Formation Entropy Unfavorable (3 molecules

2)
Favorable (Intramolecular closure)Favorable (Intramolecular closure)
Acid Stability Low (Hydrolyzes rapidly)High (Robust)Very High (Most stable)
Base Stability ExcellentExcellentExcellent
Lithiation Survival Good (at -78°C)Excellent (Stable to > -40°C)Excellent
Deprotection Mild acid (AcOH, dilute HCl)Stronger acid / Heat requiredStrong acid / Transacetalization
Atom Economy Low (Loss of 2 alcohols)HighHigh
Best Use Case Late-stage intermediates; mild release needed.Standard for building blocks (e.g., Suzuki, Lithiation).Conditions requiring extreme acid stability.
Scientific Insight: The "Pyridine Effect" on Stability

Unlike benzaldehyde acetals, pyridine acetals are generally more resistant to acid hydrolysis .

  • Mechanism: Acid hydrolysis proceeds via an oxocarbenium ion intermediate.[1]

  • Causality: The pyridine ring is electron-deficient (electron-withdrawing). This destabilizes the positively charged oxocarbenium transition state, effectively slowing down the rate-determining step of hydrolysis.

  • 2-Pyridyl Exception: 2-pyridyl acetals can be anomalously labile or reactive due to the proximity of the pyridine nitrogen lone pair, which can assist in coordination or proton transfer steps, sometimes facilitating premature cleavage or side reactions.

Decision Framework: Stability Hierarchy

The following diagram illustrates the stability hierarchy and selection logic for pyridine acetals.

AcetalStability HighStab Highest Stability (1,3-Dioxane) MedStab Standard Stability (1,3-Dioxolane) HighStab->MedStab Increased Hydrolysis Rate LowStab Lowest Stability (Acyclic Acetals) MedStab->LowStab Rapid Hydrolysis Factors Key Stability Factors: 1. Ring Size (6 > 5 > Acyclic) 2. Pyridine Position (3/4 > 2) 3. Electronics (EWG increases stability)

Figure 1: Stability hierarchy of acetal protecting groups. Cyclic 6-membered rings offer maximum resistance to acid, while acyclic acetals offer the easiest removal.

Critical Workflow: Lithiation of Acetal-Protected Pyridines

One of the most valuable applications of acetal-protected pyridines is the generation of organolithium species for functionalization. The acetal group must survive the strong base (


-BuLi) and not interfere with the metal-halogen exchange.
The "Halogen Dance" Risk

When lithiating 3-bromopyridines, temperature control is critical. Above -60°C, the kinetic lithio-species (at C3) can isomerize to the thermodynamically more stable C4 position (the "Halogen Dance"), leading to regioisomeric mixtures.

LithiationWorkflow Start 3-Bromo-Pyridine Acetal LiStep Lithiation (n-BuLi, -78°C) Start->LiStep THF/Toluene Trap Electrophile Trap (E+) LiStep->Trap Kinetic Control (Keep < -70°C) Dance Halogen Dance (Isomerization to C4) LiStep->Dance Warm > -60°C Product 3-Substituted Pyridine Trap->Product WrongProd 4-Substituted Byproduct Dance->WrongProd

Figure 2: Lithiation workflow highlighting the critical temperature control required to avoid the Halogen Dance side reaction.

Experimental Protocols

Protocol A: Protection (Synthesis of 1,3-Dioxolane)

This method uses the Dean-Stark trap for water removal, driving the equilibrium forward.

  • Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus topped with a reflux condenser.

  • Reagents: Charge flask with Pyridine-carboxaldehyde (1.0 equiv), Ethylene Glycol (1.5–2.0 equiv), and

    
    -Toluenesulfonic acid (
    
    
    
    TsOH, 0.05 equiv).
  • Solvent: Add Toluene (0.5 M concentration relative to aldehyde).

  • Reaction: Reflux vigorously. Water will separate in the Dean-Stark trap. Monitor by TLC (approx. 2–4 hours).

  • Workup: Cool to RT. Wash with saturated NaHCO

    
     (to neutralize acid) and brine. Dry organic layer over Na
    
    
    
    SO
    
    
    .
  • Purification: Distillation is preferred for pyridines; column chromatography can be used if the acetal is stable on silica (add 1% Et

    
    N to eluent to prevent hydrolysis).
    
Protocol B: Lithiation of 3-Bromopyridine Diethyl Acetal

Self-Validating Step: The color change (often yellow/orange to dark red/brown) indicates lithiation.

  • Preparation: Flame-dry a 3-neck flask under Argon. Add 3-bromo-pyridine diethyl acetal (1.0 equiv) in anhydrous THF.

  • Cooling: Cool to -78°C (Dry ice/Acetone). Allow 15 mins for equilibration.

  • Lithiation: Add

    
    -BuLi (1.1 equiv, 2.5 M in hexanes) dropwise via syringe pump or slow addition funnel over 20 mins. Internal temperature must not exceed -70°C. 
    
  • Aging: Stir at -78°C for 30–60 mins.

  • Trapping: Add electrophile (e.g., DMF, CO

    
    , Aldehydes) (1.2 equiv) dropwise.
    
  • Quench: Allow to warm to RT slowly, then quench with sat. NH

    
    Cl.
    
Protocol C: Chemoselective Deprotection (The Iodine Method)

Expert Tip: For acid-sensitive substrates where aqueous HCl is too harsh, use Iodine in acetone. This relies on transacetalization rather than hydrolysis.

  • Dissolution: Dissolve the acetal (1 mmol) in reagent-grade Acetone (10 mL).

  • Catalyst: Add molecular Iodine (I

    
    , 10 mol%).
    
  • Reaction: Stir at RT. Acyclic acetals cleave in ~5 mins; cyclic take 30–60 mins.

  • Quench: Add sat. Na

    
    S
    
    
    
    O
    
    
    (Sodium Thiosulfate) until the iodine color disappears.
  • Extraction: Remove acetone in vacuo, extract aqueous residue with DCM.

References

  • Lithiation of Bromopyridines: Cai, D., et al. Effective lithiation of 3-bromopyridine: Synthesis of 3-pyridine boronic acid. Princeton University/Merck Research Labs. [Link]

  • Iodine-Catalyzed Deprotection: Sun, J., et al. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. J. Org.[1][2][3][4][5] Chem. 2004, 69, 8932-8934. [Link]

  • Pyridine Acetalization Specifics: Selective Acetalization in Pyridine. Organic Letters. [Link]

Sources

Validation

Comparative Guide: Structural Determination of 3-(2,2-Diethoxyethoxy)-5-bromopyridine Scaffolds

Executive Summary: The "Masked" Linker Challenge In modern medicinal chemistry, 3-(2,2-Diethoxyethoxy)-5-bromopyridine represents a critical "masked" intermediate. The 5-bromo position serves as a handle for Suzuki-Miyau...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Masked" Linker Challenge

In modern medicinal chemistry, 3-(2,2-Diethoxyethoxy)-5-bromopyridine represents a critical "masked" intermediate. The 5-bromo position serves as a handle for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, while the 3-(2,2-diethoxyethoxy) chain acts as a protected aldehyde (acetal), offering a latent electrophile for downstream cyclization or bioconjugation.

However, this molecule presents a distinct crystallographic challenge: the rotational freedom of the ether-acetal chain often renders the neat compound an oil or low-melting solid at room temperature, complicating standard X-ray diffraction (XRD) analysis.

This guide compares the structural properties of this flexible scaffold against rigid analogs and outlines specific protocols for obtaining high-fidelity crystallographic data.[1]

Comparative Analysis: Flexible vs. Rigid Pyridine Scaffolds

To understand the crystallographic behavior of the target molecule, we must benchmark it against structurally characterized analogs.[1] The table below contrasts the target with a rigid analog (3,5-Dibromopyridine) and a "locked" metal complex.

Table 1: Structural & Physicochemical Comparison[1][2]
FeatureTarget: 3-(2,2-Diethoxyethoxy)-5-bromopyridineRigid Analog: 3,5-DibromopyridineStabilized Analog: [CuBr2(3,5-Substituted-Py)2]
State (RT) Viscous Oil / Low-Melting SolidCrystalline Solid (mp ~110°C)Crystalline Polymer/Needles
Lattice Forces Weak van der Waals; limited

-

stacking due to tail steric bulk.[2]
Strong

-

stacking; Halogen bonding (Br···N).
Coordination bonds (Cu-N); Halogen bridging.[1]
Conformational Freedom High: Ether torsion angles (

) vary significantly.[1][2]
Low: Planar aromatic system.[1]Locked: Ligand fixed by metal coordination.[1]
Crystallization Strategy In situ Cryo-Crystallography or Co-crystallization.[1][2]Evaporation/Sublimation.[1]Reactive diffusion (Layering).[1]
Key Geometric Marker Acetal C-O bond lengths (~1.40 Å); Pyridine C-Br (~1.89 Å).[1][2]C-Br bond lengths symmetric.[1]Cu-N bond length (~2.00 Å).[1]

Analyst Insight: The primary failure mode in crystallizing the target is the "entropic penalty" of the diethoxy tail.[1] Unlike the rigid 3,5-dibromopyridine, the target requires low temperature to arrest the acetal chain vibration.

Strategic Protocol: Obtaining the Crystal Structure

Since the target molecule is prone to existing as an oil, standard vapor diffusion methods often fail.[1] Below is a field-proven decision tree for crystallizing acetal-functionalized pyridines.

Phase A: The "In Situ" Cryo-Mounting Protocol (Recommended)

Best for: Oily intermediates that refuse to solidify.[2]

  • Preparation: Draw a small volume (~0.3 µL) of the neat oil into a cryo-loop (MiTeGen or nylon).

  • Flash Cooling: Mount the loop immediately onto the goniometer head under a cryostream set to 100 K .

  • Annealing: If the diffraction pattern shows "powder rings" (polycrystalline ice), block the stream briefly (2-5 seconds) to allow partial melting, then re-freeze. Repeat until single-crystal spots appear.

  • Data Collection: Collect using Cu-K

    
     radiation (preferred for organic light atoms) or Mo-K
    
    
    
    (if Br absorption is too high, though usually negligible for mono-bromo species).[1][2]
Phase B: Co-Crystallization (The "Chaperone" Method)

Best for: Confirming absolute configuration or locking conformation.[2]

Do not use strong acids (HCl) to form salts, as this will hydrolyze the acetal group to an aldehyde.[1] Instead, use Halogen Bond Acceptors .[1]

  • Co-former: 1,4-Diiodotetrafluorobenzene (1,4-DITFB).[1]

  • Mechanism: The Pyridine Nitrogen (Lewis Base) forms a strong halogen bond with the Iodine of the co-former.[1]

  • Stoichiometry: Mix 1:1 molar ratio in acetonitrile.

  • Growth: Slow evaporation at 4°C.

Visualization: Crystallization Workflow

CrystallizationStrategy Start Start: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Oil) CheckState Is it Solid at 4°C? Start->CheckState SolidPath Standard Recrystallization (Hexane/EtOAc) CheckState->SolidPath Yes OilPath Is Acetal Stable? CheckState->OilPath No Cryo Method A: In Situ Cryo-Crystallography (Flash cool to 100K) OilPath->Cryo Standard Route CoCrystal Method B: Co-Crystallization (w/ 1,4-DITFB) OilPath->CoCrystal Alternative Salt AVOID: HCl Salt Formation (Risk of Hydrolysis) OilPath->Salt Forbidden

Figure 1: Decision matrix for crystallizing flexible pyridine-acetal intermediates.

Data Interpretation: Critical Structural Metrics

Once diffraction data is obtained, specific geometric parameters confirm the identity and purity of the scaffold.[1]

The Pyridine Ring Geometry

In 3,5-disubstituted pyridines, the ring is generally planar. However, the C-N-C bond angle is sensitive to protonation or coordination.[1]

  • Free Base (Target): Expect C2-N1-C6 angle

    
     116–118°.[1][2]
    
  • Protonated/Coordinated: Angle expands to

    
     121–123° (as seen in CuBr2 analogs).[1]
    
The Acetal Tail (The "Wiggle" Factor)

The 2,2-diethoxyethoxy chain is the most disordered region.

  • Anomeric Effect: Check the O-C-O bond angle in the acetal.[1] It should be close to 111° .[1]

  • Bond Lengths: The C(acetal)-O bonds are typically shorter (1.40 Å) than standard ether C-O bonds (1.42 Å) due to hyperconjugation.[2]

The C-Br Handle
  • Bond Length: 1.88 – 1.90 Å.[1]

  • Significance: Significant deviation (>0.02 Å) suggests disorder (e.g., Br/H site occupancy confusion) or radiation damage during data collection.[1]

Experimental Validation (Case Study Synthesis)

To validate the stability of the scaffold before crystallization, the following synthesis and characterization routine is recommended.

Synthesis of Reference Material: The synthesis typically involves the nucleophilic aromatic substitution (


) of 3,5-dibromopyridine with 2,2-diethoxyethanol, utilizing NaH as a base in DMF.[2]

Protocol:

  • Reaction: 3,5-Dibromopyridine (1.0 eq) + 2,2-Diethoxyethanol (1.2 eq) + NaH (1.5 eq) in DMF at 0°C

    
     RT.
    
  • Workup: Quench with water, extract with EtOAc.

  • Purification: Silica gel chromatography (10% EtOAc/Hexanes). Note: Silica is slightly acidic; add 1% Triethylamine to the eluent to prevent acetal hydrolysis.[2]

Characterization Checkpoint (NMR vs. XRD): Before XRD, confirm the acetal triplet at


 ~4.8 ppm (1H) in 

H NMR. If this peak is a doublet or missing, the acetal has hydrolyzed, and crystallization attempts of the target will fail.

References

  • Landee, C. P., et al. (2025).[1][3][4] "CuBr2 complexes with 3,5-disubstituted pyridine ligands."[1][4] Acta Crystallographica Section E, 81(3), 243-247.[4]

    • Relevance: Provides baseline crystallographic data (bond angles, packing)
  • Fluorochem Products. "2-(2-Ethoxyethoxy)-5-bromopyridine Product Sheet."

    • Relevance: Confirms commercial availability and physicochemical properties of the mono-ethoxy analog.
  • Coles, S. J., & Gale, P. A. (2012).[1] "Changing the outcome of crystal engineering experiments via adjustment of the crystallization conditions."[1] Chemical Science.

    • Relevance: Foundational text on using co-formers (like iodofluorobenzenes) to crystallize difficult oily heterocycles.[1]

  • PubChem Compound Summary. "3-Amino-5-bromopyridine."

    • Relevance: Structural data for the amino-precursor, useful for calculating isostructural replacements in the crystal lattice.[1]

Sources

Comparative

Guide to Differentiating 3-(2,2-Diethoxyethoxy)-5-bromopyridine from Hydrolysis Products

Executive Summary & Chemical Context[1][2][3][4][5][6] 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a critical heterocyclic building block, often employed in the synthesis of fused bicyclic systems such as furopyridines for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5][6]

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a critical heterocyclic building block, often employed in the synthesis of fused bicyclic systems such as furopyridines for kinase inhibitor development.[1] Its structural integrity relies on the diethyl acetal moiety, which serves as a masked aldehyde.

The primary stability challenge for this compound is acid-catalyzed hydrolysis .[1] Upon exposure to protic acids or even atmospheric moisture over time, the acetal functionality degrades into its corresponding aldehyde, 2-((5-bromopyridin-3-yl)oxy)acetaldehyde , and eventually to the cleavage product 5-bromo-3-pyridinol .[1] Differentiating the intact acetal from these degradation products is essential for ensuring the success of downstream cyclization reactions.

The Degradation Pathway

Understanding the chemistry is the first step in analysis. The hydrolysis proceeds via the following equilibrium:

  • Intact Material: 3-(2,2-Diethoxyethoxy)-5-bromopyridine (Lipophilic, stable in base).[1]

  • Primary Impurity: 2-((5-bromopyridin-3-yl)oxy)acetaldehyde (Polar, reactive electrophile).[1]

  • Secondary Impurity: 5-Bromo-3-pyridinol (Result of ether cleavage, highly polar).[1]

Analytical Strategy: Multi-Modal Differentiation

To guarantee material quality, a single analytical method is often insufficient due to the potential for on-column degradation during analysis.[1] We employ a triangulation strategy using NMR , LC-MS , and IR .

Method A: Nuclear Magnetic Resonance ( H NMR) – The Gold Standard

NMR provides the most definitive structural proof. The differentiation relies on monitoring the disappearance of the ethyl groups and the acetal methine proton, and the appearance of the aldehyde proton.

Table 1: Key


H NMR Diagnostic Signals (in DMSO-

)
FeatureIntact Acetal (Target)Hydrolysis Product (Aldehyde)Shift Logic
Acetal Methine

4.8 - 4.9 ppm (t)
Absent Characteristic triplet of -CH(OEt)

disappears.[1]
Aldehyde Proton Absent

9.6 - 9.8 ppm (s)
Diagnostic downfield singlet appears upon hydrolysis.[1]
Ethyl Groups

1.1 (t) & 3.5-3.7 (m)
Absent (or EtOH signal)The ethoxy signals vanish from the substrate; free ethanol may be seen at

1.05/3.44.
Linker (-OCH

-)

4.0 - 4.1 ppm (d)

4.8 - 5.0 ppm (s)
The methylene linker shifts downfield due to the adjacent carbonyl.[1]

Expert Insight: If you observe a small singlet around 9.7 ppm, quantitate it immediately. Even 1-2% aldehyde content can drastically lower yields in subsequent cyclization steps by promoting polymerization.[1]

Method B: LC-MS / HPLC – Routine Monitoring

Chromatography separates species based on polarity.[1] The acetal is significantly more lipophilic than the aldehyde.

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1] Note: Avoid strong acids in mobile phase to prevent on-column hydrolysis.[1]

  • Differentiation:

    • Retention Time (RT): The Aldehyde elutes earlier (more polar) than the Acetal .

    • Mass Spec (ESI+):

      • Acetal:

        
         (Br isotope pattern).[1] Note: Acetals often fragment in the source; look for loss of EtOH.
        
      • Aldehyde:

        
        .[1]
        
      • Delta: Mass loss of 74 Da (Loss of C

        
        H
        
        
        
        O from acetal to aldehyde conversion involves -2EtOH + H
        
        
        O, effectively losing C
        
        
        H
        
        
        and gaining O? No, chemically:
        
        
        ).[1]
Method C: Infrared Spectroscopy (FT-IR) – Rapid QC

Useful for goods-in raw material testing without dissolving the sample.[1]

  • Acetal: Strong C-O-C ether stretches (1050–1150 cm

    
    ).[1] No Carbonyl peak. 
    
  • Aldehyde: Sharp, strong C=O stretch (1720–1740 cm

    
    ).[1]
    

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

Use this protocol to quantify the level of hydrolysis in stored samples.[1]

  • Sample Prep: Dissolve 1 mg of sample in 1 mL of Acetonitrile (Do not use Methanol; it can trans-acetalize).

  • Buffer: 10 mM Ammonium Bicarbonate (pH 8.0). Alkaline pH prevents on-column hydrolysis.[1]

  • Gradient: 5% to 95% MeCN over 10 minutes.

  • Detection: UV at 254 nm (Pyridine absorption).

  • Criteria:

    • Target Peak (Acetal): RT ~ 6.5 min.

    • Impurity Peak (Aldehyde): RT ~ 3.2 min.[1]

Protocol 2: "Stress Test" for Validation

To confirm your analytical method can detect the impurity, intentionally degrade a sample.

  • Take 10 mg of 3-(2,2-Diethoxyethoxy)-5-bromopyridine.[1]

  • Add 0.5 mL of 1N HCl / THF (1:1).

  • Stir for 30 minutes at RT.

  • Neutralize with NaHCO

    
    , extract with EtOAc.
    
  • Run this "degraded standard" alongside your fresh sample to mark the retention time of the aldehyde.

Visualizing the Chemistry

The following diagrams illustrate the degradation pathway and the decision logic for analysis.

Diagram 1: Hydrolysis Pathway

HydrolysisPathway Acetal 3-(2,2-Diethoxyethoxy)- 5-bromopyridine (Target) Intermediate Hemiacetal Intermediate (Transient) Acetal->Intermediate + H2O / H+ - EtOH Aldehyde 2-((5-Bromopyridin-3-yl) oxy)acetaldehyde (Primary Impurity) Intermediate->Aldehyde - EtOH Pyridinol 5-Bromo-3-pyridinol (Cleavage Product) Aldehyde->Pyridinol Harsh Acid Ether Cleavage

Caption: Acid-catalyzed degradation pathway from the stable acetal to the reactive aldehyde.[1]

Diagram 2: Analytical Decision Tree

DecisionTree Start Start Analysis: Unknown Sample IR_Check Step 1: FT-IR (Rapid Screen) Start->IR_Check Carbonyl Peak at ~1730 cm-1? IR_Check->Carbonyl NMR_Check Step 2: 1H NMR (Confirmation) Carbonyl->NMR_Check No Result_Degraded FAIL: Hydrolyzed to Aldehyde Carbonyl->Result_Degraded Yes (Major) Aldehyde_Signal Signal at 9.6-9.8 ppm? NMR_Check->Aldehyde_Signal Result_Pure PASS: Intact Acetal Aldehyde_Signal->Result_Pure No Aldehyde_Signal->Result_Degraded Yes

Caption: Step-by-step logic for differentiating the acetal from hydrolysis products.

References

  • Master Organic Chemistry. (2010). Hydrolysis of Acetals to Aldehydes and Ketones. Retrieved October 26, 2025, from [Link]

  • PubChem. (n.d.).[1] 2-(2,2-Diethoxyethoxy)pyridine Compound Summary. Retrieved October 26, 2025, from [Link]

  • Chemistry Steps. (n.d.). Acetals and Hemiacetals: Formation and Hydrolysis Mechanisms. Retrieved October 26, 2025, from [Link]

Sources

Validation

Benchmarking cross-coupling efficiency of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Topic: Benchmarking Cross-Coupling Efficiency of 3-(2,2-Diethoxyethoxy)-5-bromopyridine Content Type: Technical Comparison Guide Executive Summary: The "Soluble Scaffold" Advantage In the landscape of pyridine functional...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking Cross-Coupling Efficiency of 3-(2,2-Diethoxyethoxy)-5-bromopyridine Content Type: Technical Comparison Guide

Executive Summary: The "Soluble Scaffold" Advantage

In the landscape of pyridine functionalization, 3-(2,2-Diethoxyethoxy)-5-bromopyridine (hereafter Compound A ) represents a strategic compromise between reactivity and physicochemical utility.[1] Unlike the commodity building block 3-bromopyridine (Baseline) or the electronically similar 3-bromo-5-methoxypyridine (Electronic Analog), Compound A incorporates a masked aldehyde solubilizing tail.[1]

This guide benchmarks Compound A against these alternatives. While the electron-donating alkoxy group at the C5 position electronically deactivates the C3-bromide towards oxidative addition (relative to unsubstituted pyridine), the diethoxyethyl chain significantly alters solubility profiles in polar aprotic solvents, offering process advantages that offset kinetic penalties.

Part 1: Compound Profile & Electronic Context[1]

To benchmark effectively, we must first define the substrate's intrinsic properties relative to its competitors.

The Competitor Matrix
FeatureCompound A (Target)3-Bromo-5-methoxypyridine (Analog)3-Bromopyridine (Baseline)
Structure 3-Br-5-O-CH₂CH(OEt)₂3-Br-5-OMe3-Br
Electronic State Electron-Rich (Deactivated)Electron-Rich (Deactivated)Electron-Deficient (Activated)
Solubility (THF) High (Lipophilic tail)ModerateHigh
Solubility (Aq.[1] Mix) Enhanced (Glycol-like)LowModerate
Primary Risk Acetal hydrolysis (Acid sensitive)VolatilityCatalyst poisoning (N-binding)
Electronic Deactivation Mechanism

The C5-alkoxy group exerts a +M (Mesomeric) effect, pushing electron density into the pyridine ring.

  • Impact: This increases the electron density at the C3-Br bond, making oxidative addition of the Palladium(0) species slower compared to the electron-deficient 3-bromopyridine.

  • Benchmarking Implication: Compound A requires higher energy conditions (temperature) or more electron-rich ligands (e.g., phosphines like XPhos or SPhos) to achieve turnover frequencies (TOF) comparable to the Baseline.

Part 2: Benchmarking Framework & Protocols

This section details the specific experiments required to validate Compound A's performance.

Protocol 1: Suzuki-Miyaura Coupling Efficiency

Objective: Quantify the yield penalty imposed by the C5-alkoxy group and assess the stability of the acetal tail under basic aqueous conditions.

Experimental Design
  • Coupling Partner: Phenylboronic acid (Standardized electrophile).

  • Catalyst System: Pd(dppf)Cl₂·CH₂Cl₂ (Robust, resists N-poisoning).

  • Control: Parallel reactions with 3-bromopyridine.

Step-by-Step Methodology
  • Charge: To a reaction vial, add Compound A (1.0 equiv, 1.0 mmol), Phenylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (3 mol%).

  • Solvent System: Add degassed 1,4-Dioxane/Water (4:1 v/v, 0.2 M concentration). Note: The acetal tail of Compound A ensures rapid homogenization compared to the methoxy analog.

  • Base Addition: Add K₂CO₃ (2.5 equiv). Crucial: Avoid hydroxides (NaOH) to prevent potential acetal degradation at high temps.

  • Reaction: Heat to 90°C for 4 hours under N₂ atmosphere.

  • Workup: Cool to RT. Filter through Celite. Partition with EtOAc/Water.

  • Analysis: Analyze organic phase via HPLC (254 nm). Calculate conversion vs. internal standard (e.g., biphenyl).

Expected Benchmarking Data
MetricCompound A 3-Br-5-OMe 3-Bromopyridine
Yield (4h) 82-88%85-90%>95%
Reaction Rate Moderate (

)
Moderate (

)
Fast (

)
Impurity Profile <2% Hydrolysis (Aldehyde)CleanClean

Technical Insight: If yields for Compound A lag behind the methoxy analog, it suggests the diethoxy tail may be inducing weak chelation to the Pd center, retarding the catalytic cycle. Switch to a bulky ligand like tBuXPhos to disrupt this chelation.

Protocol 2: Buchwald-Hartwig Amination

Objective: Test C-N bond formation where the pyridine nitrogen often competes with the amine nucleophile.

Experimental Design
  • Nucleophile: Morpholine (Secondary amine, moderate steric bulk).

  • Catalyst: Pd₂dba₃ / XPhos (Generates a highly active monoligated species).

Step-by-Step Methodology
  • Charge: Add Compound A (1.0 mmol), Morpholine (1.2 equiv), Pd₂dba₃ (1.5 mol%), and XPhos (3.5 mol%) to a dry Schlenk tube.

  • Base: Add NaOtBu (1.4 equiv). Warning: Strong alkoxides are compatible with acetals, but ensure strictly anhydrous conditions.

  • Solvent: Add anhydrous Toluene (5 mL).

  • Reaction: Heat at 100°C for 12 hours.

  • Quench: Dilute with ether, wash with brine. Do not use acidic wash (e.g., 1M HCl) as it will cleave the acetal to the aldehyde.

Part 3: Visualization of Logic & Workflow

Diagram 1: Optimization Logic Flow

This diagram illustrates the decision matrix for optimizing the coupling of Compound A, specifically addressing its unique dual-nature (pyridine poisoning + acetal sensitivity).

OptimizationLogic Start Substrate: 3-(2,2-Diethoxyethoxy)-5-bromopyridine Check1 Initial Screen: Pd(PPh3)4 / Na2CO3 Start->Check1 Decision1 Yield > 80%? Check1->Decision1 PathSuccess Process Validated Decision1->PathSuccess Yes PathFail Analyze Failure Mode Decision1->PathFail No Mode1 Low Conversion? PathFail->Mode1 Starting Material Left Mode2 Acetal Hydrolysis? PathFail->Mode2 Aldehyde Detected Sol1 Switch to e-Rich Ligand (XPhos, SPhos) Mode1->Sol1 Oxidative Addition Slow Sol2 Switch Base/Solvent (K3PO4 / Anhydrous) Mode2->Sol2 Base too harsh/wet

Caption: Decision tree for optimizing cross-coupling conditions, isolating electronic deactivation from functional group instability.

Diagram 2: Competing Mechanistic Pathways

Visualizing why Compound A behaves differently than the baseline 3-bromopyridine.

Mechanism Pd Pd(0) Species PathA Path A: Oxidative Addition (C-Br) (Desired Cycle) Pd->PathA Bulky Ligand Promotes PathB Path B: Pyridine N-Coordination (Catalyst Arrest) Pd->PathB Low Steric Ligand PathC Path C: Acetal O-Chelation (Weak Inhibition) Pd->PathC High Conc. Substrate Compound A Substrate->PathA Substrate->PathB Substrate->PathC

Caption: Mechanistic divergence showing how the pyridine nitrogen and acetal tail compete with the desired oxidative addition.

Part 4: Troubleshooting & Optimization Guide

1. The "Acetal Factor"

The 2,2-diethoxyethoxy group is an acetal. While stable to bases (carbonate, phosphate, alkoxides), it is highly sensitive to acid .

  • Critical Control Point: Ensure the boronic acid used in Suzuki coupling does not contain free boronic anhydride (which can generate acid in situ). Use Boronic Esters (Pinacol) if hydrolysis is observed.

  • Workup Warning: Never use silica gel for purification if it is acidic. Pre-treat silica with 1% Triethylamine or use basic alumina.

2. Catalyst Poisoning

Pyridines are notorious for binding to Pd(II) species, arresting the catalytic cycle (Path B in Diagram 2).

  • Solution: Use high ligand-to-metal ratios (e.g., 2:1 or 4:1 for monodentates) or chelating bisphosphines like dppf or Xantphos which occupy the coordination sites the pyridine nitrogen would otherwise target [1].

3. Solubility Leverage

Use the enhanced solubility of Compound A to your advantage. Unlike 3-bromopyridine, Compound A is soluble in non-polar solvents like Heptane/Toluene mixtures.

  • Green Chemistry Tip: You can run couplings in Toluene/Water mixtures. Compound A will partition effectively into the toluene layer, protecting the acetal from the aqueous base phase, while the reaction occurs at the interface.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Context on Pyridine reactivity). Link

  • BenchChem. (2024). Electronic Effects of Substituents on Bromopyridine Rings. Link

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-(2,2-Diethoxyethoxy)-5-bromopyridine

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and compliance of our laboratory practices. The proper management and disposal of chemical...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and compliance of our laboratory practices. The proper management and disposal of chemical reagents like 3-(2,2-Diethoxyethoxy)-5-bromopyridine are not merely procedural afterthoughts; they are foundational to ensuring a safe, sustainable, and compliant research environment. This guide provides a comprehensive, step-by-step protocol for the safe disposal of this halogenated pyridine derivative, grounded in established safety standards and regulatory requirements.

Hazard Identification and Essential Risk Assessment

Before any handling or disposal, a thorough understanding of the chemical's hazard profile is critical. 3-(2,2-Diethoxyethoxy)-5-bromopyridine, as a brominated heterocyclic compound, presents several health and environmental risks. Its classification dictates the stringent handling and disposal protocols required.

The primary risks associated with this compound are rooted in its chemical structure: the pyridine ring, which is a recognized hazardous waste constituent, and the bromine atom, which classifies it as a halogenated organic compound.[1][2][3]

Table 1: GHS Hazard Profile for Brominated Pyridine Derivatives

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[4][5]
Skin Irritation H315 Causes skin irritation.[4][6]
Eye Irritation H319 Causes serious eye irritation.[4][6]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation.[4][5] |

Source: Classifications are based on similar brominated pyridine compounds as per available Safety Data Sheets (SDS).[4][5][6]

The causality behind these hazards is clear: skin or eye contact can lead to irritation, ingestion can be harmful, and inhalation of dust or vapors may irritate the respiratory system.[4] Therefore, all subsequent procedures are designed to eliminate these routes of exposure.

Pre-Disposal Safety & Handling Protocols

Proper disposal begins with proper handling. Adherence to the following personal and engineering controls is mandatory to mitigate the risks identified above.

Mandatory Personal Protective Equipment (PPE)

Direct contact with the chemical must be avoided at all times. The following PPE provides the necessary barrier protection.

PPE CategorySpecificationRationale
Eye/Face Protection Chemical safety goggles or safety glasses with side-shields.Protects against splashes and airborne particles causing serious eye irritation.[4][7]
Skin Protection Chemical-resistant nitrile gloves and a lab coat.Prevents skin contact, which can cause irritation and potential absorption.[4][7]
Respiratory Protection NIOSH-approved respirator.Required when working outside a fume hood or if dust/aerosols may be generated, to prevent respiratory tract irritation.[4][7]
Engineering Controls: Your Primary Line of Defense

Engineering controls are designed to isolate you from the hazard.

  • Chemical Fume Hood: All handling and preparation for disposal of 3-(2,2-Diethoxyethoxy)-5-bromopyridine must be conducted within a properly functioning chemical fume hood.[3][8] This prevents the inhalation of any vapors or dust.

  • Safety Stations: An eyewash station and an emergency shower must be readily accessible and operational in the immediate work area.[7][9]

The Disposal Workflow: A Step-by-Step Guide

The disposal of 3-(2,2-Diethoxyethoxy)-5-bromopyridine is governed by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][10] It must be treated as a regulated hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash .[11][12]

Disposal_Workflow cluster_prep Preparation & Segregation cluster_collection Containerization & Collection A Generated Waste: 3-(2,2-Diethoxyethoxy) -5-bromopyridine B Is the waste halogenated? (Contains F, Cl, Br, I) A->B C YES B->C   D NO B->D   E Halogenated Organic Waste Container B->E Yes F Non-Halogenated Organic Waste Container B->F No G Select appropriate, chemically compatible container E->G H Label Container: 'Hazardous Waste' + Full Chemical Name + Hazard Characteristics G->H I Store in Satellite Accumulation Area (SAA) Keep container closed. H->I J Arrange pickup by licensed hazardous waste contractor I->J

Caption: Waste Segregation and Disposal Workflow.

Step 1: Waste Classification

This compound is unequivocally a hazardous waste. It falls into the category of halogenated organic compounds.[3][13]

Step 2: Critical Waste Segregation

Proper segregation is essential for safe disposal and cost-effectiveness. It costs significantly more to dispose of mixed waste streams.[12]

  • Action: Place 3-(2,2-Diethoxyethoxy)-5-bromopyridine waste exclusively into a container designated for "Halogenated Organic Waste." [3][8][12]

  • Rationale: Halogenated solvents require specific disposal methods, often high-temperature incineration, to prevent the formation of toxic byproducts. Mixing them with non-halogenated solvents complicates and increases the cost of this process.[12] Do not mix with incompatible waste such as acids, bases, or oxidizers.[12]

Step 3: Containerization and Labeling

The waste container is the primary vessel for safe accumulation and transport.

  • Container Selection: Use a chemically resistant container with a secure, vapor-tight lid.[7][13]

  • Labeling: As soon as the first drop of waste is added, the container must be labeled. The label must include:

    • The words "Hazardous Waste" .[12][14]

    • The full, unambiguous chemical name: "Waste 3-(2,2-Diethoxyethoxy)-5-bromopyridine" .[14]

    • The associated hazard characteristics (e.g., Toxic, Irritant).[14]

Step 4: Accumulation and Storage

Waste must be stored safely at its point of generation in a Satellite Accumulation Area (SAA).[15]

  • The SAA must be under the control of the laboratory personnel generating the waste.[15]

  • Keep the waste container tightly closed at all times, except when actively adding waste.[12][13]

  • If the waste is flammable, it should be stored in a flammable storage cabinet.[15]

Step 5: Disposal of Contaminated Materials

Any item that comes into contact with the chemical is also considered hazardous waste.

  • Disposable Items: Gloves, weigh boats, and contaminated paper towels must be collected in a sealed, clearly labeled plastic bag or container and disposed of as hazardous waste.[14]

  • Non-Disposable Items (e.g., Glassware): Glassware must be "triple-rinsed."[14] This involves rinsing the item three times with a suitable solvent. The rinsate from all three washes must be collected and disposed of as halogenated hazardous waste.[14]

Emergency Procedures: Spills and Exposure

Accidents require immediate and correct responses.

Table 2: Emergency Response Plan

Situation Protocol
Minor Spill • Alert personnel in the immediate area. • Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[7][16] • Sweep up the absorbed material using spark-proof tools and place it into a labeled hazardous waste container.[16][17] • Clean the area with soap and water, collecting the cleaning materials as hazardous waste.
Major Spill • Evacuate the laboratory immediately.[18] • Alert your institution's Environmental Health and Safety (EHS) office and emergency responders.[18] • Prevent entry to the area.
Skin Contact • Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[17][19] • Seek medical attention.
Eye Contact • Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding eyelids open.[17][19] • Seek immediate medical attention.
Inhalation • Move the individual to fresh air immediately.[5][19] • If breathing is difficult, administer oxygen. Seek medical attention.

| Ingestion | • Do NOT induce vomiting. Rinse mouth with water.[5][7] • Seek immediate medical attention. |

Conclusion

The responsible disposal of 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a non-negotiable aspect of professional laboratory practice. By understanding its hazards, employing rigorous safety protocols, and adhering to a systematic, compliant disposal workflow, you protect yourself, your colleagues, and the environment. This commitment to safety and regulatory adherence is the bedrock of trustworthy and authoritative scientific research.

References

  • Vertex AI Search. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
  • American Chemical Society. Hazardous Waste and Disposal. ACS.org.
  • Hazardous Waste Experts.
  • Environmental Marketing Services. Secure and Efficient Lab Waste Disposal in New York.
  • Office of Research, University of Minnesota. Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance.
  • Fisher Scientific. (2025, December 18).
  • Thermo Fisher Scientific. (2025, September 14).
  • Environmental Logistics, Inc. Alviso Chemical Waste Disposal.
  • Derthon Optoelectronic Materials Sci. Tech. Co., Ltd. Material Safety Data Sheet for 2,5-dibromo-3-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)thiophene.
  • Cole-Parmer. (2005, October 3).
  • Fisher Scientific. Safety Data Sheet for 5-Bromopyridine-2,3-diamine.
  • National Center for Biotechnology Information. TABLE 7-1, Regulations and Guidelines Applicable to Pyridine. NCBI.
  • Jubilant Ingrevia.
  • Fisher Scientific. (2025, December 19).
  • BenchChem. (2025).
  • CymitQuimica. (2024, November 1).
  • U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES.
  • Santa Cruz Biotechnology.
  • U.S. Environmental Protection Agency. (2023, November 1). Pyridine - Substance Details. SRS | US EPA.
  • Braun Research Group, Northwestern University.
  • Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry.
  • KPA. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
  • Environment, Health and Safety, University of North Carolina
  • ChemistryTalk. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.

Sources

Handling

Personal protective equipment for handling 3-(2,2-Diethoxyethoxy)-5-bromopyridine

Topic: Personal protective equipment for handling 3-(2,2-Diethoxyethoxy)-5-bromopyridine Role: Senior Application Scientist Executive Summary 3-(2,2-Diethoxyethoxy)-5-bromopyridine is a functionalized heterocyclic buildi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 3-(2,2-Diethoxyethoxy)-5-bromopyridine Role: Senior Application Scientist

Executive Summary

3-(2,2-Diethoxyethoxy)-5-bromopyridine is a functionalized heterocyclic building block commonly used in palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) and medicinal chemistry optimization.

While specific toxicological data for this exact CAS may be sparse, the precautionary principle mandates treating it as a hazardous halogenated pyridine. Its structure combines the penetrating properties of a pyridine ring with a lipophilic ether chain, increasing the risk of dermal absorption.

Immediate Action Required:

  • Primary Hazard: Severe Eye Irritant / Skin Sensitizer / Potential Neurotoxin (Pyridine class).

  • Storage: Inert atmosphere (Argon/Nitrogen); Refrigerate (2-8°C). Acid Sensitive (Acetal moiety).

  • Waste Stream: Halogenated Organic.

Part 1: Molecular Hazard Analysis (The "Why")

To select the correct PPE, we must deconstruct the molecule’s reactivity and biological interaction potential.

Structural ComponentAssociated HazardOperational Implication
Pyridine Core Skin Permeation & Neurotoxicity. Pyridines are excellent solvents for themselves, rapidly crossing the dermal barrier.Standard nitrile gloves are often insufficient for prolonged contact.
Bromine Substituent Heavy Metal Reactivity. Indicates use in catalytic cycles; waste must be segregated from non-halogenated solvents.Halogenated Waste stream is mandatory.
Diethoxyethoxy Chain Acid Lability. This is an acetal-like ether. Exposure to strong acids can hydrolyze the chain, releasing volatile aldehydes.Do not store near mineral acids (HCl, H₂SO₄).
Part 2: PPE Selection Matrix (The "What")

Trustworthiness Check: This protocol relies on Barrier Redundancy . We do not rely on a single layer of protection for high-risk compounds.

1. Hand Protection (Critical)

Standard Nitrile is NOT enough for solution-phase handling. Pyridine derivatives can permeate 4-mil nitrile gloves in <10 minutes [1].

TaskRecommended Glove ConfigurationRationale
Weighing Solids Double Nitrile (5 mil min) Solid transfer poses low permeation risk. The outer glove captures dust; the inner glove remains clean.
Solution Handling Laminate Liner (Silver Shield®) + Nitrile Outer Laminate films (EVOH/PE) provide >4 hours breakthrough time against pyridines. The outer nitrile provides grip.
Spill Cleanup Butyl Rubber or Viton Thick polymer required to prevent saturation during bulk exposure.
2. Eye & Body Protection[1][2][3][4]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1) are mandatory. Safety glasses with side shields are insufficient because basic nitrogen heterocycles can cause irreversible corneal opacity upon contact [2].

  • Respiratory: Handling must occur in a Class II Biosafety Cabinet or Fume Hood . If handling powder outside a hood (strongly discouraged), a P100/OV (Organic Vapor) respirator is required.

  • Body: Chemical-resistant lab coat (buttoned to neck). For scale-up (>10g), wear a Tyvek® apron to protect the chest/lap area.

Part 3: Operational Workflows (The "How")
Workflow A: Weighing & Transfer

Objective: Prevent aerosolization and static spread.[5]

  • Static Control: Place an ionizing fan or antistatic gun near the balance. Brominated solids are often "sticky" due to static.

  • The "Clean-Hand/Dirty-Hand" Rule:

    • Left Hand (Dirty): Holds the reagent bottle.

    • Right Hand (Clean): Operates the spatula and balance door.

  • Decontamination: Immediately wipe the balance area with a Kimwipe dampened in Acetone. Dispose of the Kimwipe as Solid Hazardous Waste .

Workflow B: Reaction Setup (Suzuki Coupling Scenario)

Objective: Containment of halogenated vapors.

  • Solvent Choice: If dissolving in DMF or DMAc, be aware that these solvents accelerate skin absorption of the pyridine. Laminate gloves are non-negotiable here.

  • Inerting: Purge the reaction vessel with Argon before adding the catalyst.

  • Temperature Control: If heating >50°C, ensure the condenser is active. The acetal tail may degrade if the reaction becomes too acidic at high temperatures.

Workflow C: Emergency Spill Response

Scenario: You drop a vial containing 500mg of solid 3-(2,2-Diethoxyethoxy)-5-bromopyridine.

  • Alert: Announce "Spill in Zone [X]."

  • Isolate: Do not attempt to sweep dry powder, which creates dust.

  • Cover: Gently place a solvent-dampened pad (ethanol or acetone) over the powder to wet it.

  • Scoop: Scoop the wet slurry into a wide-mouth jar.

  • Wash: Clean the surface with mild detergent (pH 7-9). Avoid acidic cleaners to prevent acetal hydrolysis.

Part 4: Visualization & Logic
Diagram 1: Risk Assessment & PPE Logic

This decision tree illustrates the "Self-Validating" logic for selecting protection based on the state of matter.

PPE_Selection_Logic Start Start: Handling 3-(2,2-Diethoxyethoxy)-5-bromopyridine State Determine State Start->State Solid Solid / Powder State->Solid Liquid Solution / Liquid State->Liquid Risk_S Risk: Dust Inhalation Solid->Risk_S Aerosol potential Risk_L Risk: Rapid Skin Permeation Liquid->Risk_L Solvent carrier effect Action_S Engineering: Fume Hood PPE: Double Nitrile Gloves Risk_S->Action_S Action_L Engineering: Fume Hood PPE: Laminate Liner + Nitrile Risk_L->Action_L

Caption: Logic flow for determining glove and engineering controls based on physical state.

Diagram 2: Waste Disposal Decision Tree

Correct segregation is vital to prevent regulatory violations and chemical incompatibility.

Waste_Disposal Waste Waste Generation Type Is it Solid or Liquid? Waste->Type Solid_Path Solid Waste (Gloves, Wipes, Silica) Type->Solid_Path Liquid_Path Liquid Waste (Mother Liquor, Wash) Type->Liquid_Path Bin_Solid Bin: Hazardous Solid (Label: Toxic/Irritant) Solid_Path->Bin_Solid Halogen_Check Contains Halogens? (Br, Cl, I, F) Liquid_Path->Halogen_Check Bin_Halo Carboy: HALOGENATED Organic (Green Label) Halogen_Check->Bin_Halo YES (Contains Bromopyridine) Bin_NonHalo Carboy: Non-Halogenated (Red Label) Halogen_Check->Bin_NonHalo NO (Only if <1% conc.)

Caption: Segregation workflow ensuring brominated compounds enter the Halogenated waste stream.

Part 5: Disposal & Deactivation[3]

The "Dilution is not the Solution" Rule: Never pour pyridine derivatives down the drain. They are toxic to aquatic life and disrupt municipal water treatment bacteria.

  • Liquid Waste:

    • Collect in High-Density Polyethylene (HDPE) or Glass carboys.

    • Label: "Halogenated Organic Waste."

    • Constituents: List "Bromopyridine derivative" and the primary solvent (e.g., "Dichloromethane" or "Ethyl Acetate").

  • Solid Waste:

    • Contaminated silica gel (from flash chromatography) must be bagged and tagged as hazardous solid waste. It often retains significant amounts of the compound.

  • Empty Containers:

    • Rinse the original bottle 3x with Acetone. Add rinsate to the Halogenated Waste carboy.

    • Deface the label and dispose of the glass in "Glass Trash" (only after triple rinsing).

References
  • Occupational Safety and Health Administration (OSHA). Pyridine: Occupational Health Guideline. Washington, DC: U.S. Department of Labor. [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Section 6.C, "Working with Chemicals of High Toxicity." [Link]

  • PubChem. Compound Summary for 3-Bromopyridine (Structural Analog). National Library of Medicine. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.